L-Tyrosine disodium salt dihydrate

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of L-Tyrosine Disodium Salt Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of L-Tyrosine disodium (B8443419) salt dihydrate, a highly soluble form of the non-essential amino acid L-Tyrosine. This document is intended for researchers, scientists, and professionals in drug development who utilize this compound in applications such as cell culture media and pharmaceutical formulations.

Physicochemical Properties

L-Tyrosine disodium salt dihydrate is a white to off-white or light tan crystalline powder.[1][2][3] Its enhanced solubility in aqueous solutions compared to L-Tyrosine makes it a preferred choice for many laboratory and manufacturing processes, particularly in the preparation of concentrated stock solutions for cell culture.

Key Physicochemical Data

The fundamental physicochemical properties of L-Tyrosine disodium salt dihydrate are summarized in the table below for quick reference.

Property	Value	Reference
IUPAC Name	disodium;(2S)-2-amino-3-(4-oxidophenyl)propanoate;dihydrate	[4][5]
Synonyms	L-3-(4-Hydroxyphenyl)alanine disodium salt dihydrate, L-Tyr-Na2	[2][3]
CAS Number	122666-87-9	[1][2][3][4][5]
Molecular Formula	C₉H₉NO₃Na₂ · 2H₂O	[1][2]
Molecular Weight	261.19 g/mol	[1][2][4][5]
Appearance	Off-White to Light Tan Powder	[1][2]
pH (1% aqueous solution)	10.5 - 11.5	[1][2]
Specific Rotation	-12.6° to -14.4°	[2]

Solubility and Stability

The primary advantage of L-Tyrosine disodium salt dihydrate is its significantly higher aqueous solubility compared to its parent amino acid. While L-Tyrosine has very low solubility in water at neutral pH (<0.5 mg/mL), its disodium salt form can achieve much higher concentrations.

Solubility Profile

Solvent	Solubility	Notes	Reference
Water	Soluble	A 10% solution in water results in a clear, complete yellow solution.	[1][2]
Water	100 mg/mL	For L-Tyrosine disodium salt.	[6]
PBS (pH 7.2)	~10 mg/mL	For L-Tyrosine sodium salt hydrate. It is not recommended to store the aqueous solution for more than one day.	[7]

Stability and Storage

L-Tyrosine disodium salt dihydrate is known to be hygroscopic and should be stored in a cool, dry place with the container tightly sealed.[8] For long-term stability, storage at 2-8°C is recommended.[8][9] The solid form is stable for at least four years when stored at -20°C.[7]

Specifications and Purity

The following table outlines typical specifications for high-purity L-Tyrosine disodium salt dihydrate intended for research and manufacturing purposes.

Parameter	Specification	Reference
Assay (Titration)	98.0 - 102.0%	[1][2]
Moisture (Water Content)	≤ 16.0%	[1][2][4]
Heavy Metals (as Pb)	≤ 15 ppm (≤ 0.0015%)	[1][4]
Endotoxin	≤ 0.04 EU/mg	[1][4]
Identification (IR)	Conforms to known structure	[1][2]

Experimental Protocols

Detailed methodologies for the determination of key quality attributes are provided below. These protocols are based on standard pharmacopeial methods and are intended to serve as a guide.

Assay by Titration (Adapted from USP Monograph for Tyrosine)

This method employs a non-aqueous acid-base titration to determine the purity of the substance.

Methodology:

• Sample Preparation: Accurately weigh approximately 180 mg of L-Tyrosine.

• Dissolution: Dissolve the sample in 6 mL of formic acid.

• Titration: Add 50 mL of glacial acetic acid and titrate with 0.1 N perchloric acid, determining the endpoint potentiometrically.

• Blank Determination: Perform a blank titration and make any necessary corrections.

• Calculation: Each mL of 0.1 N perchloric acid is equivalent to 18.12 mg of C₉H₁₁NO₃.[10]

Note: This protocol is for L-Tyrosine and may need to be adapted and validated for the disodium salt dihydrate form.

Assay by Titration Workflow

Water Content by Karl Fischer Titration

This method is used to determine the water content in the substance.

Methodology:

• Instrument Setup: Use a calibrated Karl Fischer titrator. The titrant can be a one-component or two-component reagent.

• Titer Determination: Standardize the Karl Fischer reagent using a certified water standard, such as disodium tartrate dihydrate.[11]

• Sample Analysis: Accurately weigh a suitable amount of L-Tyrosine disodium salt dihydrate and introduce it into the titration vessel containing the Karl Fischer solvent.

• Titration: Titrate the sample with the standardized Karl Fischer reagent to the endpoint.

• Calculation: The water content is calculated based on the volume of titrant consumed and the titer of the reagent.

Karl Fischer Titration Workflow

Heavy Metals Analysis

Modern methods for elemental impurities, as outlined in USP General Chapters <232> and <233>, are recommended over the outdated USP <231> wet chemistry test. These methods typically involve Inductively Coupled Plasma (ICP) techniques.

Methodology (General Approach):

• Sample Digestion: Accurately weigh the sample and digest it using a suitable acid mixture (e.g., nitric acid) in a closed microwave digestion system.

• Standard Preparation: Prepare multi-element calibration standards containing the elements of interest at known concentrations.

• Instrumental Analysis: Analyze the digested sample and standard solutions using Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

• Quantification: Quantify the concentration of each elemental impurity in the sample by comparing its response to the calibration curve.

Biological Role and Signaling Pathways

L-Tyrosine is a critical precursor for the synthesis of several key biological molecules, including neurotransmitters and hormones. Its phosphorylation is a fundamental step in many signaling cascades.

Tyrosine Metabolism

L-Tyrosine is synthesized from the essential amino acid phenylalanine and serves as a precursor for dopamine, norepinephrine, epinephrine, and thyroid hormones.

L-Tyrosine Metabolic Pathway

Receptor Tyrosine Kinase (RTK) Signaling

The phenolic hydroxyl group of tyrosine residues in proteins is a key target for phosphorylation by tyrosine kinases. This process is a critical "on" switch for a multitude of cellular signaling pathways that regulate cell growth, proliferation, differentiation, and metabolism.

General RTK Activation Pathway:

• Ligand Binding: A signaling molecule (e.g., a growth factor) binds to the extracellular domain of an RTK.

• Receptor Dimerization: Ligand binding induces the formation of a receptor dimer.

• Autophosphorylation: The kinase domains of the dimerized receptors phosphorylate each other on specific tyrosine residues in the intracellular domain.

• Recruitment of Signaling Proteins: The newly formed phosphotyrosine residues act as docking sites for intracellular signaling proteins containing SH2 or PTB domains.

• Signal Cascade Activation: The recruited proteins become activated, initiating downstream signaling cascades (e.g., MAPK, PI3K/Akt pathways).

Receptor Tyrosine Kinase Signaling

References

• 1. rpicorp.com [rpicorp.com]
• 2. usbio.net [usbio.net]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. Tyrosine disodium dihydrate | C9H13NNa2O5 | CID 71587456 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. L-酪氨酸 二钠盐 水合物 BioReagent, suitable for cell culture, suitable for insect cell culture, ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. pharmacopeia.cn [pharmacopeia.cn]
• 11. xylemanalytics.com [xylemanalytics.com]

An In-depth Technical Guide to L-Tyrosine Disodium Salt Dihydrate

This technical guide provides a comprehensive overview of the molecular structure, physicochemical properties, and biological significance of L-Tyrosine disodium (B8443419) salt dihydrate. It is intended for researchers, scientists, and professionals in drug development who are working with or have an interest in this highly soluble amino acid derivative.

Molecular Structure and Physicochemical Properties

L-Tyrosine disodium salt dihydrate is a salt form of the non-essential amino acid L-Tyrosine, where the protons of both the carboxylic acid and the phenolic hydroxyl group are replaced by sodium ions. The inclusion of two water molecules in its crystalline structure leads to the dihydrate form. This modification significantly enhances its solubility in aqueous solutions compared to its parent compound, L-Tyrosine.

Chemical and Physical Data

The key chemical and physical properties of L-Tyrosine disodium salt dihydrate are summarized in the table below, compiled from various sources.

Property	Value	References
IUPAC Name	disodium;(2S)-2-amino-3-(4-oxidophenyl)propanoate;dihydrate	[1][2][3]
Synonyms	L-Tyrosine, disodium salt, dihydrate; L-3-(4-Hydroxyphenyl)alanine disodium salt dihydrate	[1][4][5][6]
CAS Number	122666-87-9	[1][2][3][5][6][7]
Chemical Formula	C9H13NNa2O5	[1][2][3][4]
Molecular Weight	261.18 g/mol	[1][3][4][5][6][7][8]
Appearance	White to off-white, cream, or yellowish crystalline powder	[3][5][6]
Solubility	Highly soluble in water	[8][9]
Optical Rotation	[α]D20 = -9 to -13° (c=4 in water)	[5]
pH	10.5 - 11.5 (1% solution in water)	[3][6]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis and characterization of L-Tyrosine disodium salt dihydrate are not extensively available in the public domain. However, based on general principles of organic and analytical chemistry, the following methodologies would be appropriate.

Synthesis Protocol

A plausible laboratory-scale synthesis would involve the reaction of L-Tyrosine with a stoichiometric excess of a sodium base in an aqueous medium, followed by crystallization.

Objective: To synthesize L-Tyrosine disodium salt dihydrate from L-Tyrosine.

Materials:

• L-Tyrosine

• Sodium Hydroxide (B78521) (NaOH)

• Deionized Water

• Ethanol (B145695)

• Magnetic stirrer and stir bar

• pH meter

• Rotary evaporator

• Crystallization dish

• Vacuum filtration apparatus

Procedure:

• Dissolve a known quantity of L-Tyrosine in deionized water. Gentle heating may be required to aid dissolution.

• Cool the solution to room temperature.

• Slowly add a 2 molar equivalent of a standardized sodium hydroxide solution to the L-Tyrosine solution while stirring continuously.

• Monitor the pH of the solution. The reaction is complete when a stable pH above 11 is achieved.

• Filter the resulting solution to remove any insoluble impurities.

• Concentrate the solution using a rotary evaporator until signs of precipitation are observed.

• Transfer the concentrated solution to a crystallization dish and add a small amount of a miscible anti-solvent like ethanol to induce crystallization.

• Allow the solution to stand at a reduced temperature (e.g., 4°C) to facilitate the formation of crystals.

• Collect the crystals by vacuum filtration and wash with a small amount of cold ethanol.

• Dry the crystals under vacuum to obtain L-Tyrosine disodium salt dihydrate.

Characterization Protocols

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: To confirm the presence of the aromatic and aliphatic protons of the tyrosine backbone. The absence of the phenolic and carboxylic acid protons would be indicative of salt formation.

• ¹³C NMR: To identify all carbon atoms in the molecule and confirm the chemical environment changes upon deprotonation.

2.2.2. Infrared (IR) Spectroscopy

• To identify the characteristic functional groups. The spectrum would be expected to show the absence of the broad O-H stretch from the carboxylic acid and a shift in the C=O stretching frequency. The presence of a broad absorption band in the 3200-3500 cm⁻¹ region would indicate the presence of water of hydration.

2.2.3. Mass Spectrometry (MS)

• To determine the mass-to-charge ratio of the molecular ion. Electrospray ionization (ESI) in negative mode would be suitable to observe the [M-2Na+H]⁻ ion.

2.2.4. X-ray Crystallography

• To determine the precise three-dimensional arrangement of atoms in the crystal lattice, confirming the ionic interactions between the sodium ions and the carboxylate and phenolate (B1203915) groups, as well as the position of the water molecules.

Biological Significance and Signaling Pathways

L-Tyrosine itself is a crucial amino acid, serving as a precursor for the synthesis of several key neurotransmitters and hormones, including dopamine, norepinephrine, epinephrine, and thyroid hormones.[10][11] The disodium salt form is primarily utilized in applications requiring high solubility and bioavailability, such as in cell culture media for the production of therapeutic proteins and monoclonal antibodies.[9][12]

While there are no signaling pathways specifically attributed to the disodium salt, its biological effects are mediated through the physiological roles of L-Tyrosine following its dissociation in solution. The general pathway for the conversion of L-Tyrosine to catecholamines is depicted below.

Biosynthetic pathway of catecholamines from L-Tyrosine.

Experimental and Analytical Workflow

A typical workflow for the quality control and analysis of L-Tyrosine disodium salt dihydrate in a research or industrial setting would involve a series of analytical techniques to confirm its identity, purity, and properties.

Quality control workflow for L-Tyrosine disodium salt dihydrate.

References

• 1. Tyrosine disodium dihydrate | C9H13NNa2O5 | CID 71587456 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. L-Tyrosine disodium salt dihydrate 500 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. americanelements.com [americanelements.com]
• 5. chemimpex.com [chemimpex.com]
• 6. usbio.net [usbio.net]
• 7. L-Tyrosine disodium salt dihydrate | 122666-87-9 | FT137329 [biosynth.com]
• 8. Thermo Scientific Chemicals L-Tyrosine disodium salt dihydrate 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 9. lohmann-minerals.com [lohmann-minerals.com]
• 10. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 11. L-Tyrosine disodium salt hydrate BioReagent, suitable for cell culture, suitable for insect cell culture, ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 12. Thermo Scientific Chemicals L-Tyrosine disodium salt dihydrate 500 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.co.uk]

An In-depth Technical Guide to L-Tyrosine Disodium Salt Dihydrate (CAS: 122666-87-9)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of L-Tyrosine disodium (B8443419) salt dihydrate, a highly soluble form of the non-essential amino acid L-Tyrosine. This document details its physicochemical properties, analytical methodologies, biological significance, and key applications in research and biopharmaceutical development, with a focus on cell culture and its role as a precursor in vital signaling pathways.

Physicochemical Properties

L-Tyrosine disodium salt dihydrate is a white to off-white or pale brown crystalline powder.[1] Its primary advantage over L-Tyrosine is its significantly higher aqueous solubility, making it a preferred choice for various laboratory and manufacturing applications where concentrated solutions are required.[2]

Table 1: Physicochemical Data of L-Tyrosine Disodium Salt Dihydrate

Property	Value
CAS Number	122666-87-9
Molecular Formula	C₉H₉NNa₂O₃ · 2H₂O
Molecular Weight	261.19 g/mol
Appearance	White to tan/cream colored powder
Solubility in Water	100 mg/mL[2]
pH (1% solution in water)	10.5 - 11.5
Specific Rotation	-12.6° to -14.4°
Melting Point	195°C (Note: Some sources report no data available)
Storage	Room temperature, in a well-sealed container, protected from moisture as it is hygroscopic.[3]

Biological Significance and Signaling Pathways

L-Tyrosine is a crucial precursor for the biosynthesis of several key neurotransmitters and hormones, collectively known as catecholamines. This pathway is fundamental for various physiological processes, including mood regulation, stress response, and cognitive function. The conversion of L-Tyrosine to these vital compounds involves a series of enzymatic reactions.

The initial and rate-limiting step in this pathway is the conversion of L-Tyrosine to L-DOPA, catalyzed by the enzyme tyrosine hydroxylase. Subsequently, L-DOPA is decarboxylated to form dopamine (B1211576). In specific neurons and the adrenal medulla, dopamine is further converted to norepinephrine (B1679862) and epinephrine, respectively.

Catecholamine biosynthesis pathway starting from L-Tyrosine.

Applications in Research and Drug Development

Cell Culture Media Supplementation

The high solubility of L-Tyrosine disodium salt dihydrate makes it an ideal supplement for cell culture media, particularly in high-density cultures used for monoclonal antibody (mAb) production with Chinese Hamster Ovary (CHO) cells.[2] Adequate tyrosine levels are critical to prevent it from becoming a limiting nutrient, which can negatively impact protein synthesis and cell viability.

Precursor for Neurotransmitter Research

Given its role as a direct precursor to catecholamines, L-Tyrosine and its soluble salt form are utilized in neuroscience research to study the effects of increased neurotransmitter synthesis on various physiological and behavioral outcomes.

Experimental Protocols

Preparation of a Concentrated Stock Solution for Cell Culture

This protocol describes the preparation of a 100 mg/mL stock solution of L-Tyrosine disodium salt dihydrate for supplementing cell culture media.

Materials:

• L-Tyrosine disodium salt dihydrate (CAS: 122666-87-9)

• High-purity, sterile water for injection (WFI) or cell culture grade water

• Sterile conical tubes or bottles

• Sterile 0.22 µm filter

Procedure:

• In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of L-Tyrosine disodium salt dihydrate powder.

• Add the powder to a sterile container.

• Gradually add the sterile water while gently swirling or vortexing to dissolve the powder completely. For a 100 mg/mL solution, add 1 g of the salt to a final volume of 10 mL of water.

• Once fully dissolved, sterile-filter the solution using a 0.22 µm syringe filter into a final sterile container.

• Store the stock solution at 2-8°C. Due to its high concentration, it is recommended to use the solution promptly, although it is generally stable for a few weeks.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. undergradsciencejournals.okstate.edu [undergradsciencejournals.okstate.edu]

L-Tyrosine Disodium Salt Dihydrate: A Technical Guide for Laboratory Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the laboratory applications of L-Tyrosine disodium (B8443419) salt dihydrate, focusing on its critical role in cell culture and the production of biotherapeutics. This document details the physicochemical properties, experimental protocols, and significant advantages of using this highly soluble form of L-Tyrosine.

The Challenge of L-Tyrosine in Cell Culture

L-Tyrosine is an essential amino acid for cellular metabolism, protein synthesis, and the production of recombinant proteins, including monoclonal antibodies (mAbs). It is a precursor for the biosynthesis of several vital molecules, such as neurotransmitters (dopamine, norepinephrine, and epinephrine) and hormones. In the context of biopharmaceutical production, particularly in Chinese Hamster Ovary (CHO) cell cultures, maintaining an adequate supply of L-Tyrosine is paramount.

However, the practical use of L-Tyrosine in its free acid form is hampered by its very low solubility in aqueous solutions at neutral pH, which is the physiological pH range for most cell cultures.[1] This poor solubility presents a significant challenge for preparing concentrated feed media required for high-density fed-batch cultures, a standard industry practice for maximizing recombinant protein yields. Attempts to dissolve L-Tyrosine often necessitate adjusting the pH to highly acidic (below 2) or alkaline (above 9) conditions, which can introduce pH shock to the culture and lead to the precipitation of the amino acid when neutralized.[1]

Insufficient L-Tyrosine in the culture medium can have severe consequences:

• Reduced Cell Viability and Growth: Tyrosine depletion can lead to a lower peak viable cell density and induce rapid cell death.

• Decreased Protein Productivity: A lack of this critical amino acid directly impacts the specific productivity of recombinant proteins.

• Protein Sequence Variants: Tyrosine starvation can cause misincorporation of other amino acids, such as phenylalanine or histidine, into the protein sequence, leading to product heterogeneity and potential immunogenicity.

• Induction of Autophagy: Tyrosine-starved cells can initiate autophagy, which, if excessive, can lead to autophagic cell death.

The Solution: L-Tyrosine Disodium Salt Dihydrate

L-Tyrosine disodium salt dihydrate is the disodium salt form of L-Tyrosine, which exhibits significantly enhanced solubility in water at neutral pH. This property makes it an ideal substitute for L-Tyrosine in cell culture media formulations, particularly for concentrated feed solutions in fed-batch processes.

Physicochemical Properties and Enhanced Solubility

The primary advantage of L-Tyrosine disodium salt dihydrate lies in its dramatically improved solubility compared to L-Tyrosine. This allows for the preparation of highly concentrated stock solutions without the need for extreme pH adjustments, thereby simplifying media preparation and reducing the risk of pH-related stress on the cell culture.

Property	L-Tyrosine	L-Tyrosine Disodium Salt Dihydrate
Molecular Formula	C₉H₁₁NO₃	C₉H₉NNa₂O₃ · 2H₂O
Molecular Weight	181.19 g/mol	261.18 g/mol
Solubility in Water	~0.45 mg/mL at neutral pH	~100 mg/mL
pH of 1% Solution	Not applicable due to low solubility	10.5 - 11.5
Appearance	White powder	Off-white to light tan powder

Note: The pH of the disodium salt solution is alkaline and should be considered when preparing media.

Stability of L-Tyrosine Disodium Salt Dihydrate Solutions

Aqueous solutions of L-Tyrosine disodium salt dihydrate are generally stable. However, for cell culture applications, it is recommended to prepare fresh solutions or store them for a limited time to prevent microbial growth and potential degradation. One study suggests not storing the aqueous solution for more than one day. For longer-term storage, freezing the solution at -20°C is advisable.

Experimental Protocols

Preparation of a Concentrated Cysteine/Tyrosine Stock Solution

Due to the limited stability of both cysteine and tyrosine in solution, they are often prepared as a concentrated alkaline stock and added to the culture medium as needed. The high solubility of L-Tyrosine disodium salt dihydrate is particularly advantageous for this application.

Materials:

• L-Cysteine hydrochloride monohydrate

• L-Tyrosine disodium salt dihydrate

• Cell culture grade water (e.g., Milli-Q®)

• 5 M Sodium Hydroxide (NaOH)

• 1 M Hydrochloric Acid (HCl)

• Sterile filter (0.22 µm)

Procedure:

• In a suitable container, add a volume of cell culture grade water.

• Adjust the pH of the water to ≥ 13 using 5 M NaOH.

• Slowly add L-Cysteine hydrochloride monohydrate and L-Tyrosine disodium salt dihydrate to the desired final concentrations. For example, to prepare a stock solution containing 7.9 g/L L-Cysteine and 22.45 g/L L-Tyrosine, add these amounts to the alkaline water.

• Mix gently until all components are completely dissolved. This may take 10-30 minutes.

• Adjust the final pH of the solution to 11.3 ± 0.1 using 5 M NaOH or 1 M HCl.

• Sterile-filter the solution through a 0.22 µm filter into a sterile container.

• Store the stock solution at 2-8°C for short-term use or at -20°C for longer-term storage.

Fed-Batch Cultivation of CHO Cells for Monoclonal Antibody Production

This protocol provides a general framework for a fed-batch culture of CHO cells, incorporating the use of a concentrated L-Tyrosine disodium salt dihydrate-containing feed. The specific feeding strategy should be optimized for the particular cell line and process.

Materials:

• CHO cell line producing a monoclonal antibody

• Basal growth medium (chemically defined)

• Concentrated feed medium (chemically defined, lacking or with low levels of cysteine and tyrosine)

• Concentrated Cysteine/Tyrosine stock solution (prepared as in section 3.1)

• Glucose stock solution (e.g., 400 g/L)

• Bioreactor with appropriate process control (pH, temperature, dissolved oxygen)

Procedure:

• Inoculation: Inoculate the bioreactor containing the basal growth medium with CHO cells at a predetermined viable cell density.

• Batch Phase: Culture the cells in batch mode until a specific cell density is reached or a key nutrient (e.g., glutamine) is depleted. Monitor cell growth, viability, and key metabolites.

• Fed-Batch Phase:

  • Initiate feeding with the concentrated feed medium and the Cysteine/Tyrosine stock solution. The feeding can be done as a bolus addition daily or as a continuous feed.

  • The volume of feed to be added is calculated based on the cell density and the specific consumption rates of the nutrients.

  • Monitor the glucose concentration in the bioreactor and add the glucose stock solution as needed to maintain a target concentration (e.g., 2-4 g/L).

• Process Monitoring:

  • Regularly sample the bioreactor to monitor viable cell density, viability, pH, dissolved oxygen, glucose, lactate, and ammonia (B1221849) concentrations.

  • It is also recommended to monitor the concentration of key amino acids, including tyrosine, in the culture supernatant to ensure they are not depleted.

• Harvest: Continue the fed-batch culture until the cell viability drops significantly (e.g., below 50-60%). Harvest the culture supernatant for downstream purification of the monoclonal antibody.

Visualizations

The Solubility Advantage

Caption: Advantage of L-Tyrosine Disodium Salt Dihydrate.

Workflow for Concentrated Stock Solution Preparation

References

• 1. L-Tyrosine in Cell Culture [sigmaaldrich.com]

The Superior Solubility of L-Tyrosine Disodium Salt Dihydrate: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the aqueous solubility of L-Tyrosine and its highly soluble counterpart, L-Tyrosine disodium (B8443419) salt dihydrate. This document is intended for researchers, scientists, and professionals in drug development who utilize L-Tyrosine in their work and encounter challenges related to its limited solubility. Herein, we present a comprehensive comparison of the solubility profiles, detail relevant experimental methodologies, and illustrate the underlying chemical principles.

Executive Summary

L-Tyrosine, a critical amino acid in protein synthesis and a precursor to key neurotransmitters, is notoriously difficult to dissolve in aqueous solutions at physiological pH. This poor solubility presents a significant hurdle in various research and manufacturing applications, including cell culture media formulation and drug delivery systems. The disodium salt dihydrate form of L-Tyrosine offers a highly effective solution to this challenge, exhibiting dramatically enhanced water solubility. This guide will explore the quantitative differences in solubility and provide the necessary technical information for informed application.

Comparative Solubility Data

The disparity in water solubility between L-Tyrosine and its disodium salt dihydrate form is substantial. The following table summarizes the key quantitative data gathered from various technical sources.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Water Solubility (at neutral pH, 25°C)	pH of 1% Aqueous Solution	Additional Solubility Notes
L-Tyrosine	C₉H₁₁NO₃	181.19	~0.45 mg/mL[1][2]	Not Applicable	Solubility is highly pH-dependent, increasing significantly at pH < 2 and pH > 9.[2] For instance, solubility increases to 3.8 mg/mL at pH 10.[2] It is also soluble in dilute mineral acids and alkaline solutions.[1]
L-Tyrosine Disodium Salt Dihydrate	C₉H₉NO₃Na₂·2H₂O	261.19	~100 mg/mL[3]	10.5 - 11.5[4][5][6]	The high pH of the salt form in solution contributes to its enhanced solubility.[4][6] It is described as freely soluble in water.[7][8]

The Underlying Chemistry of Enhanced Solubility

The significant difference in solubility can be attributed to the chemical forms of the two compounds. L-Tyrosine is a zwitterionic molecule at neutral pH, meaning it has both a positive and a negative charge, leading to strong intermolecular interactions and a stable crystal lattice, which limits its solubility in water. The solubility of L-Tyrosine is at its minimum near its isoelectric point (pI) of 5.63.

The disodium salt form, however, prevents the formation of the zwitterion in solution. The carboxyl and hydroxyl groups of L-Tyrosine are deprotonated and exist as sodium salts. This ionic nature greatly enhances the molecule's interaction with polar water molecules, leading to a dramatic increase in solubility. The inherently alkaline pH of the L-Tyrosine disodium salt dihydrate solution further ensures that the molecule remains in its more soluble, deprotonated state.

References

• 1. L-Tyrosine | C9H11NO3 | CID 6057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 4. usbio.net [usbio.net]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. rpicorp.com [rpicorp.com]
• 7. agscientific.com [agscientific.com]
• 8. Thermo Scientific Chemicals L-Tyrosine disodium salt dihydrate 500 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.co.uk]

A Technical Guide to the Purity and Assay of L-Tyrosine Disodium Salt Dihydrate

For Researchers, Scientists, and Drug Development Professionals

L-Tyrosine disodium (B8443419) salt dihydrate is a highly soluble form of the non-essential amino acid L-Tyrosine, making it a critical component in cell culture media for the production of biopharmaceuticals and in various research applications. Ensuring the purity and consistent quality of this compound is paramount for reliable and reproducible results in scientific experiments and for the safety and efficacy of therapeutic products. This guide provides an in-depth overview of the key quality attributes, analytical methodologies, and acceptance criteria for L-Tyrosine disodium salt dihydrate.

Physicochemical Properties and Specifications

The quality of L-Tyrosine disodium salt dihydrate is defined by a series of physicochemical properties and purity specifications. These are summarized in the tables below, compiled from various supplier technical data sheets.[1][2][3]

Table 1: General and Physical Specifications

Parameter	Specification
Appearance	White to cream or light tan powder.[1][2]
Solubility	Soluble in water.[1]
pH (1% in water)	10.5 - 11.5[4][1]
pH (0.01% in water)	10.5 - 11.5[4]
Molecular Formula	C₉H₉NO₃Na₂·2H₂O[4]
Molecular Weight	261.19 g/mol [4][1]
CAS Number	122666-87-9[1]

Table 2: Purity and Impurity Specifications

Parameter	Specification	Method
Specific Rotation	-12.3° to -9.8° (c=5% in 1N HCl)	Polarimetry
Water Content	≤ 16.0%[1]	Karl Fischer Titration
Heavy Metals (as Pb)	≤ 15 ppm (≤ 0.0015%)[1][5][3]	Colorimetric or ICP-MS
Iron (Fe)	≤ 0.003%	Colorimetric
Endotoxins	≤ 0.04 EU/mg[1][3]	LAL Test

Table 3: Assay Specifications

Method	Specification
Nonaqueous Titration (NT)	95.0% - 102.0%[4] or 98.0% - 102.0%[1]
High-Performance Liquid Chromatography (HPLC)	≥ 98%[2]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of L-Tyrosine disodium salt dihydrate. The following sections outline the protocols for key analytical tests.

Identification by Infrared (IR) Spectroscopy

• Principle: The infrared spectrum of the sample is compared to that of a reference standard to confirm its identity.

• Methodology:

  • Prepare the sample and a reference standard of L-Tyrosine disodium salt dihydrate as potassium bromide (KBr) discs or using an Attenuated Total Reflectance (ATR) accessory.

  • Record the infrared spectrum from approximately 4000 to 400 cm⁻¹.

  • Acceptance Criteria: The IR spectrum of the sample should be concordant with the spectrum of the reference standard.[1]

Assay by Nonaqueous Titration

This method determines the purity of the substance by titrating the amino group in a non-aqueous medium. The protocol is adapted from the USP monograph for L-Tyrosine.[6]

• Principle: The basic amino group of L-Tyrosine is titrated with a strong acid, perchloric acid, in a non-aqueous solvent system (glacial acetic acid and formic acid). The endpoint is determined potentiometrically.

• Reagents:

  • 0.1 N Perchloric Acid in Glacial Acetic Acid

  • Glacial Acetic Acid

  • Formic Acid

• Methodology:

  • Accurately weigh approximately 180 mg of L-Tyrosine disodium salt dihydrate and transfer to a 125-mL flask.

  • Dissolve the sample in 6 mL of formic acid.

  • Add 50 mL of glacial acetic acid.

  • Titrate with 0.1 N perchloric acid, determining the endpoint potentiometrically.

  • Perform a blank determination and make any necessary corrections.

• Calculation: Each mL of 0.1 N perchloric acid is equivalent to 26.12 mg of C₉H₉NO₃Na₂·2H₂O.

  Where:

  • V_sample = Volume of titrant used for the sample (mL)

  • V_blank = Volume of titrant used for the blank (mL)

  • N = Normality of the perchloric acid titrant

  • W_sample = Weight of the sample (mg)

Assay and Impurity Profiling by HPLC

High-Performance Liquid Chromatography is a powerful technique for both assay determination and the separation and quantification of related substances and impurities.

• Principle: The sample is dissolved and injected into an HPLC system. The components are separated on a stationary phase (column) by a mobile phase, and the amount of L-Tyrosine is quantified by comparing its peak area to that of a reference standard.

• Suggested HPLC Conditions:

  • Column: C18, 5 µm, 4.6 x 250 mm (or similar reversed-phase column).

  • Mobile Phase: A gradient or isocratic system can be used. A common approach for amino acids involves a buffered aqueous phase with an organic modifier (e.g., acetonitrile (B52724) or methanol). For example, a phosphate (B84403) buffer at a slightly acidic pH.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 227 nm or 275 nm.[7]

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

• Methodology:

  • Standard Preparation: Accurately weigh a suitable amount of L-Tyrosine disodium salt dihydrate reference standard, dissolve in mobile phase or a suitable diluent to achieve a known concentration.

  • Sample Preparation: Prepare the sample in the same manner as the standard.

  • Procedure: Inject the standard and sample solutions into the chromatograph.

• Calculation: Calculate the percentage of L-Tyrosine in the sample by comparing the peak area of the sample to the peak area of the standard.

Determination of Water Content (Karl Fischer Titration)

• Principle: This method uses a coulometric or volumetric Karl Fischer titrator to quantitatively measure the water content in the sample.

• Methodology:

  • Standardize the Karl Fischer reagent.

  • Accurately weigh a suitable amount of the sample and introduce it into the titration vessel.

  • Titrate to the endpoint.

  • Acceptance Criteria: The water content should not exceed 16.0%.[1][5]

Visualized Workflows and Logic

The following diagrams illustrate the quality control workflow and the logic for batch release.

Caption: Quality Control testing workflow for L-Tyrosine disodium salt dihydrate.

Caption: Logical decision pathway for batch release of L-Tyrosine disodium salt dihydrate.

Conclusion

The quality control of L-Tyrosine disodium salt dihydrate relies on a comprehensive set of analytical tests to ensure its identity, strength, quality, and purity. By implementing rigorous testing protocols as outlined in this guide, researchers and manufacturers can be confident in the material's suitability for its intended use, from fundamental cell culture research to the manufacturing of life-saving biotherapeutics. Adherence to these specifications is a critical step in ensuring experimental reproducibility and product safety.

References

• 1. rpicorp.com [rpicorp.com]
• 2. L-Tyrosine disodium salt hydrate BioReagent, suitable for cell culture, suitable for insect cell culture, ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 3. L-Tyrosine disodium salt dihydrate 500 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. pharmacopeia.cn [pharmacopeia.cn]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

L-Tyrosine Disodium Salt Dihydrate: A Technical Guide to its Cellular Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Tyrosine is a non-essential amino acid central to a multitude of physiological processes. While the body can synthesize it from phenylalanine, its availability is a rate-limiting step for the production of several key biological molecules. L-Tyrosine disodium (B8443419) salt dihydrate is a highly water-soluble form of L-Tyrosine, making it an ideal compound for in vitro and in vivo research where precise concentrations and bioavailability are required. This technical guide delineates the core cellular mechanisms of action of L-Tyrosine, with the understanding that the disodium salt dihydrate form acts as a highly bioavailable source of the L-Tyrosine molecule in cellular and physiological contexts.

The primary cellular functions of L-Tyrosine can be categorized into two main areas: its role as a precursor for vital biomolecules and its integral function in cellular signaling cascades through post-translational modifications.

L-Tyrosine as a Precursor Molecule

L-Tyrosine is the direct precursor to a range of biologically active molecules, and its concentration can influence the rate of their synthesis.[1][2]

Catecholamine Neurotransmitters

In the nervous system, L-Tyrosine is the starting material for the synthesis of the catecholamine neurotransmitters: dopamine (B1211576), norepinephrine (B1679862), and epinephrine.[3][][5] This pathway is critical for mood regulation, stress response, and cognitive functions.[][5] The conversion of L-Tyrosine to L-DOPA by the enzyme tyrosine hydroxylase is the rate-limiting step in this process.[3][6]

Thyroid Hormones

In the thyroid gland, L-Tyrosine residues on the protein thyroglobulin are iodinated to form the thyroid hormones thyroxine (T4) and triiodothyronine (T3). These hormones are essential regulators of metabolism.[3][7]

Melanin Pigments

L-Tyrosine is the initial substrate for melanogenesis, the process of producing melanin, the primary pigment responsible for skin, hair, and eye color.[6][7]

L-Tyrosine in Cellular Signaling

The phenolic hydroxyl group of L-Tyrosine is a key substrate for post-translational modifications, most notably phosphorylation, which is a fundamental mechanism for regulating protein function and signal transduction.[3]

Tyrosine Phosphorylation and Kinase Signaling

The phosphorylation of tyrosine residues on proteins is a critical "on/off" switch in a vast array of cellular signaling pathways.[8] This reaction is catalyzed by protein tyrosine kinases (PTKs), which transfer a phosphate (B84403) group from ATP to the tyrosine residue. Receptor Tyrosine Kinases (RTKs) are a major class of cell surface receptors that, upon ligand binding, dimerize and autophosphorylate their cytoplasmic domains on specific tyrosine residues.[9][10]

These phosphorylated tyrosines then serve as docking sites for various intracellular signaling proteins containing Src Homology 2 (SH2) or Phosphotyrosine Binding (PTB) domains.[10][11] This recruitment initiates downstream signaling cascades that regulate crucial cellular processes such as proliferation, differentiation, migration, and survival.[12]

Key signaling pathways initiated by tyrosine phosphorylation include:

• The Ras/MAPK Pathway: Often linked to cell proliferation and differentiation.[11][12]

• The PI3K/Akt Pathway: Primarily involved in cell survival and growth.[11][12]

• The JAK/STAT Pathway: Crucial for signaling from cytokine receptors, involved in immunity and inflammation.[12]

Quantitative Data Summary

While specific quantitative data for L-Tyrosine disodium salt dihydrate's direct interaction with cellular components is not the primary mode of action, the following table summarizes key parameters related to L-Tyrosine's role in cellular processes.

Parameter	Description	Typical Values/Notes	References
Cellular Uptake	L-Tyrosine is transported into cells via amino acid transporters, such as the large neutral amino acid (LNAA) transport system.	Competition for transport can occur with other large neutral amino acids like leucine (B10760876) and phenylalanine.	[6]
Neurotransmitter Synthesis	The rate of catecholamine synthesis can be influenced by L-Tyrosine availability, especially under conditions of high neuronal activity or stress.	Increased L-Tyrosine levels can enhance dopamine and norepinephrine synthesis in specific brain regions.	[1][2][13]
Solubility	The solubility of L-Tyrosine and its disodium salt form in aqueous solutions.	L-Tyrosine: ~0.45 mg/mL in water at neutral pH. L-Tyrosine disodium salt dihydrate: Significantly more soluble, enhancing its utility in cell culture and other experimental systems.

Signaling Pathway Diagrams

Catecholamine Synthesis Pathway

Caption: Biosynthesis of catecholamine neurotransmitters from L-Tyrosine.

Generic Receptor Tyrosine Kinase (RTK) Signaling Pathway

Caption: A generalized schematic of a Receptor Tyrosine Kinase signaling cascade.

Experimental Protocols

Western Blot Analysis of Tyrosine Kinase Pathway Activation

Objective: To determine if treatment with L-Tyrosine (delivered as its disodium salt dihydrate) affects the activation of a specific tyrosine kinase signaling pathway (e.g., the ERK/MAPK pathway).

Methodology:

• Cell Culture and Treatment:

  • Culture cells of interest (e.g., PC12 cells for neuronal studies) in appropriate media until they reach 70-80% confluency.

  • Serum-starve the cells for 4-6 hours to reduce basal signaling activity.

  • Prepare a stock solution of L-Tyrosine disodium salt dihydrate in sterile water or culture medium.

  • Treat cells with varying concentrations of L-Tyrosine disodium salt dihydrate for a predetermined time course (e.g., 0, 5, 15, 30, 60 minutes). Include a positive control (e.g., a known growth factor that activates the pathway) and a vehicle control.

• Cell Lysis:

  • Wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors to preserve protein phosphorylation states.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant containing the protein extracts.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunodetection:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the protein of interest (e.g., anti-phospho-ERK).

  • Wash the membrane to remove unbound primary antibody.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

  • Wash the membrane to remove unbound secondary antibody.

• Detection and Analysis:

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

  • To normalize for protein loading, strip the membrane and re-probe with an antibody against the total (phosphorylated and unphosphorylated) form of the protein (e.g., anti-total-ERK) or a housekeeping protein (e.g., β-actin or GAPDH).

  • Quantify the band intensities using densitometry software and express the level of phosphorylated protein relative to the total protein.

High-Performance Liquid Chromatography (HPLC) for Neurotransmitter Analysis

Objective: To quantify the levels of dopamine and its metabolites in cell culture media or cell lysates following supplementation with L-Tyrosine disodium salt dihydrate.

Methodology:

• Cell Culture and Sample Collection:

  • Culture catecholaminergic cells (e.g., SH-SY5Y neuroblastoma cells) in appropriate media.

  • Treat the cells with L-Tyrosine disodium salt dihydrate at various concentrations and for different durations.

  • Collect the cell culture media and/or lyse the cells to collect intracellular contents.

  • Add an antioxidant (e.g., sodium metabisulfite) to the samples to prevent catecholamine degradation.

• Sample Preparation:

  • For media samples, perform a protein precipitation step (e.g., with perchloric acid) followed by centrifugation to remove proteins.

  • For cell lysates, sonicate the cells in an appropriate buffer, followed by protein precipitation and centrifugation.

  • Filter the supernatant through a 0.22 µm syringe filter.

• HPLC with Electrochemical Detection (HPLC-ED):

  • Inject a defined volume of the prepared sample onto a reverse-phase HPLC column (e.g., a C18 column).

  • Use a mobile phase consisting of an aqueous buffer with an organic modifier (e.g., methanol (B129727) or acetonitrile) and an ion-pairing agent to achieve separation of the catecholamines.

  • The separated analytes are detected using an electrochemical detector, which provides high sensitivity and selectivity for electroactive compounds like catecholamines.

• Quantification:

  • Prepare standard curves for dopamine and its metabolites (e.g., DOPAC and HVA) of known concentrations.

  • Run the standards on the HPLC system under the same conditions as the experimental samples.

  • Quantify the amount of each analyte in the samples by comparing their peak areas to the standard curves.

  • Normalize the results to the total protein concentration of the cell lysates or the cell number.

Conclusion

L-Tyrosine, readily supplied in its highly soluble disodium salt dihydrate form, is a cornerstone of cellular metabolism and signaling. Its role as a precursor for neurotransmitters and hormones, coupled with its critical function in protein phosphorylation, places it at the nexus of numerous cellular processes. A thorough understanding of these mechanisms is essential for researchers in neuroscience, endocrinology, and drug development who aim to modulate these pathways for therapeutic benefit. The experimental protocols outlined provide a framework for investigating the cellular impacts of L-Tyrosine supplementation in a controlled laboratory setting.

References

• 1. Tyrosine, phenylalanine, and catecholamine synthesis and function in the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. L-Tyrosine to alleviate the effects of stress? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tyrosine - Wikipedia [en.wikipedia.org]
• 5. caringsunshine.com [caringsunshine.com]
• 6. examine.com [examine.com]
• 7. Content - Health Encyclopedia - University of Rochester Medical Center [urmc.rochester.edu]
• 8. Receptor Tyrosine Kinase Signaling - GeeksforGeeks [geeksforgeeks.org]
• 9. Kinase Signaling Pathways | Cell Signaling Technology [cellsignal.com]
• 10. Receptor tyrosine kinase - Wikipedia [en.wikipedia.org]
• 11. Signaling Pathways of Tyrosine Kinase Receptors - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Frontiers | Receptor Tyrosine Kinases and Their Signaling Pathways as Therapeutic Targets of Curcumin in Cancer [frontiersin.org]
• 13. L-Tyrosine Availability Affects Basal and Stimulated Catecholamine Indices in Prefrontal Cortex and Striatum of the Rat - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Manufacturing of L-Tyrosine Disodium Salt Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, manufacturing processes, and key chemical properties of L-Tyrosine Disodium (B8443419) Salt Dihydrate. This highly soluble derivative of L-Tyrosine is a critical component in various biopharmaceutical applications, particularly in cell culture media for the production of monoclonal antibodies and other therapeutic proteins.

Introduction

L-Tyrosine, a non-essential amino acid, is a fundamental building block for protein synthesis and a precursor to several important biological molecules, including neurotransmitters and hormones. However, its low solubility in aqueous solutions at neutral pH presents a significant challenge in the formulation of cell culture media and other pharmaceutical preparations. To overcome this limitation, L-Tyrosine is converted into its more soluble salt form, L-Tyrosine Disodium Salt Dihydrate. This guide details the chemical synthesis and industrial manufacturing of this important compound.

Chemical Properties and Specifications

L-Tyrosine Disodium Salt Dihydrate is a white to off-white crystalline powder. Its enhanced solubility is attributed to the deprotonation of both the carboxylic acid and the phenolic hydroxyl groups of the L-Tyrosine molecule.[1]

Table 1: Physicochemical Properties of L-Tyrosine Disodium Salt Dihydrate

Property	Value	Reference
CAS Number	122666-87-9	--INVALID-LINK--
Molecular Formula	C₉H₉NNa₂O₃ · 2H₂O	--INVALID-LINK--
Molecular Weight	261.18 g/mol	--INVALID-LINK--
Appearance	Grayish white to tan powder	--INVALID-LINK--
Solubility in Water	100 mg/mL	--INVALID-LINK--
pH (1% solution)	10.5 - 11.5	--INVALID-LINK--
Storage Temperature	2–8 °C	--INVALID-LINK--

Table 2: Quality Specifications for Pharmaceutical Grade L-Tyrosine Disodium Salt Dihydrate

Parameter	Specification
Purity (Assay)	≥ 99%
Enantiomeric Purity	100% L-isomer
Endotoxin Levels	Low (e.g., ≤ 50 IU/g)
Heavy Metals	To be specified based on pharmacopeial standards
Loss on Drying	To be specified based on water content

Synthesis of L-Tyrosine Disodium Salt Dihydrate

The synthesis of L-Tyrosine Disodium Salt Dihydrate is a straightforward acid-base reaction where L-Tyrosine is treated with two equivalents of a strong sodium base, typically sodium hydroxide (B78521) (NaOH).

Chemical Reaction

The reaction involves the neutralization of the two acidic protons of L-Tyrosine: one from the carboxylic acid group and the other from the phenolic hydroxyl group.

Caption: Reaction scheme for the synthesis of L-Tyrosine Disodium Salt.

Experimental Protocol: Laboratory Scale Preparation

This protocol describes a general method for the synthesis of L-Tyrosine Disodium Salt Dihydrate in a laboratory setting.

Materials:

• L-Tyrosine (1 mole equivalent)

• Sodium Hydroxide (2 mole equivalents)

• Deionized water

• Ethanol (B145695) (for precipitation, optional)

Procedure:

• Dissolution: Suspend L-Tyrosine in deionized water.

• Reaction: Slowly add a concentrated solution of sodium hydroxide (2 equivalents) to the L-Tyrosine suspension with constant stirring. The L-Tyrosine will dissolve as the disodium salt is formed.

• Filtration (Optional): If any particulate matter remains, filter the solution.

• Isolation:

  • Evaporation: The water can be removed under reduced pressure to yield the solid salt.

  • Precipitation: Alternatively, the salt can be precipitated by adding a water-miscible organic solvent like ethanol to the aqueous solution. However, this method may result in lower yields due to the high solubility of the salt.

• Drying: The isolated solid is dried under vacuum to obtain L-Tyrosine Disodium Salt Dihydrate.

Industrial Manufacturing Process

On an industrial scale, the production of L-Tyrosine Disodium Salt Dihydrate begins with the production of the L-Tyrosine precursor, which is typically achieved through fermentation. The subsequent conversion to the disodium salt is often carried out using a highly efficient process like spray drying to manage its high solubility.

L-Tyrosine Production via Fermentation

Modern industrial production of L-Tyrosine relies on microbial fermentation, which offers a cost-effective and sustainable alternative to extraction from protein hydrolysates.[2] This method ensures a high level of safety and traceability of raw materials.[2]

Caption: Workflow for the production of L-Tyrosine via fermentation.

Conversion to L-Tyrosine Disodium Salt Dihydrate via Spray Drying

Due to its high solubility in water, obtaining crystalline L-Tyrosine Disodium Salt Dihydrate by conventional precipitation methods can be challenging and may result in unsatisfactory yields.[3] An efficient industrial method is spray drying.

Experimental Protocol: Industrial Scale Spray Drying

• Solution Preparation: An aqueous solution of L-Tyrosine is prepared by dissolving it in a stoichiometric amount of sodium hydroxide solution.

• Spray Drying: The resulting solution is then fed into a spray dryer. The solution is atomized into fine droplets inside a hot gas chamber. The high temperature of the gas (typically nitrogen to prevent oxidation) causes the rapid evaporation of water, leaving behind the solid L-Tyrosine Disodium Salt Dihydrate.

• Product Collection: The dried powder is collected from the cyclone and/or filter bags of the spray dryer.

Caption: Industrial manufacturing workflow for L-Tyrosine Disodium Salt Dihydrate.

Quality Control and Analytical Methods

To ensure the quality and purity of the final product, several analytical techniques are employed:

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the L-Tyrosine Disodium Salt and to quantify any related impurities.

• Titration: An acid-base titration can be used to determine the assay of the salt.

• Infrared (IR) Spectroscopy: To confirm the identity and structure of the compound.

• Karl Fischer Titration: To determine the water content (moisture) of the dihydrate.

• Endotoxin Testing (LAL test): Crucial for products intended for parenteral applications, including cell culture media.

Conclusion

The synthesis and manufacturing of L-Tyrosine Disodium Salt Dihydrate are critical processes for the biopharmaceutical industry. The conversion of poorly soluble L-Tyrosine into its highly soluble disodium salt enables the formulation of concentrated, stable cell culture media, which is essential for high-yield production of therapeutic proteins. While laboratory-scale synthesis is straightforward, industrial manufacturing has evolved to employ efficient technologies like spray drying to overcome the challenges associated with the high aqueous solubility of the final product. Stringent quality control measures ensure the final product meets the high standards required for pharmaceutical and biopharmaceutical applications.

References

• 1. quora.com [quora.com]
• 2. CN112920086A - Preparation method of L-tyrosine derivative - Google Patents [patents.google.com]
• 3. patents.justia.com [patents.justia.com]

A Technical Guide to the Hygroscopic Nature of L-Tyrosine Disodium Salt Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the hygroscopic properties of L-Tyrosine disodium (B8443419) salt dihydrate, a crucial consideration for its handling, storage, and formulation in research and pharmaceutical applications. Due to its propensity to absorb atmospheric moisture, understanding this characteristic is paramount for ensuring the material's stability, quality, and performance.

Physicochemical Properties and Hygroscopic Classification

L-Tyrosine disodium salt dihydrate (CAS No: 122666-87-9) is the disodium salt of the non-essential amino acid L-Tyrosine.[1][2] It is typically supplied as a white to cream-colored crystalline powder.[3][4] While detailed, publicly available studies quantifying its hygroscopicity are limited, the material is consistently classified as "extremely hygroscopic" or "hygroscopic" in technical documents from chemical suppliers.[5][6]

Hygroscopicity is the tendency of a substance to absorb moisture from the surrounding environment.[7] This can lead to significant changes in the physical and chemical properties of a material, including deliquescence (dissolving in the absorbed water), caking, altered flowability, and chemical degradation.[8] Given its classification, L-Tyrosine disodium salt dihydrate requires stringent handling and storage protocols to mitigate these risks.

A study involving over 200 raw materials used in drug manufacturing identified L-Tyrosine disodium salt dihydrate as a crystalline substance with a notable water content of 14.2% under the tested conditions.[9] This high water content underscores its affinity for moisture.

Table 1: Physicochemical Properties of L-Tyrosine Disodium Salt Dihydrate

Property	Value	Source(s)
Chemical Formula	C₉H₉NO₃Na₂·2H₂O	[4]
Molecular Weight	261.19 g/mol	[1][3]
Appearance	White to cream/tan powder	[3][2][4]
Solubility	Soluble in water	[3][10]
pH (1% aqueous solution)	10.5 - 11.5	[3]
Hygroscopic Nature	Extremely hygroscopic	[5][6]
Water Content	≤ 16.0%	[11]

Implications of Hygroscopicity in Drug Development

The hygroscopic nature of an active pharmaceutical ingredient (API) or excipient has profound implications throughout the drug development lifecycle. Moisture uptake can negatively affect processing, stability, and final product performance.

Key Challenges Associated with Hygroscopic Materials:

• Handling and Manufacturing: Excessive moisture can lead to powder agglomeration, poor flowability, and adhesion to manufacturing equipment, complicating processes like milling, blending, and tableting.[12][13]

• Chemical Stability: The presence of absorbed water can accelerate chemical degradation pathways such as hydrolysis, reducing the potency and shelf-life of the drug substance.

• Physical Stability: Moisture can induce solid-state phase transitions, converting a stable crystalline form into a less stable hydrate (B1144303) or an amorphous form, which can alter dissolution rates and bioavailability.[14]

• Packaging and Storage: Special packaging, such as containers with low water vapor permeability and the inclusion of desiccants, is necessary to protect the material from ambient humidity.[8][12]

The following diagram illustrates the logical relationships between the hygroscopic nature of a pharmaceutical powder and its potential consequences.

Figure 1. Consequences of the hygroscopic nature of a pharmaceutical powder.

Experimental Protocol for Hygroscopicity Assessment

Objective: To quantify the moisture sorption and desorption characteristics of a powder to classify its hygroscopicity.

Apparatus: Dynamic Vapor Sorption (DVS) Analyzer or a similar gravimetric sorption analyzer.[16]

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the L-Tyrosine disodium salt dihydrate sample into a DVS sample pan.

  • Place the pan into the DVS instrument.

• Drying/Pre-treatment:

  • Dry the sample in situ by exposing it to 0% RH at 25°C until a stable weight is achieved (defined as a weight change of <0.002% per minute). This establishes a dry reference mass.[16]

• Sorption Phase:

  • Increase the RH in stepwise increments (e.g., from 0% to 90% RH in 10% RH steps).

  • At each step, allow the sample to equilibrate until a stable weight is recorded. The instrument automatically logs the mass change over time.

• Desorption Phase:

  • Decrease the RH in the same stepwise fashion (e.g., from 90% back to 0% RH).

  • Allow the sample to equilibrate at each step and record the mass change.

• Data Analysis:

  • Plot the percentage change in mass against the target RH to generate a sorption-desorption isotherm curve.

  • The total moisture uptake at a specific RH (e.g., 80% RH) is used for classification according to pharmacopeial standards (e.g., European Pharmacopoeia).[13]

  • The difference between the sorption and desorption curves (hysteresis) provides insight into the physical changes the material may have undergone.

The following diagram outlines the typical workflow for this experimental protocol.

Figure 2. Experimental workflow for Dynamic Vapor Sorption (DVS) analysis.

Handling, Storage, and Formulation Strategies

Due to its extremely hygroscopic nature, strict environmental controls are essential when working with L-Tyrosine disodium salt dihydrate.

Handling and Storage Recommendations:

• Controlled Environment: Handle the material in a low-humidity environment, such as a glove box or a room with controlled relative humidity.[17]

• Sealed Containers: Store the product in tightly sealed, airtight containers to prevent moisture ingress.[5][8] The use of containers made of materials with low water vapor permeability is recommended.[12]

• Desiccants: Store containers within a desiccator or include sachets of desiccant inside secondary packaging.[8]

• Temperature: Store at the recommended temperature, typically room temperature, in a dry place.[3][4] Avoid temperature cycling that could cause condensation inside the container.

Formulation Strategies to Mitigate Hygroscopicity: For drug development, several strategies can be employed to manage the challenges posed by hygroscopic ingredients:

• Co-processing with Excipients: Blending with hydrophobic excipients like magnesium stearate (B1226849) can help to repel moisture.[12]

• Granulation: Wet or dry granulation can reduce the effective surface area exposed to the atmosphere, thereby decreasing the rate of moisture uptake.[7]

• Film Coating: Applying a polymer-based film coating to a solid dosage form (e.g., a tablet) can act as a physical barrier to moisture.[12][14]

• Encapsulation: Enclosing the powder within a capsule can provide a degree of protection from ambient humidity.[12]

Conclusion

L-Tyrosine disodium salt dihydrate is classified as an extremely hygroscopic material, a property that demands careful consideration from researchers and drug developers. While quantitative sorption data is not widely published, its classification necessitates the use of controlled environments for handling, appropriate packaging for storage, and strategic formulation approaches to ensure its stability and performance. The application of standardized analytical methods like Dynamic Vapor Sorption is crucial for characterizing its behavior and developing robust products and processes.

References

• 1. Tyrosine disodium dihydrate | C9H13NNa2O5 | CID 71587456 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. L-Tyrosine disodium salt dihydrate 500 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Thermo Scientific Chemicals L-Tyrosine disodium salt dihydrate 500 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.co.uk]
• 6. L-酪氨酸 二钠盐 水合物 BioReagent, suitable for cell culture, suitable for insect cell culture, ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 7. pharmaquest.weebly.com [pharmaquest.weebly.com]
• 8. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 9. tandfonline.com [tandfonline.com]
• 10. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 11. assets.thermofisher.com [assets.thermofisher.com]
• 12. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pharmainfo.in [pharmainfo.in]
• 14. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. hepatochem.com [hepatochem.com]

L-Tyrosine Disodium Salt Dihydrate: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Review of its Physicochemical Properties, Applications in Cell Culture, and Metabolic Significance

L-Tyrosine disodium (B8443419) salt dihydrate is a highly soluble derivative of the non-essential amino acid L-Tyrosine.[1] Its enhanced solubility makes it a critical component in various biotechnological and pharmaceutical applications, particularly in the formulation of cell culture media for the production of therapeutic proteins and in research settings. This technical guide provides a comprehensive overview of its molecular characteristics, a detailed experimental protocol for its use, and a visualization of its central role in key metabolic pathways.

Core Physicochemical Properties

L-Tyrosine disodium salt dihydrate exhibits distinct physicochemical properties that are crucial for its application in research and drug development. A summary of these properties is presented in the table below.

Property	Value	References
Molecular Weight	261.18 g/mol	[2][3]
Chemical Formula	C₉H₁₃NNa₂O₅ or C₉H₉NO₃Na₂ · 2H₂O	[2][4][5][6][7]
CAS Number	122666-87-9	[1][2][3][5][6][7][8][9][10]
Appearance	Off-white to light tan powder	[1]
Solubility in Water	High, approximately 100 mg/mL	[2]
Storage Temperature	2-8°C	[1][3]

Enhanced Solubility for Cell Culture Applications

The primary advantage of L-Tyrosine disodium salt dihydrate over L-Tyrosine is its significantly higher aqueous solubility.[2] L-Tyrosine itself has very poor solubility in water at neutral pH (approximately 0.45 mg/mL), necessitating the use of extreme pH conditions (either acidic or alkaline) to prepare stock solutions.[2] This can introduce the risk of pH shock to cell cultures when the stock solution is added to the medium. The disodium salt form circumvents this issue by being readily soluble in water at or near neutral pH, allowing for the preparation of highly concentrated, pH-neutral stock solutions.[2][5] This is particularly critical in fed-batch cultures for monoclonal antibody production, where maintaining stable culture conditions is paramount for optimal cell growth and protein expression.[2]

Experimental Protocol: Preparation of a Concentrated Stock Solution for Cell Culture

This protocol outlines the preparation of a 100 mg/mL stock solution of L-Tyrosine disodium salt dihydrate for use as a feed supplement in mammalian cell culture.

Materials:

• L-Tyrosine disodium salt dihydrate (CAS 122666-87-9)

• High-purity, sterile water for injection (WFI) or cell culture grade water

• Sterile conical tubes or bottles

• Sterile 0.22 µm filter

• Calibrated analytical balance

• Sterile serological pipettes

• Laminar flow hood or biological safety cabinet

Procedure:

• Aseptic Technique: All subsequent steps should be performed under aseptic conditions in a laminar flow hood or biological safety cabinet to ensure sterility.

• Weighing: Accurately weigh the desired amount of L-Tyrosine disodium salt dihydrate powder using a calibrated analytical balance. For example, to prepare 100 mL of a 100 mg/mL stock solution, weigh 10 g of the powder.

• Dissolution: Transfer the weighed powder into a sterile container. Using a sterile serological pipette, add the required volume of sterile water. For a 100 mg/mL solution, add water to bring the final volume to 100 mL.

• Mixing: Gently swirl the container to dissolve the powder completely. The high solubility of the disodium salt should allow for rapid dissolution without the need for heating or extreme pH adjustments.

• Sterile Filtration: To ensure the sterility of the stock solution, filter it through a sterile 0.22 µm syringe filter into a final sterile storage container.

• Storage: Store the sterile stock solution at 2-8°C, protected from light. The solution should be stable for several weeks under these conditions.

Workflow for Stock Solution Preparation:

Caption: Aseptic workflow for preparing a sterile stock solution of L-Tyrosine disodium salt dihydrate.

Metabolic Significance of L-Tyrosine

L-Tyrosine is a pivotal amino acid that serves as a precursor for the synthesis of several critical biomolecules, including neurotransmitters and hormones.[9][11] Understanding its metabolic fate is essential for researchers in drug development and cellular biology.

Key Metabolic Pathways:

• Catecholamine Synthesis: L-Tyrosine is the initial substrate for the synthesis of catecholamines, a class of neurotransmitters that includes dopamine, norepinephrine, and epinephrine.[9] This pathway is initiated by the enzyme tyrosine hydroxylase.

• Thyroid Hormone Synthesis: The thyroid hormones, thyroxine (T4) and triiodothyronine (T3), are synthesized from tyrosine residues within the thyroglobulin protein.[10]

• Melanin Production: L-Tyrosine is a precursor for the synthesis of melanin, the pigment responsible for coloration in skin, hair, and eyes.

• Energy Production: L-Tyrosine can be catabolized to fumarate (B1241708) and acetoacetate, which can then enter the citric acid cycle for energy production.[9][10]

Diagram of L-Tyrosine Metabolic Pathways:

Caption: Overview of the major metabolic pathways originating from L-Tyrosine.

References

• 1. L-Tyrosine Disodium Salt | Derivatives for Cell Culture | Baishixing [aminoacids-en.com]
• 2. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 3. Overview of Tyrosine Metabolism - Creative Proteomics [creative-proteomics.com]
• 4. Tyrosine - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. cellculturedish.com [cellculturedish.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. researchgate.net [researchgate.net]
• 9. Tyrosine Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. davuniversity.org [davuniversity.org]
• 11. L-酪氨酸 二钠盐 水合物 BioReagent, suitable for cell culture, suitable for insect cell culture, ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to the Safety Data Sheet of L-Tyrosine Disodium Salt Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for L-Tyrosine disodium (B8443419) salt dihydrate, a compound frequently utilized in pharmaceutical research and development. The information is compiled from various safety data sheets (SDS) to ensure a thorough understanding of its properties and associated hazards. This document is intended to equip laboratory personnel with the necessary knowledge for safe handling, storage, and emergency response.

Core Safety Information

L-Tyrosine disodium salt dihydrate is classified as a hazardous chemical. It is known to cause skin irritation and serious eye irritation.[1][2][3] It may also cause respiratory irritation.[2][3]

Signal Word: Warning[1][2]

Hazard Statements:

• Causes skin irritation.[1][2]

• Causes serious eye irritation.[1][2]

• May cause respiratory irritation.[2][3]

Precautionary Statements:

• Wash face, hands, and any exposed skin thoroughly after handling.[1]

• Wear protective gloves, protective clothing, eye protection, and face protection.[1]

• Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

• Use only outdoors or in a well-ventilated area.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data available for L-Tyrosine disodium salt dihydrate.

Table 1: Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₉H₉NNa₂O₃·2H₂O	[1]
Molecular Weight	261.18 g/mol	[1][4]
Appearance	White to pale brown solid	[1]
Odor	No information available	[1]
pH	Not applicable	[1]
Melting Point/Range	> 300 °C / 572 °F	[5]
Boiling Point/Range	No information available	[1]
Flash Point	No information available	[1]
Solubility	Soluble in water	[3]
Autoignition Temperature	No information available	[1]

Table 2: Toxicological Information

Endpoint	Value	Source
Acute Oral Toxicity (LD50)	No data available	[6]
Acute Dermal Toxicity (LD50)	No data available	[6]
Acute Inhalation Toxicity (LC50)	No data available	[6]
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)	[1][2]
Serious Eye Damage/Eye Irritation	Category 2 (Causes serious eye irritation)	[1][2]
Respiratory or Skin Sensitization	No information available
Germ Cell Mutagenicity	No data available
Carcinogenicity	No component of this product present at levels greater than or equal to 0.1% is identified as probable, possible or confirmed human carcinogen by IARC, NTP, or OSHA.
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory system)	[1][2]

Table 3: Exposure Controls & Personal Protection

Parameter	Recommendation	Source
Engineering Controls	Ensure adequate ventilation, especially in confined areas. Ensure that eyewash stations and safety showers are close to the workstation location.	[5]
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.	[1][5]
Skin and Body Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.	[1]
Respiratory Protection	Follow the OSHA respirator regulations found in 29 CFR 1910.134 or a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.	[5]

Experimental Protocols

Acute Oral Toxicity - OECD Guideline 420 (Fixed Dose Procedure)

This method is designed to assess the acute oral toxicity of a substance.[7][8]

• Principle: A fixed-dose procedure is used where the substance is administered orally to a group of animals at one of the defined dose levels. The study aims to identify a dose that produces clear signs of toxicity without causing mortality.[8]

• Animal Model: Typically, young adult female rats are used.[9]

• Procedure:

  • A single dose of the test substance is administered by gavage.[8]

  • Animals are fasted prior to dosing.[8]

  • The initial dose is selected from a series of fixed doses (e.g., 5, 50, 300, 2000 mg/kg body weight).[8]

  • If no signs of toxicity are observed at the initial dose, the next higher dose is used in another group of animals. If signs of toxicity are observed, the study is terminated for that dose level.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for up to 14 days.[7]

• Endpoint: The test allows for the classification of the substance into a GHS toxicity category based on the observed effects at different dose levels.

Acute Dermal Irritation/Corrosion - OECD Guideline 404

This test evaluates the potential of a substance to cause skin irritation or corrosion.[1][10]

• Principle: The test substance is applied to the skin of an animal, and the resulting skin reaction is observed and graded.[11]

• Animal Model: The albino rabbit is the preferred species.[1]

• Procedure:

  • A small area of the animal's fur is clipped.

  • A single dose of the test substance (0.5 g for solids) is applied to a small area of the skin (approximately 6 cm²) and covered with a gauze patch.[11]

  • The patch is held in place with a semi-occlusive dressing for a 4-hour exposure period.[11]

• Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.[11]

• Endpoint: The severity of the skin reactions is scored, and the substance is classified based on the reversibility and severity of the observed lesions.

Acute Eye Irritation/Corrosion - OECD Guideline 405

This guideline describes the procedure for assessing the potential of a substance to cause eye irritation or corrosion.[12][13]

• Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an animal. The untreated eye serves as a control.[14]

• Animal Model: The albino rabbit is typically used.[14]

• Procedure:

  • A single dose of the test substance (0.1 mL for liquids or not more than 100 mg for solids) is instilled into the conjunctival sac of one eye.[15]

  • The eyelids are held together for about one second to prevent loss of the material.

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[14] The cornea, iris, and conjunctiva are evaluated for opacity, inflammation, redness, and swelling.

• Endpoint: The severity of the ocular lesions is scored, and the substance is classified based on the nature and reversibility of the observed effects.

Visualized Workflows and Relationships

The following diagrams illustrate key safety-related workflows and logical relationships for handling L-Tyrosine disodium salt dihydrate.

Caption: Workflow for handling a spill of L-Tyrosine disodium salt dihydrate.

References

• 1. oecd.org [oecd.org]
• 2. fishersci.com [fishersci.com]
• 3. Thermo Scientific Chemicals L-Tyrosine disodium salt dihydrate 500 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.co.uk]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. catalog.labcorp.com [catalog.labcorp.com]
• 6. s3.amazonaws.com [s3.amazonaws.com]
• 7. testinglab.com [testinglab.com]
• 8. oecd.org [oecd.org]
• 9. researchgate.net [researchgate.net]
• 10. nucro-technics.com [nucro-technics.com]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. nucro-technics.com [nucro-technics.com]
• 14. oecd.org [oecd.org]
• 15. gov.pl [gov.pl]

L-Tyrosine as a Precursor for Neurotransmitters: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the pivotal role of the amino acid L-Tyrosine as a precursor to the catecholamine neurotransmitters: dopamine (B1211576), norepinephrine (B1679862), and epinephrine (B1671497). This document provides a comprehensive overview of the biochemical pathway, the enzymes involved, their kinetics, and detailed experimental protocols for their study.

Introduction

L-Tyrosine, a non-essential amino acid, is the starting point for the synthesis of the catecholamines, a class of monoamine neurotransmitters crucial for regulating a vast array of physiological and cognitive processes. These include motor control, mood, attention, and the "fight-or-flight" response. The conversion of L-Tyrosine to dopamine, norepinephrine, and epinephrine is a cascade of enzymatic reactions, with the initial step being the rate-limiting factor in the entire pathway. Understanding the intricacies of this pathway is fundamental for research into neurological disorders such as Parkinson's disease, as well as for the development of therapeutic interventions targeting the catecholaminergic system.

The Catecholamine Biosynthesis Pathway

The synthesis of catecholamines from L-Tyrosine occurs through a four-step enzymatic pathway primarily located in the cytoplasm and vesicles of neuronal cells and the adrenal medulla.

Caption: The enzymatic pathway of catecholamine synthesis from L-Tyrosine.

The initial and rate-limiting step is the hydroxylation of L-Tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA) by the enzyme Tyrosine Hydroxylase (TH).[1][2] This is followed by the decarboxylation of L-DOPA to dopamine by Aromatic L-amino acid decarboxylase (AADC).[1] In neurons that produce norepinephrine, dopamine is then hydroxylated by dopamine β-hydroxylase (DBH).[3] Finally, in specific neurons and the adrenal medulla, norepinephrine is methylated to form epinephrine by phenylethanolamine N-methyltransferase (PNMT).[4][5]

Key Enzymes and Their Kinetic Properties

The efficiency of the catecholamine synthesis pathway is governed by the kinetic properties of its constituent enzymes. Below is a summary of the key enzymes, their functions, and reported kinetic parameters. It is important to note that kinetic values can vary depending on the species, tissue, and experimental conditions.

Enzyme	Substrate(s)	Product(s)	Cofactor(s)	Km	Vmax	Species/Source
Tyrosine Hydroxylase (TH)	L-Tyrosine, O₂, Tetrahydrobiopterin (BH4)	L-DOPA, Dihydrobiopterin	Fe²⁺	Two Km values with natural (6R)-tetrahydrobiopterin cofactor[6]	Not specified	Human (recombinant)[6]
Aromatic L-Amino Acid Decarboxylase (AADC)	L-DOPA	Dopamine	Pyridoxal Phosphate (B84403) (PLP)	0.71 mM (control)[7]	39.1 pmol/min/ml (control)[7]	Human (plasma)[7]
Dopamine β-Hydroxylase (DBH)	Dopamine, Ascorbate, O₂	Norepinephrine, Dehydroascorbate	Cu²⁺	2.17 mM (for tyramine)	15% higher than deglycosylated form	Bovine (adrenal medulla)[8]
Phenylethanolamine N-Methyltransferase (PNMT)	Norepinephrine, S-Adenosyl Methionine (SAM)	Epinephrine, S-Adenosyl Homocysteine	-	Not specified	Not specified	Human[9][10]

Experimental Protocols

The study of L-Tyrosine metabolism and catecholamine synthesis relies on a variety of experimental techniques. A common workflow involves the quantification of L-Tyrosine and its neurotransmitter products in biological samples.

Caption: A typical experimental workflow for catecholamine analysis.

Detailed Protocol: Quantification of Catecholamines by HPLC with Electrochemical Detection (HPLC-ECD)

This protocol outlines a method for the simultaneous measurement of dopamine and norepinephrine in brain tissue samples.

1. Materials and Reagents:

• High-Performance Liquid Chromatography (HPLC) system with an electrochemical detector (ECD)

• C18 reverse-phase analytical column

• Homogenizer

• Centrifuge

• Syringe filters (0.22 µm)

• Perchloric acid (PCA), 0.1 M

• Mobile phase (e.g., sodium phosphate buffer with an ion-pairing agent like octanesulfonic acid, EDTA, and methanol)

• Standard solutions of dopamine and norepinephrine

2. Sample Preparation:

• Dissect the brain tissue of interest on an ice-cold plate.

• Weigh the tissue sample.

• Homogenize the tissue in a 10-fold volume of ice-cold 0.1 M perchloric acid.

• Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C.

• Collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter.

3. HPLC-ECD Analysis:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject a known volume (e.g., 20 µL) of the filtered supernatant onto the C18 column.

• Separate the catecholamines using an isocratic or gradient elution with the mobile phase at a constant flow rate.

• Detect the eluted dopamine and norepinephrine using the electrochemical detector set at an appropriate oxidation potential.

4. Data Analysis:

• Identify the peaks for dopamine and norepinephrine based on their retention times compared to the standard solutions.

• Quantify the concentration of each neurotransmitter by comparing the peak area or height to a standard curve generated from known concentrations of the standards.

• Normalize the neurotransmitter concentration to the weight of the tissue sample.

Conclusion

The conversion of L-Tyrosine into the catecholamine neurotransmitters is a fundamental biochemical pathway with profound implications for neuronal function and overall health. The rate-limiting nature of Tyrosine Hydroxylase highlights a key control point in this process. The methodologies outlined in this guide provide a framework for researchers and drug development professionals to investigate this pathway, paving the way for a deeper understanding of its role in health and disease and the development of novel therapeutic strategies.

References

• 1. Biosynthesis of Catecholamines - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Tyrosine hydroxylase - Wikipedia [en.wikipedia.org]
• 3. Dopamine beta-hydroxylase - Wikipedia [en.wikipedia.org]
• 4. Phenylethanolamine N-methyltransferase - Wikipedia [en.wikipedia.org]
• 5. The Reaction Mechanism of Phenylethanolamine N-Methyltransferase: A Density Functional Theory Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recombinant human tyrosine hydroxylase types 1-4 show regulatory kinetic properties for the natural (6R)-tetrahydrobiopterin cofactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Kinetic Analyses Guide the Therapeutic Decision in a Novel Form of Moderate Aromatic Acid Decarboxylase Deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterization and kinetic studies of deglycosylated dopamine beta-hydroxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Kinetic and pH Studies on Human Phenylethanolamine N-Methyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Kinetic and pH studies on human phenylethanolamine N-methyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Preparing L-Tyrosine Disodium Salt Dihydrate Stock Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Tyrosine, a non-essential amino acid, is a critical component in cell culture media and plays a pivotal role in various cellular processes, including protein synthesis and as a precursor for neurotransmitters and hormones.[1] Its inherent poor solubility in aqueous solutions at neutral pH presents a significant challenge in media preparation. L-Tyrosine disodium (B8443419) salt dihydrate offers a highly soluble alternative, mitigating the need for extreme pH adjustments or organic solvents that can be detrimental to cell cultures.[1] These application notes provide a detailed protocol for the preparation of L-Tyrosine disodium salt dihydrate stock solutions for research applications.

Quantitative Data Summary

The following tables summarize the key quantitative data for L-Tyrosine disodium salt dihydrate.

Table 1: Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₉H₉NNa₂O₃ · 2H₂O	[2]
Molecular Weight	261.19 g/mol	[2]
Appearance	White to off-white/tan powder	[2][3]
Solubility in Water	Up to 100 mg/mL	[1][4]
pH (1% aqueous solution)	10.5 - 11.5	[2]

Table 2: Stock Solution Parameters

Parameter	Recommendation	Reference
Recommended Solvent	High-purity water (e.g., Milli-Q® or WFI)	[2]
Recommended Stock Concentration	100 mM (26.12 mg/mL)	N/A
Sterilization Method	Filtration through a 0.22 µm filter	[2]
Recommended Storage (Powder)	Room temperature or 2-8°C, in a dry, well-sealed container	[2][5]
Recommended Storage (Stock Solution)	Short-term (up to 24 hours) at 2-8°C. For longer-term storage, aliquoting and freezing at -20°C is recommended, though stability should be validated for specific applications.	[6]

Experimental Protocols

Materials

• L-Tyrosine disodium salt dihydrate (CAS: 122666-87-9)

• High-purity sterile water (e.g., Milli-Q® or Water for Injection - WFI)

• Sterile conical tubes or flasks

• Sterile magnetic stir bar and stir plate

• Sterile 0.22 µm syringe filter

• Sterile syringes

• Sterile, nuclease-free storage tubes

Protocol for Preparing a 100 mM Stock Solution

This protocol describes the preparation of 50 mL of a 100 mM L-Tyrosine disodium salt dihydrate stock solution.

• Calculation of Required Mass:

  • The molecular weight of L-Tyrosine disodium salt dihydrate is 261.19 g/mol .

  • To prepare 50 mL (0.050 L) of a 100 mM (0.100 mol/L) solution, the required mass is calculated as follows:

    • Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

    • Mass (g) = 0.100 mol/L x 0.050 L x 261.19 g/mol = 1.306 g

• Dissolution:

  • In a sterile environment (e.g., a laminar flow hood), weigh out 1.306 g of L-Tyrosine disodium salt dihydrate powder.

  • Transfer the powder to a sterile 50 mL conical tube or flask.

  • Add approximately 40 mL of high-purity sterile water.

  • Add a sterile magnetic stir bar and place the container on a stir plate.

  • Stir the solution until the powder is completely dissolved. The solution should be clear and colorless to pale yellow.[2]

• Volume Adjustment:

  • Once the powder is fully dissolved, remove the container from the stir plate and take out the stir bar.

  • Add high-purity sterile water to bring the final volume to 50 mL.

• Sterilization:

  • Draw the solution into a sterile syringe.

  • Attach a sterile 0.22 µm syringe filter to the syringe.

  • Filter the solution into a sterile container (e.g., a 50 mL conical tube). This step is crucial to remove any potential microbial contamination.[2]

• Storage:

  • For immediate use, the solution can be stored at 2-8°C.

  • It is recommended to use the aqueous solution within one day.[6] For longer-term storage, aliquot the sterile stock solution into smaller, single-use sterile tubes and store at -20°C. Avoid repeated freeze-thaw cycles.

Visualizations

Experimental Workflow

Caption: Workflow for preparing a sterile L-Tyrosine disodium salt dihydrate stock solution.

L-Tyrosine in Receptor Tyrosine Kinase (RTK) Signaling

L-Tyrosine residues are fundamental to signal transduction through receptor tyrosine kinases (RTKs). Upon ligand binding, RTKs dimerize and autophosphorylate specific tyrosine residues within their cytoplasmic domains. These phosphorylated tyrosines act as docking sites for various downstream signaling proteins containing SH2 domains, initiating intracellular signaling cascades that regulate cell proliferation, differentiation, and survival.[7][8][9][10]

Caption: Simplified overview of L-Tyrosine's role in RTK signaling pathways.

References

• 1. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. sinobiological.com [sinobiological.com]
• 4. researchgate.net [researchgate.net]
• 5. echemi.com [echemi.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Receptor Tyrosine Kinase Signaling - GeeksforGeeks [geeksforgeeks.org]
• 8. researchgate.net [researchgate.net]
• 9. merckmillipore.com [merckmillipore.com]
• 10. merckmillipore.com [merckmillipore.com]

Application Notes and Protocols for L-Tyrosine Disodium Salt Dihydrate in Cell Culture Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Tyrosine, a critical amino acid for protein synthesis and cellular metabolism, presents a significant challenge in cell culture media formulation due to its low solubility at neutral pH. This limitation can lead to nutrient depletion, reduced cell-specific productivity, and the generation of protein variants, particularly in high-density cultures. L-Tyrosine disodium (B8443419) salt dihydrate offers a highly soluble alternative, ensuring a consistent and adequate supply of L-Tyrosine to cultured cells. These application notes provide detailed information and protocols for the effective use of L-Tyrosine disodium salt dihydrate in various cell culture applications, with a focus on CHO, hybridoma, and HEK293 cells.

Physicochemical Properties and Solubility

L-Tyrosine disodium salt dihydrate exhibits significantly improved solubility in aqueous solutions compared to its free acid counterpart, L-Tyrosine. This property is crucial for the preparation of concentrated, pH-neutral feed solutions for fed-batch and perfusion cultures.[1]

Property	L-Tyrosine	L-Tyrosine Disodium Salt Dihydrate	Reference(s)
Molecular Formula	C₉H₁₁NO₃	C₉H₉NNa₂O₃ · 2H₂O	[2]
Molecular Weight	181.19 g/mol	261.19 g/mol	[2]
Solubility in Water (neutral pH)	~0.45 mg/mL	~100 mg/mL	[1]
Appearance	White crystalline powder	White to tan/cream colored powder	[2]

Recommended Concentration Ranges

The optimal concentration of L-Tyrosine disodium salt dihydrate can vary depending on the cell line, culture system (batch, fed-batch, or perfusion), and specific process requirements. The following table provides general guidance for starting concentrations. It is highly recommended to perform a dose-response experiment to determine the optimal concentration for your specific application.

Cell Line	Recommended Starting Concentration Range (in final medium volume)	Notes	Reference(s)
CHO (Chinese Hamster Ovary)	0.6 mM - 5.5 mM	Insufficient tyrosine can reduce monoclonal antibody (mAb) productivity and lead to sequence variants. Higher concentrations may be required in high-density fed-batch cultures.	[3][4][5]
Hybridoma	0.5 mM - 2.0 mM (general guidance)	Optimization is crucial as serum levels and other media components can influence amino acid requirements.	[6][7]
HEK293 (Human Embryonic Kidney)	0.5 mM - 2.0 mM (general guidance)	Often used for transient and stable protein expression; optimizing tyrosine levels can enhance protein yield and quality.	[2][8]

Experimental Protocols

Protocol 1: Preparation of a Concentrated L-Tyrosine Disodium Salt Dihydrate Stock Solution

This protocol describes the preparation of a 100 mg/mL (approximately 382 mM) stock solution of L-Tyrosine disodium salt dihydrate.

Materials:

• L-Tyrosine disodium salt dihydrate (cell culture grade)

• Cell culture grade water (e.g., WFI or Milli-Q)

• Sterile conical tubes or bottles

• Sterile 0.22 µm filter unit

• pH meter

• Stir plate and stir bar

Procedure:

• Weigh out the desired amount of L-Tyrosine disodium salt dihydrate powder. For example, to prepare 100 mL of a 100 mg/mL solution, weigh 10 g of the powder.

• Add the powder to a sterile container with a stir bar.

• Add approximately 80% of the final volume of cell culture grade water (e.g., 80 mL for a 100 mL final volume).

• Stir the solution at room temperature until the powder is completely dissolved. The solution should be clear.[5]

• Adjust the final volume to the desired amount with cell culture grade water.

• Measure the pH of the solution. The pH of a 1% solution is typically between 10.5 and 11.5.[2] If necessary, adjust the pH to a range suitable for your cell culture medium, although significant adjustments are usually not required.

• Sterile-filter the solution through a 0.22 µm filter into a sterile container.

• Store the stock solution at 2-8°C, protected from light. The stability of the solution should be validated for your specific storage conditions.

Protocol 2: Supplementation of Cell Culture Media

This protocol provides a general guideline for supplementing basal or fed-batch media with the prepared L-Tyrosine disodium salt dihydrate stock solution.

Materials:

• Basal or fed-batch cell culture medium

• Prepared sterile L-Tyrosine disodium salt dihydrate stock solution (from Protocol 1)

• Sterile pipettes and tubes

Procedure:

• Determine the target final concentration of L-Tyrosine disodium salt dihydrate in your cell culture medium based on the recommended ranges or your optimization experiments.

• Calculate the volume of the stock solution required to achieve the target concentration.

  • Formula: Volume of stock (mL) = (Target concentration (mM) × Final volume of medium (mL)) / Stock concentration (mM)

• Aseptically add the calculated volume of the sterile stock solution to the cell culture medium.

• Mix the supplemented medium thoroughly by gentle swirling or inversion.

• The supplemented medium is now ready for use.

For Fed-Batch Cultures:

The prepared concentrated stock solution can be added as a bolus feed or as part of a continuous or intermittent feeding strategy. The feeding volume and frequency should be determined based on the specific nutrient consumption rates of your culture.

Signaling Pathways and Experimental Workflows

L-Tyrosine as a Precursor for Catecholamine Synthesis

L-Tyrosine is a crucial precursor for the biosynthesis of catecholamines, a group of important neurotransmitters and hormones that includes dopamine, norepinephrine, and epinephrine.[9][10][11] This metabolic pathway is particularly relevant in neuronal cell cultures and in understanding the broader physiological effects of L-Tyrosine supplementation.

References

• 1. researchgate.net [researchgate.net]
• 2. High Yield Expression of Recombinant Human Proteins with the Transient Transfection of HEK293 Cells in Suspension - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Insight into the roles of tyrosine on rCHO cell performance in fed-batch cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Progress in fed-batch culture for recombinant protein production in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. research.manchester.ac.uk [research.manchester.ac.uk]
• 7. aiche.onlinelibrary.wiley.com [aiche.onlinelibrary.wiley.com]
• 8. Affecting HEK293 Cell Growth and Production Performance by Modifying the Expression of Specific Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Tyrosine - Wikipedia [en.wikipedia.org]
• 11. Tyrosine Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: L-Tyrosine Disodium Salt Dihydrate in Mammalian Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Tyrosine, a critical amino acid for protein synthesis and cellular metabolism, presents a significant challenge in mammalian cell culture due to its low solubility in aqueous solutions at neutral pH. This limitation can hinder the development of concentrated feed media, essential for high-density fed-batch and perfusion cultures aimed at maximizing recombinant protein and monoclonal antibody (mAb) production. L-Tyrosine disodium (B8443419) salt dihydrate emerges as a highly soluble alternative, offering a practical solution to overcome this bottleneck. This document provides detailed application notes and protocols for the effective use of L-Tyrosine disodium salt dihydrate in mammalian cell culture, with a focus on Chinese Hamster Ovary (CHO) cells, a workhorse for biopharmaceutical production.

L-Tyrosine is a precursor for the synthesis of several crucial biomolecules, including neurotransmitters and hormones, and plays a vital role in cellular signaling through protein phosphorylation cascades.[1] Its availability directly impacts cell growth, viability, and productivity. Insufficient tyrosine levels in culture media can lead to decreased viable cell density (VCD), reduced specific productivity of monoclonal antibodies, and even misincorporation of other amino acids during protein synthesis.[2][3]

Data Presentation

Physicochemical Properties

The primary advantage of L-Tyrosine disodium salt dihydrate is its significantly enhanced solubility compared to L-Tyrosine.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Solubility in Water (at neutral pH)
L-Tyrosine	C₉H₁₁NO₃	181.19	~0.45 mg/mL[1]
L-Tyrosine disodium salt dihydrate	C₉H₉NNa₂O₃ · 2H₂O	261.19[4]	~100 mg/mL[1]

L-Tyrosine Disodium Salt Dihydrate in Common Cell Culture Media

L-Tyrosine or its salt is a standard component of many commercially available cell culture media. The concentrations can vary depending on the specific formulation.

Medium	L-Tyrosine Disodium Salt Dihydrate (mg/L)	Molarity (mM)
DMEM/F-12	55.79 - 55.81[1][5]	~0.214
RPMI-1640	29[6]	~0.111
MEM	51.9[7]	~0.199

Impact of Tyrosine Concentration on CHO Cell Culture Performance

Studies have demonstrated a direct correlation between tyrosine availability and key cell culture performance indicators in fed-batch processes.

Cumulative Tyrosine Addition (mM)	Peak Viable Cell Density (VCD) (x 10⁶ cells/mL)	Final Antibody Titer (mg/L)	Reference
0.6 (Low)	~8	~600	[2]
5.5 (High)	~14	~1200	[2]

Signaling Pathways

L-Tyrosine is a central player in cellular signaling, primarily through the phosphorylation of tyrosine residues on proteins by Tyrosine Kinases. This post-translational modification is a key mechanism in signal transduction, regulating a multitude of cellular processes.

Receptor Tyrosine Kinase (RTK) Signaling Pathway

Receptor Tyrosine Kinases are cell surface receptors that are activated upon binding to specific ligands, such as growth factors. This binding triggers receptor dimerization and autophosphorylation of tyrosine residues in the intracellular domain, creating docking sites for various signaling proteins and initiating downstream cascades like the MAPK/ERK pathway, which is crucial for cell proliferation, differentiation, and survival.

Receptor Tyrosine Kinase (RTK) Signaling Pathway

mTOR Signaling Pathway and Amino Acid Sensing

The mechanistic Target of Rapamycin (mTOR) pathway is a central regulator of cell growth, proliferation, and metabolism. mTOR complex 1 (mTORC1) is activated by various signals, including growth factors and amino acids. Sufficient levels of amino acids, including tyrosine, are sensed by the cell and signal to mTORC1, promoting its activation. Activated mTORC1 then phosphorylates downstream targets to promote protein synthesis and inhibit autophagy. Tyrosine starvation can lead to the inhibition of mTOR, resulting in autophagy and subsequent cell death.[2]

mTOR Signaling and Amino Acid Sensing

Experimental Protocols

Protocol 1: Preparation of a Concentrated L-Tyrosine Disodium Salt Dihydrate Stock Solution

This protocol describes the preparation of a sterile, concentrated stock solution of L-Tyrosine disodium salt dihydrate for supplementing cell culture media.

Materials:

• L-Tyrosine disodium salt dihydrate (cell culture grade)

• Cell culture grade water (e.g., WFI or Milli-Q)

• Sterile conical tubes or bottles

• Sterile 0.22 µm filter unit

Procedure:

• In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of L-Tyrosine disodium salt dihydrate powder. To prepare a 100 mg/mL stock solution, weigh 10 g of the powder.

• Add the powder to a sterile container.

• Gradually add cell culture grade water to the desired final volume (e.g., 100 mL for a 100 mg/mL solution) while gently mixing. The salt should dissolve readily at room temperature.[1]

• Once completely dissolved, sterilize the solution by passing it through a 0.22 µm filter into a new sterile container.

• Label the container with the name of the solution, concentration, and date of preparation.

• Store the stock solution at 2-8°C, protected from light.

Workflow for Stock Solution Preparation

Protocol 2: Fed-Batch Culture of CHO Cells with L-Tyrosine Supplementation

This protocol provides a general guideline for a fed-batch culture of a mAb-producing CHO cell line, with a focus on maintaining adequate tyrosine levels.

Materials:

• mAb-producing CHO cell line

• Chemically defined basal medium

• Concentrated feed medium (may or may not contain tyrosine)

• Concentrated L-Tyrosine disodium salt dihydrate stock solution (from Protocol 1)

• Shake flasks or bioreactor

• Cell counting device (e.g., automated cell counter)

• Analyzers for metabolites (e.g., glucose, lactate) and amino acids (optional)

Procedure:

• Inoculation: Inoculate the shake flasks or bioreactor with the CHO cell line at a specific seeding density (e.g., 0.5 x 10⁶ cells/mL) in the basal medium.

• Batch Phase: Culture the cells in batch mode until a specific cell density or nutrient depletion point is reached (typically 2-3 days). Monitor VCD, viability, glucose, and lactate (B86563) levels daily.

• Fed-Batch Phase:

  • Begin feeding with the concentrated feed medium according to a pre-defined strategy (e.g., bolus or continuous feeding).

  • If the main feed is tyrosine-free or has a low concentration, supplement the culture with the L-Tyrosine disodium salt dihydrate stock solution to maintain the tyrosine concentration in a target range (e.g., >0.1 mM). The feeding volume and frequency will depend on the cell line's specific consumption rate.

• Monitoring: Continue to monitor VCD, viability, and key metabolites daily. If possible, measure extracellular amino acid concentrations to guide the feeding strategy.

• Harvest: Harvest the culture when cell viability drops below a predetermined threshold (e.g., <60%) or at a specific time point.

• Product Quantification: Determine the final mAb titer in the harvested cell culture fluid using a suitable method like ELISA (see Protocol 4).

Protocol 3: Assessment of Cell Viability and Proliferation (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• CHO cells cultured with varying concentrations of L-Tyrosine

• 96-well flat-bottom microplate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Multi-well spectrophotometer (ELISA reader)

Procedure:

• Cell Seeding: Seed CHO cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium with the desired concentrations of L-Tyrosine disodium salt dihydrate. Include wells with medium only as a blank control.

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, 72 hours) in a humidified incubator at 37°C with 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells with active metabolism will convert the yellow MTT into purple formazan (B1609692) crystals.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Incubation: Incubate the plate overnight in the incubator to ensure complete solubilization of the formazan.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a multi-well spectrophotometer. The absorbance is directly proportional to the number of viable cells.

Protocol 4: Quantification of Monoclonal Antibody Titer (ELISA)

This protocol outlines a sandwich ELISA for the quantification of mAb in cell culture supernatants.

Materials:

• 96-well high-binding ELISA plate

• Capture antibody (specific to the mAb isotype, e.g., anti-human IgG)

• Blocking buffer (e.g., 1% BSA in PBS)

• Cell culture supernatants (samples)

• Purified mAb standard of known concentration

• Detection antibody (e.g., HRP-conjugated anti-human IgG)

• TMB (3,3’,5,5’-Tetramethylbenzidine) substrate

• Stop solution (e.g., 2 N H₂SO₄)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Microplate reader

Procedure:

• Coating: Coat the wells of the ELISA plate with the capture antibody diluted in a suitable buffer (e.g., PBS) and incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Block the remaining protein-binding sites in the wells by adding blocking buffer and incubating for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Sample and Standard Incubation: Add serial dilutions of the purified mAb standard and the cell culture supernatant samples to the wells. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Detection Antibody Incubation: Add the HRP-conjugated detection antibody to each well and incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Substrate Development: Add the TMB substrate to each well and incubate in the dark until a color develops (typically 15-30 minutes).

• Stopping the Reaction: Stop the reaction by adding the stop solution to each well.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Calculation: Generate a standard curve from the absorbance values of the known mAb standards and use it to determine the concentration of mAb in the samples.

Conclusion

The use of L-Tyrosine disodium salt dihydrate offers a significant advantage in mammalian cell culture, particularly for high-density applications aimed at maximizing biopharmaceutical production. Its superior solubility overcomes a critical bottleneck in media and feed formulation, enabling more robust and productive fed-batch and perfusion processes. By understanding the critical role of tyrosine in cellular metabolism and signaling, and by implementing optimized feeding strategies and analytical protocols, researchers and drug development professionals can significantly enhance cell culture performance and product yields.

References

• 1. resources.rndsystems.com [resources.rndsystems.com]
• 2. Insight into the roles of tyrosine on rCHO cell performance in fed-batch cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Progress in fed-batch culture for recombinant protein production in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 二水L-酪氨酸二钠盐 suitable for cell culture | Sigma-Aldrich [sigmaaldrich.com]
• 5. 11320 - DMEM/F-12 | Thermo Fisher Scientific - US [thermofisher.com]
• 6. 11875 - RPMI 1640 | Thermo Fisher Scientific - US [thermofisher.com]
• 7. file.elabscience.com [file.elabscience.com]

Application Notes and Protocols for L-Tyrosine Disodium Salt Dihydrate in Recombinant Protein Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Tyrosine, a critical amino acid for cellular metabolism and protein synthesis, presents a significant challenge in biopharmaceutical manufacturing due to its low solubility at neutral pH. This limitation can impede the development of concentrated, pH-neutral feed media essential for high-density fed-batch and perfusion cultures of recombinant cells, such as Chinese Hamster Ovary (CHO) cells. Insufficient tyrosine availability can lead to decreased cell growth, reduced specific productivity, and compromised product quality, including the formation of amino acid sequence variants.[1][2][3][4][5]

L-Tyrosine disodium (B8443419) salt dihydrate offers a highly soluble alternative to the standard L-Tyrosine, facilitating the formulation of concentrated feed streams.[1] This simplifies the manufacturing process by potentially eliminating the need for a separate alkaline feed for tyrosine, thereby reducing process complexity and minimizing pH excursions in the bioreactor.[6][7] These application notes provide a comprehensive overview, experimental protocols, and key data on the use of L-Tyrosine disodium salt dihydrate for optimizing recombinant protein production.

Advantages of L-Tyrosine Disodium Salt Dihydrate

• Enhanced Solubility: Exhibits significantly higher solubility in aqueous solutions at neutral pH compared to L-Tyrosine.[1]

• Process Simplification: Enables the formulation of a single, concentrated, pH-neutral feed medium, avoiding the need for a separate alkaline feed.[7]

• Improved Cell Culture Performance: Ensures a consistent and adequate supply of L-Tyrosine, which is crucial for maintaining high viable cell density and specific productivity.[3][4]

• Enhanced Product Quality: Helps prevent the formation of tyrosine sequence variants and can influence other critical quality attributes of the recombinant protein.[1][3][5]

Data Presentation

Table 1: Solubility of L-Tyrosine and its Derivatives

Compound	Solubility in Water (at neutral pH)	Solubility in Concentrated Feeds	Reference(s)
L-Tyrosine	~0.45 mg/mL	Not soluble	[1]
L-Tyrosine Disodium Salt Dihydrate	~100 mg/mL	< 1 g/L (can cause precipitation)	[1][2]
Glycyl-L-Tyrosine	Up to 50 times more soluble than L-Tyrosine	High solubility	[6][8]
Phospho-L-Tyrosine Disodium Salt	~53 g/L	~70 g/L	[2]

Table 2: Impact of L-Tyrosine Concentration on CHO Cell Culture Performance and Product Quality

Parameter	Low L-Tyrosine Condition	High L-Tyrosine Condition	Reference(s)
Viable Cell Density	Reduced	Maintained or Increased	[3][4]
Specific Production Rate (qP)	Reduced	Maintained or Increased	[3][4]
Final Titer	Sharply Reduced	Increased	[3][4]
Tyrosine Sequence Variants	Increased (replacement by Phenylalanine or Histidine)	Eliminated	[1][5]
Intact Antibody Content	Decreased	Increased	[3]
Lysine Variant Content	Increased	Decreased	[3][4]
Aggregate Content	Reduced (due to extracellular cystine accumulation)	Increased	[3]

Experimental Protocols

Protocol 1: Preparation of a Concentrated L-Tyrosine Disodium Salt Dihydrate Stock Solution

Objective: To prepare a sterile, concentrated stock solution of L-Tyrosine disodium salt dihydrate for addition to cell culture feed media.

Materials:

• L-Tyrosine disodium salt dihydrate (CAS: 122666-87-9)[9][10]

• Cell culture grade water (e.g., Milli-Q® or WFI)

• Sterile container

• 0.22 µm sterile filter

• pH meter

• 5 M Sodium Hydroxide (NaOH) and 1 M Hydrochloric Acid (HCl) for pH adjustment (if necessary)

Procedure:

• In a sterile container, add a measured volume of cell culture grade water.

• Slowly add the desired amount of L-Tyrosine disodium salt dihydrate powder to the water while stirring to facilitate dissolution. A common concentration for a stock solution is in the range of 50-100 g/L.

• Continue stirring until the powder is completely dissolved.

• Measure the pH of the solution. L-Tyrosine disodium salt dihydrate solutions are typically alkaline (pH 10.5-12.0).[9] If necessary, adjust the pH to be compatible with your feed medium, although significant adjustments are often not required.

• Bring the solution to the final desired volume with cell culture grade water.

• Sterilize the solution by passing it through a 0.22 µm filter into a sterile container.

• Store the sterile stock solution at 2-8°C, protected from light.

Protocol 2: Fed-Batch Culture of CHO Cells Using a Feed Medium Supplemented with L-Tyrosine Disodium Salt Dihydrate

Objective: To maintain a fed-batch culture of CHO cells expressing a recombinant protein using a feeding strategy that includes L-Tyrosine disodium salt dihydrate.

Materials:

• CHO cell line producing the desired recombinant protein

• Seed culture medium

• Production basal medium

• Concentrated feed medium supplemented with L-Tyrosine disodium salt dihydrate (can be prepared by adding the stock solution from Protocol 1 to a basal feed formulation)

• Bioreactor with appropriate controls for pH, temperature, and dissolved oxygen

• Glucose stock solution (e.g., 400 g/L)

Procedure:

• Bioreactor Setup: Prepare and sterilize the bioreactor. Add the initial volume of production basal medium and allow it to equilibrate to the set parameters (e.g., 37°C, pH 7.0-7.2, 40-60% dissolved oxygen).

• Inoculation: Inoculate the bioreactor with a healthy seed culture to a target viable cell density (e.g., 0.3-0.5 x 10^6 cells/mL).

• Batch Phase: Monitor cell growth (viable cell density and viability), and key metabolites (e.g., glucose, lactate, ammonia) daily.

• Feeding Strategy:

  • Begin feeding with the L-Tyrosine disodium salt dihydrate-supplemented feed medium on a predetermined schedule (e.g., starting on day 3 or when the glucose concentration drops to a specific level).

  • The feed can be administered as a daily bolus or as a continuous infusion.

  • A typical feeding volume is 1-6% of the initial culture volume per day.[11]

  • Monitor and maintain the glucose concentration in the range of 2-4 g/L by adding the glucose stock solution as needed.[11]

• Monitoring: Continue to monitor viable cell density, viability, and metabolites throughout the culture. Also, take samples for product titer and quality attribute analysis at regular intervals.

• Harvest: Harvest the culture when the cell viability drops below a predetermined threshold (e.g., <60%) or when the product titer reaches a plateau.

Visualizations

Caption: Experimental workflow for using L-Tyrosine disodium salt dihydrate.

Caption: Cellular fate of L-Tyrosine in recombinant protein production.

References

• 1. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 2. cellculturedish.com [cellculturedish.com]
• 3. Investigation into the impact of tyrosine on the product formation and quality attributes of mAbs in rCHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Eliminating tyrosine sequence variants in CHO cell lines producing recombinant monoclonal antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 7. bioprocessintl.com [bioprocessintl.com]
• 8. Enhancing The Solubility Of L-Tyrosine In Cell Culture Media Applications [bioprocessonline.com]
• 9. L-Tyrosine disodium salt dihydrate 500 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 10. 二水L-酪氨酸二钠盐 suitable for cell culture | Sigma-Aldrich [sigmaaldrich.cn]
• 11. merckmillipore.com [merckmillipore.com]

Protocol for dissolving L-Tyrosine disodium salt dihydrate in PBS

Application Notes and Protocols

Topic: Protocol for Dissolving L-Tyrosine Disodium (B8443419) Salt Dihydrate in Phosphate-Buffered Saline (PBS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-Tyrosine is a non-essential amino acid crucial for protein synthesis, cell signaling, and as a precursor for key biomolecules like catecholamine neurotransmitters, thyroid hormones, and melanin.[1][2] In cell culture applications, adequate L-Tyrosine levels are critical for robust cell growth and the production of therapeutic proteins and monoclonal antibodies.[1][3] However, L-Tyrosine exhibits very low solubility in aqueous solutions at physiological pH (approximately 0.45 mg/mL), which complicates the preparation of concentrated stock solutions for media supplementation.[1][4]

To overcome this limitation, L-Tyrosine disodium salt dihydrate is frequently used. This salt form demonstrates significantly enhanced solubility in water and aqueous buffers, simplifying the preparation of stock solutions without the need for extreme pH adjustments that could be detrimental to cell cultures.[1] This document provides a detailed protocol for the preparation of L-Tyrosine disodium salt dihydrate solutions in Phosphate-Buffered Saline (PBS) for research applications.

Data Summary

The solubility of L-Tyrosine is highly dependent on its chemical form and the pH of the solvent. The disodium salt dihydrate form offers a significant advantage for applications requiring neutral pH.

Compound	Solvent	pH	Temperature	Solubility
L-Tyrosine Disodium Salt Dihydrate	Water	~10.5 - 11.5 (1% solution)[5]	Room Temperature	100 mg/mL[1][6]
L-Tyrosine (sodium salt hydrate)	PBS	7.2	Room Temperature	~10 mg/mL[2]
L-Tyrosine (Free Acid)	Water	3.2 - 7.5	25 °C	0.45 mg/mL[7]
L-Tyrosine (Free Acid)	Aqueous Solution	1.8	25 °C	2.0 mg/mL[7]
L-Tyrosine (Free Acid)	Aqueous Solution	10	25 °C	3.8 mg/mL[7]
L-Tyrosine (Free Acid)	1 M HCl	-	With Heating	100 mg/mL[7]

Experimental Protocol

This protocol details the steps for preparing a sterile stock solution of L-Tyrosine disodium salt dihydrate in 1X PBS.

Materials and Equipment

• L-Tyrosine disodium salt dihydrate (CAS: 122666-87-9)

• Phosphate-Buffered Saline (PBS), 1X, sterile

• Sterile, nuclease-free water

• Analytical balance

• Sterile conical tubes (e.g., 15 mL or 50 mL)

• Magnetic stirrer and stir bar

• Sterile syringe filters (0.22 µm pore size)

• Sterile syringes

• Laminar flow hood or biological safety cabinet

Step-by-Step Procedure

• Determine Required Concentration: Decide the final concentration of the L-Tyrosine stock solution. Note that the solubility of the sodium salt hydrate (B1144303) in PBS (pH 7.2) is approximately 10 mg/mL.[2] Do not exceed this concentration to ensure complete dissolution.

• Weigh the Compound: In a sterile environment (e.g., a laminar flow hood), accurately weigh the required amount of L-Tyrosine disodium salt dihydrate using an analytical balance.

  • Note: L-Tyrosine disodium salt dihydrate is hygroscopic; handle it quickly and ensure the container is tightly sealed after use.[3]

• Initial Dissolution: Transfer the weighed powder into a sterile conical tube. Add the required volume of sterile 1X PBS.

• Mixing: Place a sterile magnetic stir bar in the tube. Cap the tube securely and place it on a magnetic stirrer at room temperature. Stir until the powder is completely dissolved. The solution should be clear and complete.[5] Avoid heating as it is generally not necessary for this salt and may affect stability.

• Sterile Filtration: To ensure the solution is sterile for cell culture use, draw the solution into a sterile syringe. Attach a 0.22 µm sterile syringe filter to the syringe tip.

• Final Aliquoting and Storage: Dispense the filtered solution into sterile cryovials or conical tubes.

  • Storage: It is recommended to prepare fresh solutions for use.[2] If short-term storage is necessary, store aliquots at 2-8°C. For longer-term storage, aliquots can be stored at -20°C, although stability should be validated for the specific application. Aqueous solutions of the sodium salt are not recommended to be stored for more than one day.[2]

Diagrams

Experimental Workflow

Caption: Workflow for preparing a sterile L-Tyrosine solution in PBS.

Factors Affecting L-Tyrosine Solubility

Caption: Relationship between L-Tyrosine form, pH, and solubility.

References

• 1. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Thermo Scientific Chemicals L-Tyrosine disodium salt dihydrate 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 5. rpicorp.com [rpicorp.com]
• 6. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Note: Utilizing L-Tyrosine Disodium Salt Dihydrate for Enhanced Performance in Fed-Batch Cell Culture Processes

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fed-batch culture is the predominant mode of operation for large-scale production of recombinant proteins, such as monoclonal antibodies (mAbs), using mammalian cell lines like Chinese Hamster Ovary (CHO) cells. A key challenge in developing robust and productive fed-batch processes is ensuring an adequate supply of essential nutrients to sustain high cell densities and protein expression. L-Tyrosine, a critical amino acid for cell growth and protein synthesis, presents a significant challenge due to its very low solubility (approximately 0.45 mg/mL) at neutral pH.[1] This limitation has traditionally forced process developers to use a separate, highly alkaline feed stock for tyrosine and cysteine, which introduces process complexity, risks of pH spikes that can negatively impact cell viability, and potential precipitation upon addition to the bioreactor.[2]

L-Tyrosine disodium (B8443419) salt dihydrate offers a highly effective solution to this problem. With a solubility of approximately 100 mg/mL in water, it is over 200 times more soluble than its free acid counterpart, enabling the formulation of highly concentrated, pH-neutral feed solutions.[1][3] This application note details the benefits, protocols, and expected outcomes of incorporating L-Tyrosine disodium salt dihydrate into fed-batch culture processes to simplify operations, improve process robustness, and enhance productivity.

Key Benefits

• Greatly Enhanced Solubility: Facilitates the preparation of highly concentrated feed solutions, reducing the volume of feed added to the bioreactor and minimizing dilution of the culture.[1][3][4]

• Process Simplification: Enables the elimination of a separate alkaline feed stream. Tyrosine can be incorporated into a single, pH-neutral main feed, simplifying feed preparation and delivery strategies.[5]

• Improved Process Stability: Avoids the risks of pH spikes and potential precipitation associated with the addition of high-pH tyrosine solutions to the bioreactor.[2]

• Enhanced Cell Performance: Ensures a consistent and sufficient supply of L-Tyrosine, which is crucial for maintaining high viable cell density (VCD), specific productivity (qP), and preventing the formation of tyrosine sequence variants in the final product.[6][7] Insufficient tyrosine supply can lead to reduced VCD, rapid cell death, and lower protein titers.[4][6][7]

Application Data

The use of a highly soluble tyrosine source, such as L-Tyrosine disodium salt dihydrate, ensures sustained tyrosine availability, preventing the detrimental effects of tyrosine limitation. The following table summarizes representative data from studies comparing high-tyrosine versus low-tyrosine fed-batch cultures, illustrating the expected performance improvements.

Table 1: Impact of Tyrosine Availability on CHO Cell Fed-Batch Culture Performance

Parameter	High Tyrosine Availability (Simulated using a soluble source)	Low Tyrosine Availability (Standard, solubility-limited feed)
Peak Viable Cell Density (VCD)	> 20 x 10⁶ cells/mL	< 15 x 10⁶ cells/mL
Viability at Day 14	> 85%	< 70%
Final mAb Titer	4.0 - 5.0 g/L	2.0 - 2.5 g/L
Process Characteristic	Stable culture pH, simplified single-feed strategy	Risk of pH drop, complex dual-feed strategy

Data synthesized from findings reported in studies on tyrosine limitation in CHO fed-batch cultures.[4][7][8] A high concentration of tyrosine promotes cell growth and increases the production of monoclonal antibodies.[9]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Tyrosine/Cysteine Stock Solution

This protocol describes the preparation of a concentrated feed supplement containing both L-Tyrosine disodium salt dihydrate and L-Cysteine, which also has solubility challenges. This combined, high-pH stock can be added as a small volume supplement to the main feed or directly to the bioreactor.

Materials:

• L-Tyrosine disodium salt dihydrate (e.g., CAS 122666-87-9)

• L-Cysteine hydrochloride monohydrate (e.g., CAS 7048-04-6)

• Cell culture grade water (e.g., Milli-Q®)

• 5 M Sodium Hydroxide (NaOH)

• 1 M Hydrochloric Acid (HCl)

• Sterile 0.22 µm filter unit

Procedure:

• Measure 0.1 L of cell culture grade water into a sterile container.

• Adjust the water pH to ≥ 13 using 5 M NaOH.

• Slowly add 7.9 g of L-Cysteine hydrochloride monohydrate and 22.45 g of L-Tyrosine disodium salt dihydrate while mixing.

• Once dissolved, adjust the pH to 11.3 ± 0.1 using 5 M NaOH or 1 M HCl. Continue mixing for 10-30 minutes to ensure all components are fully dissolved.

• Add cell culture grade water to a final volume of 0.15 L.

• Confirm the final pH is 11.3 ± 0.1.

• Sterilize the solution by membrane filtration using a 0.22 µm filter.

• Store the sterile solution at 2–8°C, protected from light. The reconstituted stock is stable for 7–14 days.

This protocol is adapted from a recommended procedure for preparing Cysteine/Tyrosine stock solutions.[10]

Protocol 2: Model Fed-Batch Culture Experiment

This protocol outlines a model experiment to compare a fed-batch process using a simplified, single-feed strategy enabled by L-Tyrosine disodium salt dihydrate against a traditional dual-feed strategy.

1. Cell Line and Media:

• Cell Line: A recombinant CHO cell line expressing a monoclonal antibody.

• Basal Medium: A chemically defined CHO production medium.

• Main Feed: A concentrated, chemically defined feed solution, pH-neutral.

2. Experimental Groups:

• Group A (Simplified Feed): Main feed supplemented with L-Tyrosine disodium salt dihydrate and a stable cysteine source to their target concentrations. This will be a single, pH-neutral feed solution.

• Group B (Traditional Feed): Main feed (without tyrosine/cysteine) and a separate alkaline tyrosine/cysteine feed prepared as described in Protocol 1.

3. Bioreactor Setup and Culture Conditions:

• Bioreactors: 2 L stirred-tank bioreactors with a 1 L working volume.

• Inoculum Density: 0.5 x 10⁶ viable cells/mL.

• Temperature: 37°C (may be shifted to a lower temperature, e.g., 32°C, during the production phase).

• pH: Maintain at 7.0 ± 0.2 using CO₂ sparging and liquid base (e.g., Sodium Bicarbonate).

• Dissolved Oxygen (DO): Maintain at 40-50% saturation using air/O₂ sparging.

4. Feeding Strategy:

• Feeding Start: Day 3 of the culture.

• Frequency: Daily bolus feeds.

• Volume:

  • Group A: Add a calculated volume of the single, supplemented main feed daily.

  • Group B: Add a calculated volume of the main feed and a separate, smaller volume of the alkaline feed daily. The alkaline feed should be added slowly to minimize pH spikes.

• Glucose Monitoring: Monitor glucose daily and add a concentrated glucose solution to maintain levels between 2-6 g/L.

5. Sampling and Analysis:

• Collect samples daily to measure:

  • Viable Cell Density (VCD) and Viability (e.g., using a cell counter).

  • Metabolites (Glucose, Lactate, Glutamine, Glutamate, Ammonium) (e.g., using a bioanalyzer).

  • mAb Titer (e.g., using Protein A HPLC or ELISA).

  • Osmolality and pH.

Visualizations

Caption: Comparison of traditional vs. simplified fed-batch feeding strategies.

Caption: Workflow for evaluating L-Tyrosine disodium salt in fed-batch culture.

References

• 1. bioprocessintl.com [bioprocessintl.com]
• 2. cellculturedish.com [cellculturedish.com]
• 3. bioprocessintl.com [bioprocessintl.com]
• 4. Investigation into the impact of tyrosine on the product formation and quality attributes of mAbs in rCHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Beyond tyrosine feeding: A novel fed-batch cultivation strategy based on tyrosine metabolic engineering in recombinant CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Insight into the roles of tyrosine on rCHO cell performance in fed-batch cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Progress in fed-batch culture for recombinant protein production in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application of L-Tyrosine Disodium Salt Dihydrate in Biomanufacturing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Tyrosine, a critical amino acid for protein synthesis and cellular metabolism, presents a significant challenge in biomanufacturing due to its low solubility at neutral pH.[1][2] This limitation can lead to nutrient depletion in high-density cell cultures, negatively impacting cell growth, viability, and the yield of recombinant proteins and monoclonal antibodies (mAbs).[1][3] L-Tyrosine disodium (B8443419) salt dihydrate, a highly soluble and stable derivative, offers a robust solution to this problem, ensuring a consistent and adequate supply of L-Tyrosine in cell culture media. This document provides detailed application notes and protocols for the effective utilization of L-Tyrosine disodium salt dihydrate in biomanufacturing processes, particularly in Chinese Hamster Ovary (CHO) cell cultures.

Data Presentation

Table 1: Solubility Comparison of L-Tyrosine and its Derivatives

Compound	Solubility in Water (neutral pH)	Solubility in PBS (pH 7.2)	Reference
L-Tyrosine	~0.45 mg/mL	-	[1]
L-Tyrosine Disodium Salt Dihydrate	~100 mg/mL	~10 mg/mL	[1][4][5]
Phospho-L-tyrosine disodium salt	53 g/L	-

Table 2: Impact of L-Tyrosine Availability on CHO Cell Culture Performance

Parameter	High L-Tyrosine Concentration	Low L-Tyrosine Concentration	Reference
Peak Viable Cell Density (VCD)	Higher	Significantly Lower	[3][6]
Cell Viability	Maintained for a longer duration	Rapid decline	[3]
Specific Productivity (qP) of mAb	Higher	Reduced	[1][7]
Product Titer	Higher	Sharply Reduced	[3][7]
Product Quality	-	Potential for sequence variants and alterations in quality attributes	[1][7]

Signaling Pathway

Insufficient L-Tyrosine can lead to cellular stress and impact critical signaling pathways that regulate cell growth, proliferation, and protein synthesis. One such key pathway is the mTOR (mammalian target of rapamycin) pathway. Tyrosine starvation can lead to the inhibition of mTOR, which in turn can initiate autophagy, a cellular self-degradation process, and ultimately lead to cell death.[3][6]

Figure 1: L-Tyrosine mTOR Signaling Pathway

Experimental Protocols

Protocol 1: Preparation of a Concentrated L-Tyrosine Disodium Salt Dihydrate Stock Solution

Objective: To prepare a sterile, concentrated stock solution of L-Tyrosine disodium salt dihydrate for addition to cell culture media.

Materials:

• L-Tyrosine disodium salt dihydrate (cell culture grade)

• Cell culture grade water (e.g., Water for Injection - WFI)

• Sterile conical tubes or bottles

• Sterile 0.22 µm filter

• Analytical balance

• pH meter

Procedure:

• Calculation: Determine the mass of L-Tyrosine disodium salt dihydrate required to achieve the desired stock solution concentration (e.g., 100 g/L).

• Dissolution: In a sterile container, add the calculated amount of L-Tyrosine disodium salt dihydrate to the cell culture grade water. The salt is readily soluble in water at room temperature.[2][5]

• pH Adjustment (Optional): Check the pH of the solution. For most applications, pH adjustment is not necessary. If required, adjust the pH using sterile 1N NaOH or 1N HCl.

• Sterile Filtration: Filter the solution through a sterile 0.22 µm filter into a sterile container.

• Storage: Store the sterile stock solution at 2-8°C, protected from light. While the solid form is stable for years, it is recommended not to store the aqueous solution for more than one day to prevent degradation.[4]

Protocol 2: Fed-Batch Cell Culture of CHO Cells Using L-Tyrosine Disodium Salt Dihydrate Supplementation

Objective: To maintain optimal L-Tyrosine levels in a fed-batch culture to enhance cell growth and recombinant protein production.

Materials:

• CHO cell line producing the target protein

• Basal cell culture medium

• Concentrated feed medium

• Sterile L-Tyrosine disodium salt dihydrate stock solution (from Protocol 1)

• Bioreactor or shake flasks

• Standard cell culture analytical equipment (cell counter, metabolite analyzer)

Procedure:

• Bioreactor Setup: Prepare and sterilize the bioreactor or shake flasks with the initial working volume of basal medium.

• Inoculation: Inoculate the culture vessel with CHO cells at a predetermined seeding density.

• Batch Phase: Monitor cell growth (VCD), viability, and key metabolite concentrations (e.g., glucose, lactate, ammonia) daily.

• Feeding Strategy:

  • Initiate feeding with the concentrated feed medium on a predetermined schedule (e.g., day 3) or based on nutrient consumption.

  • Supplement the culture with the L-Tyrosine disodium salt dihydrate stock solution as part of the feeding strategy. The amount to be added should be calculated based on the cell density and the specific consumption rate of L-Tyrosine by the cell line.

  • A common approach is to maintain the L-Tyrosine concentration in the culture above a certain threshold (e.g., 0.6 mM to 5.5 mM) to avoid limitation.[3]

• Process Monitoring: Continue to monitor VCD, viability, metabolites, and product titer throughout the culture duration.

• Harvest: Harvest the culture when viability drops below a predetermined level or when the product titer reaches a plateau.

Experimental Workflow

Workflow for Optimizing L-Tyrosine Disodium Salt Dihydrate Concentration in a Fed-Batch Process

The optimal concentration of L-Tyrosine can vary depending on the specific cell line, process conditions, and desired product quality attributes. A systematic approach is necessary to determine the optimal feeding strategy.

Figure 2: L-Tyrosine Optimization Workflow

Conclusion

The use of L-Tyrosine disodium salt dihydrate is a highly effective strategy to overcome the solubility limitations of L-Tyrosine in biomanufacturing. Its superior solubility allows for the formulation of concentrated, pH-neutral feed media, simplifying fed-batch processes and reducing the risk of pH fluctuations and precipitation.[8] By ensuring a consistent and sufficient supply of this essential amino acid, researchers and process development scientists can significantly improve cell culture performance, leading to higher product titers and maintaining product quality. The protocols and workflows provided in this document offer a practical guide for the successful implementation of L-Tyrosine disodium salt dihydrate in biopharmaceutical production.

References

• 1. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 2. lohmann-minerals.com [lohmann-minerals.com]
• 3. researchgate.net [researchgate.net]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 6. Insight into the roles of tyrosine on rCHO cell performance in fed-batch cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Investigation into the impact of tyrosine on the product formation and quality attributes of mAbs in rCHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bioprocessintl.com [bioprocessintl.com]

L-Tyrosine Disodium Salt Dihydrate: A Critical Component in MEM and DMEM Media for Cellular Research and Biopharmaceutical Development

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

L-Tyrosine, a semi-essential amino acid, is a fundamental component of cell culture media, playing a pivotal role in protein synthesis and serving as a precursor for a multitude of vital cellular components. Due to the characteristically low aqueous solubility of its free acid form, L-Tyrosine disodium (B8443419) salt dihydrate is the preferred supplement in widely used media formulations such as Minimum Essential Medium (MEM) and Dulbecco's Modified Eagle's Medium (DMEM). Its enhanced solubility ensures consistent availability for cultured cells, which is critical for robust cell growth, viability, and productivity, particularly in high-density cultures for biopharmaceutical manufacturing.[1]

These application notes provide a comprehensive overview of the use of L-Tyrosine disodium salt dihydrate in MEM and DMEM, complete with quantitative data, detailed experimental protocols, and visualizations of relevant cellular pathways and workflows.

Data Presentation: L-Tyrosine Disodium Salt Dihydrate in MEM and DMEM Formulations

The concentration of L-Tyrosine disodium salt dihydrate can vary between different formulations of MEM and DMEM, influencing the metabolic state and productivity of cultured cells. Below is a summary of its concentration in several common formulations.

Table 1: Concentration of L-Tyrosine Disodium Salt Dihydrate in Various Cell Culture Media

Media Formulation	Supplier/Reference	Concentration (mg/L)	Molar Concentration (mM)
DMEM, high glucose	Gibco (Thermo Fisher Scientific)	104.0	0.398
DMEM/F-12	Caisson Labs	55.7	0.213
DMEM	ATCC (30-2002)	103.79	0.397
EMEM	ATCC (30-2003)	51.9	0.199
DMEM, low glucose	Bio-Techne	103.79	0.397

The Role of L-Tyrosine in Cellular Signaling

L-Tyrosine is a key substrate for tyrosine kinases, enzymes that catalyze the phosphorylation of tyrosine residues on proteins. This post-translational modification is a fundamental mechanism in signal transduction pathways that regulate cell proliferation, differentiation, migration, and apoptosis. The availability of L-Tyrosine in the culture medium can therefore directly impact these critical cellular processes.

Figure 1. Simplified signaling pathway involving L-Tyrosine. L-Tyrosine from the culture medium is essential for the synthesis of proteins, including receptor tyrosine kinases (RTKs). Upon growth factor binding, RTKs dimerize and autophosphorylate their tyrosine residues, initiating intracellular signaling cascades that regulate key cellular functions.

Experimental Protocols

Protocol 1: Preparation of DMEM from Powdered Medium

This protocol describes the preparation of 1 liter of DMEM from a powdered formulation, ensuring the correct dissolution and concentration of L-Tyrosine disodium salt dihydrate.

Materials:

• DMEM powder (formulation containing L-Tyrosine disodium salt dihydrate)

• High-purity, cell culture grade water

• Sodium bicarbonate (NaHCO₃)

• 1N HCl and 1N NaOH for pH adjustment

• Sterile 1 L graduated cylinder or volumetric flask

• Sterile magnetic stir bar and stir plate

• Sterile 0.22 µm membrane filter unit

• Sterile storage bottles

Procedure:

• To a sterile mixing vessel, add approximately 900 mL of high-purity water.

• With gentle stirring, slowly add the powdered DMEM to the water. Rinse the inside of the powder packet with a small amount of water to ensure all the powder is transferred.

• Continue stirring until the powder is completely dissolved. Do not heat the water.

• Add the specified amount of sodium bicarbonate (e.g., 3.7 g/L for many DMEM formulations). Stir until dissolved.

• Adjust the pH to the desired level (typically 7.2-7.4) using 1N HCl or 1N NaOH. Monitor the pH closely as it can change upon filtration. It is often recommended to adjust the pH to 0.1-0.2 units below the final desired pH.

• Add high-purity water to bring the final volume to 1 liter.

• Sterilize the medium by passing it through a 0.22 µm filter into sterile storage bottles.

• Store the prepared medium at 2-8°C, protected from light.

Figure 2. Workflow for the preparation of DMEM from powdered medium.

Protocol 2: Cell Viability Assay to Assess the Impact of L-Tyrosine Concentration

This protocol outlines a method to determine the effect of varying L-Tyrosine disodium salt dihydrate concentrations on cell viability using a colorimetric assay such as the MTT assay.

Materials:

• Mammalian cell line of interest (e.g., CHO, HEK293)

• Complete growth medium (MEM or DMEM with serum)

• Basal medium deficient in L-Tyrosine

• Sterile L-Tyrosine disodium salt dihydrate stock solution (e.g., 100 mM in sterile water)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in their complete growth medium and incubate for 24 hours to allow for attachment.

• Media Preparation: Prepare a series of media with varying concentrations of L-Tyrosine disodium salt dihydrate by supplementing the L-Tyrosine-deficient basal medium with the stock solution. Include a control with the standard media concentration and a negative control with no L-Tyrosine.

• Cell Treatment: After 24 hours, aspirate the seeding medium and replace it with the prepared media containing different L-Tyrosine concentrations.

• Incubation: Incubate the plate for a desired period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Add the solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

  • Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage relative to the control (standard L-Tyrosine concentration).

Figure 3. Experimental workflow for assessing cell viability at different L-Tyrosine concentrations.

Protocol 3: Western Blot Analysis of Tyrosine Phosphorylation

This protocol provides a general method to assess the phosphorylation status of a target protein in response to stimuli, which can be influenced by L-Tyrosine availability.

Materials:

• Cultured cells treated under desired conditions

• Cell lysis buffer containing phosphatase and protease inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membrane

• Transfer buffer and apparatus

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibody specific for the phosphorylated tyrosine residue of the target protein

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: Lyse the treated cells with ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Separate equal amounts of protein from each sample by SDS-PAGE.

• Protein Transfer: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane, add the chemiluminescent substrate, and capture the signal using an imaging system.

Conclusion

L-Tyrosine disodium salt dihydrate is an indispensable component of MEM, DMEM, and other cell culture media, directly impacting fundamental cellular processes and the outcome of in vitro experiments. Its superior solubility over L-Tyrosine ensures consistent availability, which is crucial for maintaining cell health and maximizing the yield of recombinant proteins in biopharmaceutical production.[1] By understanding its role in cellular signaling and utilizing optimized media formulations and protocols, researchers can enhance the reproducibility and success of their cell culture endeavors.

References

• 1. L-Tyrosine in Cell Culture [sigmaaldrich.com]

Application Note: Spectrophotometric Analysis of L-Tyrosine Disodium Salt Dihydrate

Audience: Researchers, scientists, and drug development professionals.

Introduction L-Tyrosine is a non-essential amino acid crucial for protein synthesis and serves as a precursor for key neurotransmitters such as dopamine, norepinephrine, and epinephrine.[1][2] Its disodium (B8443419) salt dihydrate form is a highly water-soluble compound, making it suitable for various pharmaceutical and biotechnological applications, including dietary supplements and cell culture media.[1][3] Accurate quantification of L-Tyrosine is vital for quality control, formulation development, and metabolic research. Spectrophotometry offers a rapid, accessible, and reliable method for its determination. This document provides detailed protocols for two spectrophotometric methods: direct analysis by UV absorption and a colorimetric method for samples with complex matrices.

Physicochemical Properties A summary of the key properties of L-Tyrosine disodium salt dihydrate is presented below.

Property	Value	Reference
CAS Number	122666-87-9	[1][4]
Molecular Formula	C₉H₁₃NNa₂O₅	[4]
Molecular Weight	261.18 g/mol	[4]
Appearance	White to beige powder
UV Absorption Maxima (λmax)	~224 nm and ~275 nm (in neutral aqueous solution)	[5]
Solubility	Highly soluble in water	[1][3]

Protocol 1: Direct Quantitative Analysis by UV Spectrophotometry

Principle This method relies on the intrinsic ultraviolet absorbance of the phenol (B47542) chromophore in the L-Tyrosine side chain.[6][7] In aqueous solutions, L-Tyrosine exhibits a distinct absorption maximum at approximately 275 nm, which can be used for direct quantification by applying the Beer-Lambert law.[5] This method is ideal for pure samples or simple formulations where interfering substances that absorb in the same UV region are absent.

Experimental Protocol

1. Materials and Equipment:

• L-Tyrosine disodium salt dihydrate (Reference Standard)

• Deionized water or 0.1 M Phosphate (B84403) Buffer (pH 7.0)

• UV-Vis Spectrophotometer

• 1 cm path length quartz cuvettes

• Calibrated analytical balance and volumetric flasks

2. Preparation of Stock and Standard Solutions:

• Stock Solution (100 µg/mL): Accurately weigh 10.0 mg of L-Tyrosine disodium salt dihydrate and dissolve it in a 100 mL volumetric flask with deionized water or phosphate buffer.

• Standard Solutions: Prepare a series of dilutions from the stock solution to create standards with concentrations ranging from 5 µg/mL to 50 µg/mL.

3. Spectrophotometric Measurement:

• Set the spectrophotometer to scan the UV range or to measure absorbance at the λmax of L-Tyrosine (~275 nm). Use deionized water or the corresponding buffer as a blank.

• Measure the absorbance of each standard solution.

• Measure the absorbance of the unknown sample(s), ensuring the reading falls within the range of the standard curve. Dilute the sample if necessary.

4. Data Analysis:

• Construct a calibration curve by plotting the absorbance of the standards against their known concentrations.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.99 is desirable.

• Use the equation to calculate the concentration of L-Tyrosine in the unknown sample.

Experimental Workflow

Diagram 1: Workflow for direct UV spectrophotometric analysis.

Protocol 2: Quantitative Analysis by Colorimetric Derivatization

Principle For complex samples like pharmaceutical formulations, direct UV measurement can be compromised by interference from excipients.[8][9] A more selective method involves derivatizing L-Tyrosine with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole (NBD-Cl). NBD-Cl reacts with the primary amino group of L-Tyrosine in an alkaline medium (pH 10.0) to yield a stable, orange-colored product that can be quantified in the visible spectrum at 388 nm, thereby avoiding UV-region interference.[8][9][10]

Experimental Protocol

1. Materials and Equipment:

• L-Tyrosine disodium salt dihydrate

• NBD-Cl (7-Chloro-4-nitrobenzoxadiazole)

• Borate (B1201080) buffer (pH 10.0)

• Deionized water

• Visible Spectrophotometer and 1 cm glass or quartz cuvettes

• Water bath or heating block (set to 70°C)

2. Preparation of Solutions:

• L-Tyrosine Stock Solution (100 µg/mL): Prepare as described in Protocol 1. From this, create working standards (e.g., 10-50 µg/mL).[8]

• NBD-Cl Solution (0.024% w/v): Dissolve 24 mg of NBD-Cl in 100 mL of deionized water. This solution should be freshly prepared.[8][9]

• Borate Buffer (pH 10.0): Prepare a standard borate buffer and adjust the pH to 10.0.

3. Derivatization Procedure:

• To a series of 10 mL volumetric flasks, add aliquots of the standard solutions to achieve final concentrations of 10, 20, 30, 40, and 50 µg/mL.

• Add 1.0 mL of borate buffer (pH 10.0) to each flask.[8]

• Add 2.0 mL of the 0.024% NBD-Cl solution.[8][9]

• Incubate the flasks in a water bath at 70°C for 25 minutes.[8][9]

• After incubation, cool the flasks to room temperature and bring the volume up to 10 mL with deionized water.

• Prepare a reagent blank using the same procedure but substituting the L-Tyrosine solution with deionized water.

4. Spectrophotometric Measurement:

• Set the spectrophotometer to 388 nm and use the reagent blank to zero the instrument.[8]

• Measure the absorbance of each standard and the unknown sample(s).

5. Data Analysis:

• Construct a calibration curve and perform linear regression as described in Protocol 1 to determine the concentration of the unknown sample.

Optimized Method Parameters

Parameter	Optimized Value	Reference
Derivatizing Reagent	4-chloro-7-nitrobenzo-2-oxa-1,3-diazole (NBD-Cl)	[8][10]
Reaction pH	10.0 (Borate Buffer)	[8][9]
Reaction Temperature	70°C	[8]
Reaction Time	25 minutes	[8]
Wavelength (λmax)	388 nm	[8][10]
Linearity Range	10 - 50 µg/mL	[10]
Limit of Detection (LOD)	2.85 µg/mL	[10]
Limit of Quantification (LOQ)	8.6 µg/mL	[10]

Experimental Workflow

Diagram 2: Workflow for colorimetric analysis using NBD-Cl.

Application: Relevance in Signaling Pathways

L-Tyrosine is a fundamental component of cellular signaling. Tyrosine residues within proteins are key targets for phosphorylation by tyrosine kinases.[2][11] This process is a critical "on-off" switch in many signal transduction pathways that regulate cell growth, differentiation, and metabolism.[11] Receptor Tyrosine Kinases (RTKs), for example, are activated by ligand binding, which induces receptor dimerization and autophosphorylation on specific tyrosine residues. These newly formed phosphotyrosine sites act as docking points for downstream signaling proteins, propagating the signal into the cell.[12]

Receptor Tyrosine Kinase (RTK) Activation Pathway

Diagram 3: Tyrosine phosphorylation in RTK signal transduction.

References

• 1. CAS 122666-87-9: L-Tyrosine disodium salt, dihydrate [cymitquimica.com]
• 2. Tyrosine - Wikipedia [en.wikipedia.org]
• 3. chemimpex.com [chemimpex.com]
• 4. Tyrosine disodium dihydrate | C9H13NNa2O5 | CID 71587456 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. iosrjournals.org [iosrjournals.org]
• 6. d-nb.info [d-nb.info]
• 7. UV–Vis spectroscopy of tyrosine side-groups in studies of protein structure. Part 1: basic principles and properties of tyrosine chromophore - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. alliedacademies.org [alliedacademies.org]
• 11. sinobiological.com [sinobiological.com]
• 12. Receptor tyrosine kinases: mechanisms of activation and signaling - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: HPLC Analysis of L-Tyrosine Disodium Salt Dihydrate

Introduction

L-Tyrosine is a non-essential amino acid that serves as a precursor for the synthesis of crucial neurotransmitters and hormones. Its disodium (B8443419) salt dihydrate form is a more soluble derivative often used in pharmaceutical formulations and cell culture media. Accurate and reliable analytical methods are essential for the quality control and characterization of L-Tyrosine disodium salt dihydrate in various applications. High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis of amino acids and their derivatives due to its high resolution, sensitivity, and specificity. This application note presents a detailed protocol for the analysis of L-Tyrosine disodium salt dihydrate using a reversed-phase HPLC method with UV detection.

Principle

The method described herein utilizes reversed-phase chromatography to separate L-Tyrosine from potential impurities. The separation is achieved based on the differential partitioning of the analyte between a nonpolar stationary phase and a polar mobile phase. The concentration of L-Tyrosine is quantified by measuring its absorbance at a specific wavelength using a UV detector.

Experimental Protocols

1. Materials and Reagents

• L-Tyrosine Disodium Salt Dihydrate reference standard (≥98% purity by HPLC)[1]

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Acetic Acid (glacial, analytical grade)

• Deionized Water (18.2 MΩ·cm)

• 0.45 µm Syringe Filters

2. Instrumentation

• HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode-array detector (DAD) or a variable wavelength UV detector.

• Analytical column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Data acquisition and processing software

3. Preparation of Solutions

• Mobile Phase A: 0.5% Acetic Acid in Water. To prepare 1 L, add 5 mL of glacial acetic acid to 995 mL of deionized water and mix thoroughly.

• Mobile Phase B: Methanol.

• Mobile Phase C: Acetonitrile.

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of L-Tyrosine disodium salt dihydrate reference standard and dissolve it in 10 mL of deionized water in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with deionized water to achieve concentrations ranging from 10 µg/mL to 100 µg/mL.

• Sample Solution: Accurately weigh a sample containing L-Tyrosine disodium salt dihydrate and dissolve it in a known volume of deionized water to obtain a theoretical concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

4. HPLC Conditions

A generalized isocratic HPLC method can be employed for the analysis. For more complex matrices or the separation of related impurities, a gradient method may be necessary.

Table 1: HPLC Operating Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	0.5% Acetic Acid:Methanol:Water (15:15:70 v/v/v)[2]
Flow Rate	1.0 mL/min[2]
Column Temperature	25 °C[2]
Detection	UV at 276 nm[2]
Injection Volume	10 µL
Run Time	10 minutes

5. Method Validation Parameters

The analytical method should be validated according to ICH guidelines. Key validation parameters include:

Table 2: Method Validation Summary (Based on literature for L-Tyrosine)[3]

Parameter	Typical Results
Linearity Range	15.625 - 500 µmol/L
Correlation Coefficient (r²)	> 0.999
Lower Limit of Quantification (LLOQ)	15.625 µmol/L
Accuracy (Recovery)	94.76 ± 0.94%
Precision (RSD)	Inter-day and Intra-day < 10%

Data Presentation

Table 3: Example Calibration Data for L-Tyrosine Analysis

Concentration (µg/mL)	Peak Area (mAU*s)
10	150234
25	375589
50	751234
75	1126879
100	1502506

Visualizations

HPLC Analysis Workflow

Caption: Workflow for the HPLC analysis of L-Tyrosine disodium salt dihydrate.

L-Tyrosine Signaling Pathway Precursor Role

Caption: Biosynthetic pathway of catecholamines from L-Tyrosine.

References

• 1. L-酪氨酸 二钠盐 水合物 ≥98% (HPLC), powder | Sigma-Aldrich [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. Assay of tyrosine hydroxylase based on high-performance liquid chromatography separation and quantification of L-dopa and L-tyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Non-Animal Source L-Tyrosine Disodium Salt Dihydrate for Enhanced Cell Culture Performance

Introduction

L-Tyrosine, a critical amino acid for protein synthesis and cellular metabolism, is a standard component of numerous cell culture media, including MEM, DMEM, and RPMI-1640. It serves as a precursor for vital biological molecules such as neurotransmitters (dopamine, norepinephrine), hormones (thyroxine), and melanin.[1][] In cell signaling, the phosphorylation of tyrosine residues on proteins by tyrosine kinases is a fundamental mechanism regulating cell growth, differentiation, and migration.[3][4]

However, the utility of standard L-Tyrosine in preparing highly concentrated nutrient feeds for fed-batch and perfusion cultures is severely limited by its very low solubility (0.45 mg/mL) in water at neutral pH.[5] This challenge often necessitates the use of separate alkaline feeds, which can introduce process complexities and risks of pH spikes.[5][6]

L-Tyrosine disodium (B8443419) salt dihydrate, derived from non-animal sources, offers a superior alternative. Its significantly higher aqueous solubility allows for the formulation of concentrated, pH-neutral feed streams, simplifying bioprocesses and reducing the risk of precipitation.[6] This document provides detailed application notes and protocols for the effective use of non-animal L-Tyrosine disodium salt dihydrate in mammalian cell culture.

Physicochemical Properties and Solubility Data

The primary advantage of L-Tyrosine disodium salt dihydrate is its enhanced solubility compared to its free acid counterpart. This property is crucial for developing concentrated, pH-neutral feed media essential for high-density cell cultures.

Compound	Molecular Formula	Molar Mass ( g/mol )	Aqueous Solubility (at neutral pH)	Reference
L-Tyrosine	C₉H₁₁NO₃	181.19	~0.45 mg/mL	[1]
L-Tyrosine Disodium Salt Dihydrate	C₉H₉NNa₂O₃ · 2H₂O	261.18	~100 mg/mL
Phospho-L-Tyrosine Disodium Salt	C₉H₁₀NNa₂O₆P	329.12	~70 g/L (in concentrated feeds)	[6]
Glycyl-L-Tyrosine Dihydrate	C₁₁H₁₄N₂O₄ · 2H₂O	292.28	Up to 50x higher than L-Tyrosine	[5]

Key Applications in Cell Culture

• High-Concentration Feed Media: Enables the formulation of concentrated, single-feed strategies for fed-batch and perfusion cultures, eliminating the need for separate alkaline feeds.[5][6]

• Chemically Defined Media: As a high-purity, non-animal source component, it is ideal for developing serum-free, chemically defined media, enhancing lot-to-lot consistency and reducing regulatory concerns.[7][8]

• Process Simplification: By allowing all amino acids to be combined into a single, pH-neutral feed, it simplifies media preparation and feeding strategies, reducing the risk of precipitation and contamination.[6]

• Enhanced Cell Growth and Viability: Supplementing media with a readily available source of tyrosine supports robust cell growth, high viability, and consistent protein production by ensuring this critical amino acid is not a limiting nutrient.[9]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol describes the preparation of a 100 mg/mL (approx. 383 mM) stock solution of L-Tyrosine disodium salt dihydrate.

Materials:

• Non-animal source L-Tyrosine disodium salt dihydrate (e.g., Sigma-Aldrich, Cat. No. T1030 or similar)

• High-purity, cell culture grade water (e.g., WFI quality)

• Sterile conical tubes (50 mL)

• Sterile 0.22 µm filter unit

• Calibrated analytical balance and pH meter

Procedure:

• Weigh 5.0 g of L-Tyrosine disodium salt dihydrate powder.

• Add the powder to a sterile 50 mL conical tube.

• Add cell culture grade water to a final volume of 50 mL.

• Cap the tube and vortex at room temperature until the powder is completely dissolved. The solution should be clear and colorless.

• Check the pH of the solution. It should be in the range of 9.0-10.5. Do not adjust the pH, as this high solubility is characteristic of the salt form.

• Sterilize the stock solution by passing it through a 0.22 µm filter into a new sterile tube.

• Store the sterile stock solution at 2-8°C, protected from light. Use within 6-8 weeks.

Caption: Workflow for preparing a concentrated L-Tyrosine stock solution.

Protocol 2: Supplementation of Basal Medium and Cell Viability Assessment

This protocol details how to supplement a basal medium (e.g., DMEM/F-12) and assess the impact on cell viability using the Trypan Blue exclusion method.

Materials:

• Prepared sterile stock solution of L-Tyrosine disodium salt dihydrate (from Protocol 1)

• Basal cell culture medium (e.g., DMEM/F-12)

• Mammalian cell line (e.g., CHO, HEK293)

• Fetal Bovine Serum (FBS), if required for the cell line

• Trypan Blue solution (0.4%)

• Hemocytometer

• Culture vessels (e.g., 6-well plates)

Procedure:

• Media Preparation:

  • Prepare two sets of media: a 'Control Medium' (basal medium + supplements like FBS) and a 'Supplemented Medium'.

  • To create the Supplemented Medium, add the L-Tyrosine stock solution to the Control Medium to achieve a desired final concentration (e.g., for a 2 mM final concentration, add 5.22 µL of the 383 mM stock solution per 1 mL of medium).

  • Warm both media to 37°C.

• Cell Seeding:

  • Harvest cells from a healthy culture using standard passaging techniques.[10]

  • Perform a cell count and determine viability.

  • Seed the cells into 6-well plates at a density of 1 x 10⁵ cells/mL in both Control and Supplemented media (3 wells per condition).

• Incubation:

  • Incubate the plates at 37°C in a 5% CO₂ humidified incubator for 72 hours.

• Viability Assessment:

  • After 72 hours, harvest the cells from each well.

  • Mix a 10 µL aliquot of the cell suspension with 10 µL of 0.4% Trypan Blue solution.

  • Load 10 µL of the mixture onto a hemocytometer.

  • Count the number of viable (unstained) and non-viable (blue) cells.

  • Calculate the percent viability: Viability (%) = (Number of Viable Cells / Total Number of Cells) x 100.

  • Compare the viability between the control and supplemented groups.

Condition	Seeding Density (cells/mL)	Incubation Time (hours)	Expected Outcome
Control Medium	1 x 10⁵	72	Baseline cell viability and density.
Supplemented Medium	1 x 10⁵	72	Maintained or improved cell viability and potentially higher cell density, especially in high-demand cultures.

Biochemical Pathways and Cellular Function

L-Tyrosine is a cornerstone of several critical metabolic and signaling pathways. Its availability directly impacts protein synthesis and the production of specialized biomolecules.

Caption: Key metabolic pathways originating from L-Tyrosine.

Role in Tyrosine Kinase Signaling

Tyrosine residues within proteins are primary targets for phosphorylation by protein tyrosine kinases (PTKs). This post-translational modification is a pivotal "on/off" switch in signal transduction cascades that control cell proliferation, survival, and differentiation.

Caption: Overview of a receptor tyrosine kinase signaling pathway.

References

• 1. Tyrosine - Wikipedia [en.wikipedia.org]
• 3. Kinase Signaling Pathways | Cell Signaling Technology [cellsignal.com]
• 4. The Importance of Tyrosine Phosphorylation Control of Cellular Signaling Pathways in Respiratory Disease: pY and pY Not - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. High-purity amino acids for pharmaceutical applications - Evonik Industries [healthcare.evonik.com]
• 8. Preparation of a universally usable, animal product free, defined medium for 2D and 3D culturing of normal and cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nbinno.com [nbinno.com]
• 10. Cell culture protocol | Proteintech Group [ptglab.com]

Application Notes and Protocols for the Use of L-Tyrosine Disodium Salt Dihydrate in Monoclonal Antibody Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

The production of monoclonal antibodies (mAbs) in high-yield mammalian cell cultures, particularly Chinese Hamster Ovary (CHO) cells, is a cornerstone of the biopharmaceutical industry. Optimizing cell culture media and feeding strategies is critical to maximizing productivity and ensuring product quality. L-Tyrosine, a crucial amino acid for protein synthesis, presents a significant challenge due to its low solubility in aqueous solutions at neutral pH. This limitation can hinder the development of concentrated, pH-neutral feed media, complicating large-scale manufacturing processes.

L-Tyrosine disodium (B8443419) salt dihydrate offers a highly soluble alternative to standard L-Tyrosine, enabling the formulation of concentrated, pH-neutral feed streams. This application note provides detailed protocols and data on the use of L-Tyrosine disodium salt dihydrate to enhance mAb production in CHO cell fed-batch cultures.

The Role of L-Tyrosine in mAb Production

L-Tyrosine is essential for robust cell growth and high-yield mAb production. Its depletion in culture can lead to several detrimental effects:

• Reduced Cell Growth and Viability: Insufficient tyrosine levels can lead to a significant decrease in viable cell density (VCD) and induce premature cell death.[1][2]

• Decreased mAb Titer: Tyrosine scarcity directly impacts the specific productivity of mAbs, resulting in sharply reduced final titers.[1][3] This is likely due to impaired translation efficiency caused by substrate limitation.[1][3]

• Compromised Product Quality: Tyrosine limitation can alter critical quality attributes of the final mAb product. This includes an increase in lysine (B10760008) variants due to the downregulation of carboxypeptidases and a decrease in the content of the intact antibody.[3]

• Sequence Variants: Depletion of tyrosine during the cell culture process can lead to the misincorporation of other amino acids, such as phenylalanine or histidine, into the mAb sequence. Supplementing with tyrosine can eliminate these sequence variants.

Advantages of L-Tyrosine Disodium Salt Dihydrate

The primary advantage of L-Tyrosine disodium salt dihydrate is its significantly higher solubility compared to L-Tyrosine.[1] This property allows for the preparation of highly concentrated stock solutions at a neutral pH, which simplifies the fed-batch process by:

• Eliminating the need for separate alkaline feeds: Traditional methods often require a separate, high-pH feed for tyrosine to maintain its solubility, adding complexity to the process control.

• Preventing pH spikes: The addition of alkaline feeds can cause pH fluctuations in the bioreactor, which can negatively impact cell growth and metabolism.

• Reducing the risk of precipitation: Concentrated, pH-neutral feeds are less likely to cause precipitation of media components.

Data Presentation: Impact on Cell Culture Performance

The following tables summarize the impact of varying L-Tyrosine concentrations on key cell culture performance parameters in a typical CHO fed-batch process. The data is representative of studies comparing low and high tyrosine supplementation strategies.

Table 1: Effect of L-Tyrosine Concentration on CHO Cell Growth and Viability

Tyrosine Concentration Strategy	Peak Viable Cell Density (VCD) (x 10^6 cells/mL)	Viability at Peak VCD (%)	Culture Duration (Days)
Low Tyrosine (e.g., < 1 mM cumulative)	~ 8 - 10	~ 85 - 90	12 - 14
High Tyrosine (e.g., > 3 mM cumulative)	~ 12 - 15	> 95	14 - 16

Note: Data is compiled from representative studies and may vary depending on the specific cell line, media, and process parameters.

Table 2: Effect of L-Tyrosine Concentration on mAb Titer and Quality

Tyrosine Concentration Strategy	Final mAb Titer (g/L)	Specific Productivity (pcd)	Lysine Variants (%)
Low Tyrosine (e.g., < 1 mM cumulative)	~ 1.5 - 2.5	Lower	Higher
High Tyrosine (e.g., > 3 mM cumulative)	~ 3.5 - 5.0	Higher	Lower

Note: Data is compiled from representative studies and may vary depending on the specific cell line, media, and process parameters.

Experimental Protocols

Preparation of Concentrated L-Tyrosine Disodium Salt Dihydrate Stock Solution

Materials:

• L-Tyrosine disodium salt dihydrate

• Cell culture grade water (e.g., WFI or Milli-Q)

• Sterile container

• 0.22 µm sterile filter

Protocol:

• In a sterile container, add the desired amount of L-Tyrosine disodium salt dihydrate to cell culture grade water. A concentration of up to 100 g/L can be achieved.

• Mix gently until the powder is completely dissolved. The solution should be clear and colorless.

• Measure the pH of the solution. It should be near neutral. Adjust if necessary with sterile 1 M HCl or 1 M NaOH.

• Sterilize the solution by passing it through a 0.22 µm sterile filter into a sterile storage container.

• Store the stock solution at 2-8°C, protected from light.

Fed-Batch Culture of CHO Cells in a 2L Bioreactor

Materials and Equipment:

• CHO cell line producing a monoclonal antibody

• Chemically defined basal medium

• Concentrated feed medium (lacking tyrosine for this protocol)

• Concentrated L-Tyrosine disodium salt dihydrate stock solution (prepared as in 5.1)

• 40% (w/v) Glucose solution

• 2L stirred-tank bioreactor with controllers for temperature, pH, and dissolved oxygen (DO)

• Cell counting instrument (e.g., Vi-CELL)

• Metabolite analyzer (for glucose, lactate, etc.)

• HPLC or other analytical instrument for mAb titer determination

Protocol:

• Bioreactor Setup:

  • Calibrate pH and DO probes.

  • Sterilize the bioreactor vessel and all associated tubing.

  • Aseptically add the initial working volume of basal medium to the bioreactor.

• Inoculation:

  • Expand the CHO cell culture in shake flasks to the required cell density for inoculation.

  • Inoculate the bioreactor at a target viable cell density of 0.5 x 10^6 cells/mL.

• Culture Conditions:

  • Temperature: 37°C

  • pH: Maintain at 7.0 ± 0.1 using CO2 sparging and addition of a base (e.g., 1 M sodium carbonate).

  • Dissolved Oxygen (DO): Maintain at 40% of air saturation by sparging with air and/or pure oxygen.

  • Agitation: Set to a speed that ensures adequate mixing without causing excessive shear stress (e.g., 100-150 rpm).

• Feeding Strategy:

  • Feed Medium: Begin daily bolus feeding of the concentrated feed medium on day 3 of the culture. The volume of the feed is typically 3-5% of the initial reactor volume.

  • L-Tyrosine Disodium Salt Dihydrate Feed: Concurrently, begin daily bolus feeding of the concentrated L-Tyrosine disodium salt dihydrate stock solution to achieve the desired final concentration (e.g., a cumulative addition of 3-5 mM).

  • Glucose Feed: Monitor the glucose concentration daily. When the concentration drops below 3 g/L, add the 40% glucose solution to bring the concentration back up to 4-5 g/L.

• Monitoring and Sampling:

  • Take daily samples to measure VCD, viability, glucose, lactate, and mAb titer.

  • Monitor pH, DO, temperature, and agitation rate continuously.

• Harvest:

  • Harvest the culture when the cell viability drops below a predetermined threshold (e.g., 70-80%), typically between days 14 and 16.

  • Clarify the harvest by centrifugation and/or filtration to remove cells and debris.

  • Purify the mAb from the clarified harvest.

Visualization of Key Processes

Experimental Workflow

Caption: A typical workflow for monoclonal antibody production.

Signaling Pathway: mTOR and Amino Acid Sensing

Caption: Simplified mTOR signaling pathway in response to amino acids.

Conclusion

The use of L-Tyrosine disodium salt dihydrate provides a significant advantage in the production of monoclonal antibodies in CHO cells. Its high solubility facilitates the formulation of concentrated, pH-neutral feeds, simplifying the fed-batch process and improving process control. Adequate supplementation with this highly soluble form of tyrosine is crucial for achieving high viable cell densities, extending culture duration, maximizing mAb titers, and maintaining product quality. The protocols and data presented in this application note serve as a guide for researchers and process development scientists to effectively incorporate L-Tyrosine disodium salt dihydrate into their mAb production workflows.

References

• 1. researchgate.net [researchgate.net]
• 2. Insight into the roles of tyrosine on rCHO cell performance in fed-batch cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Investigation into the impact of tyrosine on the product formation and quality attributes of mAbs in rCHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Preventing L-Tyrosine Precipitation in Cell Culture Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing L-Tyrosine precipitation in cell culture media. Below you will find a troubleshooting guide, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to support your cell culture experiments.

Troubleshooting Guide

Encountering L-Tyrosine precipitation? Follow this step-by-step guide to identify the cause and implement the appropriate solution.

.dot

Caption: Troubleshooting workflow for L-Tyrosine precipitation.

Frequently Asked Questions (FAQs)

Q1: Why does L-Tyrosine precipitate in my cell culture medium?

A1: L-Tyrosine has very low solubility in aqueous solutions at a neutral pH, typically less than 0.5 g/L.[1][2] This is due to its isoelectric point (pI) being approximately 5.7.[3] At a pH near its pI, L-Tyrosine has a net neutral charge, leading to minimal repulsion between molecules and a higher tendency to aggregate and precipitate. Standard cell culture media is typically buffered around pH 7.0-7.4, which is close enough to the pI to cause solubility issues, especially in concentrated media formulations.

Q2: What are the common methods to prevent L-Tyrosine precipitation?

A2: The most common methods to prevent L-Tyrosine precipitation include:

• pH Adjustment: Dissolving L-Tyrosine in a solution with a pH far from its isoelectric point (either acidic, below pH 2, or alkaline, above pH 9) significantly increases its solubility.[3][4]

• Use of L-Tyrosine Salts: L-Tyrosine salts, such as L-Tyrosine disodium (B8443419) salt dihydrate, exhibit much higher solubility in water compared to the free amino acid.[3]

• Supplementation with Dipeptides: Using dipeptides containing L-Tyrosine, such as Glycyl-L-Tyrosine or Alanyl-L-Tyrosine, is a highly effective method. These dipeptides are significantly more soluble at neutral pH and are readily metabolized by cells.[1][2][5]

Q3: Are there any drawbacks to using extreme pH to dissolve L-Tyrosine?

A3: Yes, while effective, using highly acidic or alkaline solutions to dissolve L-Tyrosine can present challenges. These include the risk of pH spikes when adding the concentrated stock to the culture, which can be detrimental to cell health.[1] It also increases process complexity and may introduce higher salt concentrations into the medium.[1]

Q4: How do dipeptides improve L-Tyrosine availability?

A4: Dipeptides containing L-Tyrosine are chemically modified to be more soluble in neutral pH solutions.[5] Cells possess specific transporters that can uptake these dipeptides.[2] Once inside the cell, peptidases cleave the peptide bond, releasing free L-Tyrosine for protein synthesis and other metabolic functions.

.dot

Caption: Cellular uptake and utilization of L-Tyrosine dipeptides.

Data Presentation: Solubility Comparison

The following table summarizes the solubility of L-Tyrosine and its derivatives under different conditions.

Compound	Solvent	pH	Temperature (°C)	Solubility (g/L)	Citation(s)
L-Tyrosine	Water	Neutral	25	~0.45	[3]
L-Tyrosine	Water	1.8	25	2.0	[4]
L-Tyrosine	Water	9.5	25	1.4	[4]
L-Tyrosine	Water	10.0	25	3.8	[4]
L-Tyrosine Disodium Salt	Water	-	-	~100	[3]
Glycyl-L-Tyrosine (cQrex® GY)	Water	Neutral	-	Up to 50x > L-Tyr	[1]
Phospho-L-Tyrosine Disodium Salt	Water	-	-	~53	[6]
Phospho-L-Tyrosine Disodium Salt	Concentrated Feeds	-	-	~70	[6]

Experimental Protocols

Protocol 1: Preparation of a Concentrated L-Tyrosine Stock Solution using HCl

This protocol describes the preparation of a 100x (18.1 g/L) L-Tyrosine stock solution.

Materials:

• L-Tyrosine powder

• 1 M Hydrochloric Acid (HCl)

• Sterile, purified water (e.g., Milli-Q or WFI)

• Sterile conical tubes or bottles

• Stir plate and stir bar

• pH meter

• Sterile 0.22 µm filter

Procedure:

• Weigh out 1.81 g of L-Tyrosine powder for every 100 mL of stock solution desired.

• In a sterile container, add approximately 80% of the final volume of sterile, purified water.

• Place the container on a stir plate and add a sterile stir bar.

• Slowly add the L-Tyrosine powder to the water while stirring. A suspension will form.

• Slowly add 1 M HCl dropwise while monitoring the pH. Continue adding HCl until the L-Tyrosine is completely dissolved. The pH will be below 2.0.[3][4]

• Once dissolved, bring the solution to the final volume with sterile, purified water.

• Verify the final pH.

• Sterile-filter the solution using a 0.22 µm filter into a sterile storage container.

• Store the stock solution at 2-8°C. When adding to your cell culture medium, ensure slow addition and adequate mixing to avoid localized pH shocks.

Protocol 2: Using Dipeptide Supplements for L-Tyrosine Delivery

This protocol provides a general guideline for replacing free L-Tyrosine with a dipeptide supplement.

Materials:

• L-Tyrosine-containing dipeptide (e.g., Glycyl-L-Tyrosine)

• Basal cell culture medium

• Sterile conical tubes or bottles

• Vortex mixer or stir plate

Procedure:

• Determine the desired final concentration of L-Tyrosine in your medium.

• Calculate the equivalent molar concentration of the dipeptide needed. Note that the molecular weight of the dipeptide will be different from that of L-Tyrosine.

• Directly weigh and add the dipeptide powder to your basal medium. Dipeptides like Glycyl-L-Tyrosine are readily soluble at neutral pH.[1][5]

• Mix thoroughly by vortexing or stirring until the dipeptide is completely dissolved.

• If preparing a concentrated feed solution, follow the manufacturer's instructions for the solubility limit of the specific dipeptide.

• Sterile-filter the final medium or feed solution using a 0.22 µm filter.

• Store the supplemented medium according to standard procedures. It is recommended to test the specific effects of the chosen dipeptide on your cell line's growth and metabolism.[2]

References

• 1. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 2. benchchem.com [benchchem.com]
• 3. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Enhancing The Solubility Of L-Tyrosine In Cell Culture Media Applications [bioprocessonline.com]
• 6. cellculturedish.com [cellculturedish.com]

L-Tyrosine disodium salt dihydrate solubility issues at neutral pH

This technical support center provides guidance for researchers, scientists, and drug development professionals on the solubility challenges of L-Tyrosine, particularly at neutral pH, and the effective use of L-Tyrosine disodium (B8443419) salt dihydrate as a solution.

Frequently Asked Questions (FAQs)

Q1: Why does L-Tyrosine have poor solubility at neutral pH?

A1: L-Tyrosine is an amino acid with an isoelectric point (pI) of 5.63.[1] Near its pI, the net charge of the molecule is zero, minimizing its interaction with water molecules and leading to low solubility. At neutral pH (around 7.0), L-Tyrosine is close to its isoelectric point, resulting in a solubility of only about 0.45 mg/mL in water at 25°C.[1][2][3]

Q2: How does the disodium salt form improve the solubility of L-Tyrosine?

A2: L-Tyrosine disodium salt dihydrate is the salt form of L-Tyrosine where the acidic carboxylic acid and phenolic hydroxyl groups are deprotonated and exist as sodium salts. This significantly increases the polarity of the molecule and shifts the pH of the solution to the alkaline range (a 1% solution has a pH of 10.5-11.5), moving it far from the isoelectric point of L-Tyrosine.[4] This results in a much higher aqueous solubility, reported to be as high as 100 mg/mL.[1][5]

Q3: Can I dissolve L-Tyrosine by adjusting the pH?

A3: Yes, the solubility of L-Tyrosine increases significantly at extreme pH values. It is soluble in 1 M HCl (at 100 mg/mL with heating) at a very low pH and its solubility also increases at a pH above 9.[1][2] However, a common issue arises when you try to adjust the pH of these acidic or basic stock solutions back to a neutral pH for your experiment, as the L-Tyrosine will often precipitate out of the solution.[6]

Q4: Is L-Tyrosine disodium salt dihydrate stable in solution?

A4: Aqueous solutions of L-Tyrosine disodium salt hydrate (B1144303) are best prepared fresh. It is not recommended to store aqueous solutions for more than one day to avoid potential degradation or microbial growth.[7] The compound itself is hygroscopic and should be stored in a tightly sealed container in a dry, cool place.[8][9]

Troubleshooting Guide

Issue	Probable Cause	Recommended Solution
Precipitation occurs when adjusting the pH of an L-Tyrosine stock solution to neutral.	L-Tyrosine is poorly soluble at neutral pH. As the pH approaches its isoelectric point (pI ≈ 5.6), it will precipitate out of the solution.[6]	Use L-Tyrosine disodium salt dihydrate, which is readily soluble at a higher concentration in neutral buffers like PBS.[7] Alternatively, consider using a dipeptide of L-Tyrosine, such as Glycyl-L-tyrosine, which has enhanced solubility at neutral pH.[1][3]
The final concentration of L-Tyrosine in my neutral buffer is lower than expected.	This is likely due to the precipitation of L-Tyrosine upon neutralization of an acidic or basic stock solution.	Directly dissolve L-Tyrosine disodium salt dihydrate in your neutral buffer to the desired concentration. This avoids the pH adjustment step and the associated precipitation problem.
My L-Tyrosine disodium salt dihydrate solution has a high pH.	This is an inherent property of the salt. A 1% aqueous solution of L-Tyrosine disodium salt dihydrate has a pH between 10.5 and 11.5.[4]	For most applications, the buffering capacity of your final medium should be sufficient to bring the pH to the desired physiological range, especially when adding a small volume of a concentrated stock. If preparing a stock solution, you can adjust the pH with a suitable acid (e.g., HCl), but be mindful of the final salt concentration.

Quantitative Data Summary

Compound	Solubility in Water (at neutral pH)	Solubility in PBS (pH 7.2)	pH of 1% Aqueous Solution
L-Tyrosine	~ 0.45 mg/mL[1][2][10]	Low, similar to water	Not Applicable (sparingly soluble)
L-Tyrosine disodium salt dihydrate	High (up to 100 mg/mL)[1][5]	~ 10 mg/mL[7]	10.5 - 11.5[4]

Experimental Protocols

Protocol 1: Preparation of a Concentrated L-Tyrosine Solution at Neutral pH using L-Tyrosine Disodium Salt Dihydrate

This protocol describes the straightforward preparation of an L-Tyrosine solution at a neutral pH without the risk of precipitation.

• Determine the required concentration: Calculate the mass of L-Tyrosine disodium salt dihydrate needed to achieve the desired molar concentration of L-Tyrosine. (Molecular Weight of L-Tyrosine disodium salt dihydrate: 261.19 g/mol )

• Weigh the compound: Accurately weigh the calculated amount of L-Tyrosine disodium salt dihydrate powder.

• Dissolution: Add the powder to the desired volume of your neutral buffer (e.g., PBS, pH 7.2).

• Mixing: Gently vortex or stir the solution until the powder is completely dissolved. The solution should be clear.

• pH check and adjustment (if necessary): Check the pH of the final solution. If a minor adjustment is needed, use dilute HCl or NaOH.

• Sterilization: If required for cell culture or other sterile applications, filter-sterilize the solution through a 0.22 µm filter.

• Storage: Use the solution fresh. It is not recommended to store for more than 24 hours.[7]

Protocol 2: Comparative Protocol for Preparing an L-Tyrosine Solution (Illustrating the Precipitation Issue)

This protocol demonstrates the challenges of preparing a neutral pH L-Tyrosine solution from the free amino acid.

• Preparation of an acidic stock solution:

  • Weigh the desired amount of L-Tyrosine powder.

  • Add it to a volume of 1 M HCl and heat gently to dissolve. L-Tyrosine is soluble in 1 M HCl at 100 mg/mL.[1][2]

• pH neutralization:

  • Slowly add a base (e.g., 1 M NaOH) to the acidic L-Tyrosine solution while monitoring the pH.

  • Observation: As the pH approaches 7, you will observe the formation of a white precipitate. This is the L-Tyrosine crashing out of the solution due to its low solubility at neutral pH.[6]

This comparative protocol highlights the significant advantage of using the highly soluble L-Tyrosine disodium salt dihydrate for preparing neutral pH solutions.

Visualizations

Signaling Pathway: Catecholamine Biosynthesis

L-Tyrosine is a critical precursor for the synthesis of catecholamines, a group of important neurotransmitters and hormones.

Figure 1: The biosynthetic pathway of catecholamines starting from L-Tyrosine.

Experimental Workflow: Preparing a Neutral pH L-Tyrosine Solution

This diagram illustrates the logical workflow for preparing a neutral pH L-Tyrosine solution, comparing the problematic standard method with the recommended use of the disodium salt.

References

• 1. L-Tyrosine in Cell Culture [sigmaaldrich.cn]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 4. rpicorp.com [rpicorp.com]
• 5. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 6. researchgate.net [researchgate.net]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. Thermo Scientific Chemicals L-Tyrosine disodium salt dihydrate 500 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.co.uk]
• 9. fishersci.com [fishersci.com]
• 10. L-Tyrosine | C9H11NO3 | CID 6057 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing L-Tyrosine for CHO Cell Growth

This technical support center provides researchers, scientists, and drug development professionals with targeted guidance on optimizing L-Tyrosine concentration in Chinese Hamster Ovary (CHO) cell cultures. Address common experimental issues with our troubleshooting guides and frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: Why is L-Tyrosine concentration a critical parameter in CHO cell culture? A1: L-Tyrosine is an essential amino acid for protein synthesis and overall cellular metabolism.[1] Insufficient L-Tyrosine can reduce the specific productivity of monoclonal antibodies (mAbs), lower the peak viable cell density (VCD), and lead to protein sequence variants where tyrosine is incorrectly replaced by phenylalanine or histidine.[2] Conversely, excessive concentrations can amplify oxidative stress, making optimization crucial for process performance and product quality.

Q2: What are the main challenges associated with using L-Tyrosine in culture media? A2: The primary challenge is the very low solubility of L-Tyrosine in water at a neutral pH, which is typically less than 0.5 g/L.[1] This limitation makes it difficult to prepare highly concentrated feed media required for modern fed-batch and perfusion processes, leading to risks of nutrient depletion.[1][3]

Q3: How can the poor solubility of L-Tyrosine be overcome? A3: There are several effective strategies:

• pH Adjustment: L-Tyrosine solubility increases significantly at a pH below 2 or above 9. However, this requires a separate alkaline feed, which can cause pH spikes in the bioreactor and complicates feeding strategies.[1][3]

• Highly Soluble Salts: Using L-Tyrosine disodium (B8443419) salt dihydrate or phospho-L-tyrosine disodium salt offers a dramatic increase in solubility.[4]

• Dipeptide Addition: Chemically coupling L-Tyrosine to another amino acid to form a dipeptide (e.g., Glycyl-L-Tyrosine or L-prolyl-L-tyrosine) can increase solubility by up to 50 times and is a widely adopted industry solution.[1][5][6]

Q4: What are the cellular consequences of L-Tyrosine depletion during a culture run? A4: L-Tyrosine starvation has severe effects on CHO cell performance. It can inhibit the mTOR signaling pathway, which in turn initiates autophagy.[2][7] If prolonged, excessive autophagy leads to autophagic cell death, a rapid decline in cell viability, and a decrease in the culture pH.[2][7] This ultimately results in a low-efficiency fed-batch process and reduced product titer.[2]

Q5: What is a recommended target concentration for L-Tyrosine in the culture medium? A5: To ensure efficient transport of L-Tyrosine into the cells, it is recommended to maintain its concentration in the spent medium above 1 mM at all times during the process.[8] Achieving this may require adjusting the basal medium's starting concentration, for instance, from 1 mM to 2.5 mM, depending on the specific cell line and process.[8]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Actions
Precipitation in Media	L-Tyrosine Concentration Exceeds Solubility Limit: The concentration of free L-Tyrosine is too high for a neutral pH feed.[4] pH Shift: An alkaline L-Tyrosine feed is causing precipitation upon contact with the neutral pH culture medium.[3] Co-precipitation: High concentrations of L-Tyrosine disodium salt (>1 g/L) can cause other amino acids to co-precipitate.[4]	1. Switch to a highly soluble L-Tyrosine derivative like phospho-L-tyrosine or a dipeptide such as Glycyl-L-Tyrosine.[1][4] 2. If using an alkaline feed, add it slowly to the bioreactor while monitoring pH to minimize spikes.[3] 3. Validate the maximum soluble concentration of the L-Tyrosine form you are using in your specific media formulation.
Low Viable Cell Density (VCD) & Viability	L-Tyrosine Depletion: Insufficient L-Tyrosine leads to autophagic cell death.[2][7] Dipeptide-Specific Effects: Certain dipeptides, such as L-prolyl-L-tyrosine (PY), have been shown to reduce VCD compared to other dipeptides under specific conditions.[5]	1. Monitor the L-Tyrosine concentration in the spent media to ensure it remains above 1 mM.[8] 2. Increase the L-Tyrosine concentration in your feed medium or adjust the feeding strategy. 3. If using dipeptides, consider testing alternatives (e.g., Glycyl-L-Tyrosine) that may have a more favorable impact on cell growth.[5]
Decreased Specific Productivity (qP)	L-Tyrosine Limitation: Depletion of L-Tyrosine is directly correlated with a drop in specific productivity for recombinant proteins.[8] Translational Errors: Low extracellular L-Tyrosine levels can lead to the misincorporation of other amino acids (e.g., phenylalanine) into the protein sequence, reducing the yield of the correct product.[2]	1. Implement a more robust feeding strategy to prevent L-Tyrosine depletion during the production phase.[9] 2. Perform a titration study to identify the optimal L-Tyrosine concentration range that maximizes qP for your specific cell line and product.
Unexpected Drop in Culture pH	L-Tyrosine Starvation: A decrease in culture pH during the production phase has been linked to L-Tyrosine starvation and the subsequent induction of autophagic cell death, possibly due to lysosome acidification and cell lysis.[2][7]	1. Correlate the pH drop with L-Tyrosine concentration in the spent medium. 2. If a correlation exists, increase L-Tyrosine supplementation to prevent starvation and maintain pH stability.[2]

Data Presentation

Table 1: Solubility of L-Tyrosine and Common Derivatives

Compound	Solubility in Water (Neutral pH)	Reference
L-Tyrosine	~0.38 - 0.45 g/L	[8]
L-Tyrosine Disodium Salt Dihydrate	~100 g/L
Phospho-L-Tyrosine Disodium Salt	~53 - 70 g/L	[4][8]
Glycyl-L-Tyrosine (cQrex® GY)	Up to 50x higher than free L-Tyrosine	[1]

Table 2: Summary of L-Tyrosine Concentration Effects on CHO Cell Performance

Condition	Key Observation(s)	Reference
Low L-Tyrosine (Starvation)	Lower peak VCD, rapid cell death, decreased culture pH, reduced specific productivity (qmAb).	[2][7]
High L-Tyrosine (0.6 to 5.5 mM cumulative)	Sufficient supply prevents pH decrease and suppresses autophagic cell death.	[2][7]
L-prolyl-L-tyrosine (PY) Supplementation	Significantly reduced VCD compared to reference cultures in one study.	[5]
Target Concentration	Maintaining >1 mM in spent media is recommended for efficient transport and process stability.	[8]

Experimental Protocols & Visualizations

Experimental Workflow and Key Pathways

Caption: Experimental workflow for optimizing L-Tyrosine concentration.

References

• 1. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 2. researchgate.net [researchgate.net]
• 3. bioprocessintl.com [bioprocessintl.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Comparison of l‐tyrosine containing dipeptides reveals maximum ATP availability for l‐prolyl‐l‐tyrosine in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhancing The Solubility Of L-Tyrosine In Cell Culture Media Applications [bioprocessonline.com]
• 7. Insight into the roles of tyrosine on rCHO cell performance in fed-batch cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cellculturedish.com [cellculturedish.com]
• 9. merckmillipore.com [merckmillipore.com]

Technical Support Center: L-Tyrosine Disodium Salt Dihydrate

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of L-Tyrosine disodium (B8443419) salt dihydrate, focusing on the effects of pH.

Frequently Asked Questions (FAQs)

Q1: What is the primary factor affecting the stability of L-Tyrosine disodium salt dihydrate in aqueous solutions?

The stability of L-Tyrosine disodium salt dihydrate in solution is significantly influenced by the pH of the solution. Both strongly acidic and alkaline conditions can accelerate its degradation. Additionally, exposure to light and oxidizing agents can lead to degradation.

Q2: How does pH affect the solubility of L-Tyrosine disodium salt dihydrate?

L-Tyrosine itself has very low solubility in water at a neutral pH (around 0.45 mg/mL). Its solubility increases significantly under acidic (below pH 2) or alkaline (above pH 9) conditions. L-Tyrosine disodium salt dihydrate, however, offers much greater solubility in water, especially around neutral pH.

Q3: What are the typical degradation pathways for L-Tyrosine in solution?

The primary degradation pathways for L-Tyrosine in solution involve oxidation. Photo-oxidation can occur upon exposure to light, particularly in the presence of oxygen.[1] This can lead to the formation of dityrosine (B1219331) and other oxidation products, which may result in discoloration and precipitation. Under certain conditions, such as in the presence of high concentrations of hydrochloric acid, halogenation of the tyrosine ring can also occur.[2]

Q4: What is the optimal pH range for the stability of L-Tyrosine solutions?

While specific quantitative data for L-Tyrosine disodium salt dihydrate is limited, information on similar compounds like N-Acetyl-L-tyrosine suggests that the greatest stability is achieved in the neutral to slightly acidic pH range (approximately pH 4-7).[3] Both strongly acidic (below pH 3) and alkaline (above pH 8) conditions are likely to increase the rate of degradation.[3]

Q5: How should I prepare and store stock solutions of L-Tyrosine disodium salt dihydrate to ensure stability?

To maximize stability, it is recommended to prepare solutions fresh. If short-term storage is necessary, solutions should be kept at 2-8°C and protected from light. For longer-term storage, freezing at -20°C or below is advisable, though repeated freeze-thaw cycles should be avoided. The use of buffers to maintain a stable pH within the optimal range is also recommended.

Q6: Can I autoclave solutions containing L-Tyrosine disodium salt dihydrate?

Autoclaving is generally not recommended for solutions containing L-Tyrosine or its salts. The high temperatures can accelerate degradation. Sterile filtration is the preferred method for sterilization.

Data Presentation

Table 1: Solubility of L-Tyrosine at Different pH Values

pH	Approximate Solubility of L-Tyrosine (mg/mL)
< 2	Increased solubility
3.2 - 7.5	~ 0.45
> 9	Increased solubility

Note: L-Tyrosine disodium salt dihydrate has a significantly higher aqueous solubility of approximately 100 mg/mL.[2]

Experimental Protocols

Protocol for Assessing the pH Stability of L-Tyrosine Disodium Salt Dihydrate

This protocol outlines a forced degradation study to evaluate the stability of L-Tyrosine disodium salt dihydrate at different pH values.

1. Materials:

• L-Tyrosine disodium salt dihydrate

• Buffer solutions (e.g., citrate (B86180) for pH 3 and 5; phosphate (B84403) for pH 7; borate (B1201080) for pH 9 and 11)

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

• High-purity water

• HPLC system with a UV detector

• HPLC column (e.g., C18)

• Mobile phase (e.g., a gradient of acetonitrile (B52724) and water with a suitable buffer)

• Vials for sample incubation

2. Procedure:

• Preparation of Stock Solution: Prepare a stock solution of L-Tyrosine disodium salt dihydrate in high-purity water at a known concentration (e.g., 10 mg/mL).

• Preparation of Test Solutions:

  • For each pH to be tested (e.g., 3, 5, 7, 9, 11), dilute the stock solution with the corresponding buffer to a final concentration of 1 mg/mL.

  • Verify and, if necessary, adjust the final pH of each solution using dilute HCl or NaOH.

• Sample Incubation:

  • Aliquot the test solutions into amber vials to protect from light.

  • Store the vials at a constant, elevated temperature (e.g., 40°C or 60°C) to accelerate degradation.

  • Also, store a set of control samples at a lower temperature (e.g., 4°C).

• Time Points for Analysis: Withdraw samples from each pH condition at predetermined time intervals (e.g., 0, 24, 48, 72 hours, and 1 week).

• Sample Analysis (HPLC):

  • At each time point, dilute the samples to a suitable concentration for HPLC analysis.

  • Inject the samples into the HPLC system.

  • Monitor the peak area of the intact L-Tyrosine and the appearance of any new peaks, which would indicate degradation products.

• Data Analysis:

  • Calculate the percentage of L-Tyrosine remaining at each time point for each pH condition relative to the initial concentration (time 0).

  • Plot the percentage of remaining L-Tyrosine against time for each pH to determine the degradation rate.

Mandatory Visualization

Caption: Workflow for pH stability testing of L-Tyrosine disodium salt dihydrate.

Caption: Simplified degradation pathways of L-Tyrosine in solution.

References

• 1. bioprocessintl.com [bioprocessintl.com]
• 2. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: L-Tyrosine Disodium Salt Dihydrate in Solution

Welcome to the technical support center for L-Tyrosine Disodium Salt Dihydrate. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and answering frequently asked questions related to the stability and degradation of L-Tyrosine Disodium Salt Dihydrate in solution during experimental procedures.

Troubleshooting Guide

This guide addresses specific problems you might encounter during your experiments, providing potential causes and recommended solutions.

Problem	Potential Cause	Recommended Solution
Unexpected decrease in the concentration of L-Tyrosine Disodium Salt Dihydrate over time.	Chemical Degradation: L-Tyrosine is susceptible to degradation under certain conditions, including exposure to light, extreme pH, high temperatures, or oxidizing agents.	Review your experimental conditions. Ensure the solution is protected from light, maintained at an appropriate pH (generally close to neutral for better stability), and stored at recommended temperatures (2-8°C for short-term storage). Avoid introducing oxidizing agents unless they are a required part of your experimental design.
Appearance of a yellow or brown discoloration in the solution.	Oxidation and Formation of Degradation Products: Oxidation of the phenolic ring of tyrosine can lead to the formation of colored byproducts. This can be accelerated by exposure to air (oxygen), light, or the presence of metal ions.	Prepare solutions fresh whenever possible. Use deoxygenated solvents and consider working under an inert atmosphere (e.g., nitrogen or argon) for sensitive experiments. Ensure high-purity solvents and reagents are used to minimize metal ion contamination.
Precipitation or cloudiness in the solution, especially after storage or pH adjustment.	Formation of Less Soluble Degradation Products: Some degradation products of L-Tyrosine may have lower solubility than the parent compound. For instance, the formation of dityrosine (B1219331) cross-links can lead to aggregation and precipitation.	Analyze the precipitate to identify its composition. If it is a degradation product, optimize storage conditions to minimize its formation. If precipitation occurs upon pH adjustment, ensure you are within the solubility limits of L-Tyrosine Disodium Salt Dihydrate at that specific pH.
Inconsistent or non-reproducible experimental results.	Variable Degradation: Inconsistent exposure to light, temperature fluctuations, or variations in solution preparation can lead to different levels of degradation between experimental runs, affecting the effective concentration of L-Tyrosine.	Standardize your experimental protocol meticulously. Control for light exposure, maintain consistent temperatures, and ensure accurate and reproducible solution preparation. It is advisable to quantify the L-Tyrosine concentration before each critical experiment.
Observation of unexpected peaks in analytical chromatograms (e.g., HPLC, LC-MS).	Presence of Degradation Products: New peaks in your chromatogram are often indicative of the formation of degradation products.	Perform forced degradation studies under controlled stress conditions (acid, base, oxidation, heat, light) to intentionally generate degradation products. This will help in identifying the unknown peaks in your experimental samples by comparing their retention times and mass spectra.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for L-Tyrosine Disodium Salt Dihydrate in an aqueous solution?

A1: The primary degradation pathways for L-Tyrosine in solution involve modifications to its phenolic ring and amino acid structure. The main pathways include:

• Oxidation: The phenolic hydroxyl group is susceptible to oxidation, which can be initiated by atmospheric oxygen, reactive oxygen species (ROS), or metal ions. This can lead to the formation of tyrosyl radicals.

• Dimerization: Tyrosyl radicals can couple to form dityrosine and isobityrosine, which can lead to protein cross-linking and aggregation in biological systems.[1]

• Hydroxylation: Further oxidation can introduce additional hydroxyl groups to the aromatic ring, forming compounds like 3,4-dihydroxy-L-phenylalanine (L-DOPA).[1]

• Photodegradation: Exposure to UV light can generate tyrosyl radicals, accelerating oxidation and dimerization.

• Thermal Degradation: At elevated temperatures, L-Tyrosine can undergo decarboxylation and deamination, leading to the formation of compounds like phenol, p-cresol, and p-tyramine.[2]

• Acid/Base Hydrolysis: While the core structure is relatively stable, extreme pH conditions can promote degradation reactions.

Q2: What are the expected degradation products of L-Tyrosine Disodium Salt Dihydrate under forced degradation conditions?

A2: Forced degradation studies help to identify potential degradation products that might form under various stress conditions. The table below summarizes the likely degradation products.

Table 1: Summary of L-Tyrosine Degradation Products under Forced Degradation Conditions

Stress Condition	Potential Degradation Products	Chemical Structure of Major Degradants
Acid Hydrolysis (e.g., 0.1 M HCl, 80°C)	Generally stable, minor degradation may occur with prolonged exposure. Potential for deamination or decarboxylation at very harsh conditions.	N/A (minor degradation)
Base Hydrolysis (e.g., 0.1 M NaOH, 80°C)	Racemization (formation of D-Tyrosine), potential for deamination and other minor degradation products.	D-Tyrosine
Oxidative Degradation (e.g., 3% H₂O₂, RT)	3,4-dihydroxy-L-phenylalanine (L-DOPA), Dityrosine, Iso-dityrosine, p-Hydroxyphenylacetaldehyde.	L-DOPA Dityrosine
Thermal Degradation (e.g., 80°C in solution)	Phenol, p-Cresol, p-Tyramine.[2]	Phenol p-Cresol
Photodegradation (e.g., UV light exposure)	Dityrosine, Iso-dityrosine, and other oxidation products.	Dityrosine

Note: The extent of degradation and the specific products formed will depend on the exact experimental conditions (concentration, duration of exposure, temperature, etc.).

Q3: How can I analyze and quantify L-Tyrosine Disodium Salt Dihydrate and its degradation products?

A3: A stability-indicating analytical method is crucial for separating and quantifying L-Tyrosine from its degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly used technique. For identification of unknown degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is highly effective.

Q4: What are the recommended storage conditions for solutions of L-Tyrosine Disodium Salt Dihydrate?

A4: To minimize degradation, aqueous solutions of L-Tyrosine Disodium Salt Dihydrate should be:

• Prepared fresh whenever possible.

• Stored at 2-8°C for short-term use.

• Protected from light by using amber vials or covering the container with aluminum foil.

• Maintained at a pH close to neutral, as extreme pH values can accelerate degradation.

• For longer-term storage, consider freezing the solution, although solubility upon thawing should be verified.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for L-Tyrosine and its Degradation Products

This protocol outlines a general reverse-phase HPLC method for the analysis of L-Tyrosine and its potential degradation products.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0	5
  20	50
  25	90
  30	5

  | 35 | 5 |

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 274 nm.

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

• Sample Preparation: Dilute the sample solution with the mobile phase to an appropriate concentration.

Protocol 2: LC-MS/MS Method for the Identification of Degradation Products

This protocol provides a general approach for identifying degradation products using LC-MS/MS.

• Instrumentation: Liquid chromatography system coupled to a tandem mass spectrometer (e.g., Q-TOF or Triple Quadrupole).

• Chromatography: Utilize the HPLC conditions described in Protocol 1 or a similar gradient.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Mass Spectrometry Parameters:

  • Scan Mode: Full scan MS and product ion scan (MS/MS).

  • Mass Range: m/z 100-1000 for full scan.

  • Collision Energy: Varies depending on the precursor ion; typically ramped to obtain fragmentation patterns.

• Data Analysis: The molecular ions of potential degradation products are identified in the full scan mode. MS/MS fragmentation patterns are then used to elucidate the structures of these products.

Visualizations

Caption: Major degradation pathways of L-Tyrosine in solution.

Caption: Workflow for forced degradation studies of L-Tyrosine.

References

• 1. researchgate.net [researchgate.net]
• 2. Molecular products from the pyrolysis and oxidative pyrolysis of tyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting poor cell viability with L-Tyrosine supplementation

Technical Support Center: L-Tyrosine Supplementation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on troubleshooting poor cell viability associated with L-Tyrosine supplementation. Below you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and comparative data to support your cell culture experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My cells are showing poor viability and I see a white precipitate after adding L-Tyrosine to my media. What is the cause?

A1: The most common cause is the precipitation of L-Tyrosine. L-Tyrosine has very low solubility (less than 0.5 g/L or 0.45 mg/mL) in aqueous solutions at a neutral pH, which is the standard for most cell culture media.[1][2] When a concentrated stock is added, it can quickly exceed its solubility limit and precipitate out of the solution. These crystals can be cytotoxic to cells.

Q2: How can I increase the solubility of L-Tyrosine to prevent precipitation?

A2: There are three primary methods to overcome L-Tyrosine's poor solubility:

• pH Adjustment: L-Tyrosine's solubility significantly increases at extreme pH values.[1][2] You can prepare a concentrated stock solution by dissolving L-Tyrosine in an acidic solution (e.g., 0.2 N to 1 M HCl) or a basic solution (pH >9.0).[1][3][4] This acidic or basic stock must then be carefully neutralized or sufficiently diluted into your final culture medium to avoid a significant pH shift that would harm the cells.

• Use of a Soluble Salt: A more convenient approach is to use a highly soluble salt form, such as L-Tyrosine disodium (B8443419) salt dihydrate.[1][5] This form has a much higher solubility (e.g., 100 mg/mL) in water at neutral pH, simplifying media preparation and reducing the risk of precipitation.[1][6]

• Use of Dipeptides: Commercially available dipeptides, such as glycyl-L-tyrosine (Gly-Tyr) or L-alanyl-L-tyrosine (Ala-Tyr), offer significantly higher solubility (up to 50 times greater than free L-Tyrosine) at neutral pH.[2][7][8] Cells can typically internalize these dipeptides and cleave the peptide bond to release free L-Tyrosine.

Q3: I dissolved L-Tyrosine in HCl, but when I add it to my media, the pH drops and my cells still die. What should I do?

A3: This indicates a pH shock to your cells. When using an acidic stock, it is critical to either neutralize the stock solution with a base (e.g., NaOH) before adding it to the media or to add the acidic stock very slowly while monitoring the pH of the final medium, adjusting it back to the optimal range (typically 7.2-7.4) as needed.[9] An abrupt drop in media pH is highly detrimental to cell viability.

Q4: What is a typical concentration range for L-Tyrosine in cell culture, and could high concentrations be cytotoxic?

A4: L-Tyrosine is a standard component in many basal media like DMEM and RPMI-1640. However, for high-density cultures, such as in monoclonal antibody (mAb) production with Chinese Hamster Ovary (CHO) cells, supplementation is often necessary to prevent depletion.[1][10] Insufficient L-Tyrosine can reduce specific productivity.[1][10] While L-Tyrosine is essential, excessively high concentrations can be problematic. L-Tyrosine can amplify the production of reactive oxygen species (ROS), which can be damaging to cells, particularly those sensitive to oxidative stress.[1] It is crucial to perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell line and application.

Q5: Are there alternatives to L-Tyrosine if I continue to have issues?

A5: Yes. As mentioned in A2, the most effective alternatives are L-Tyrosine derivatives with enhanced solubility. L-Tyrosine disodium salt and various dipeptides are the most common and effective replacements that avoid the challenges of pH adjustment and precipitation.[2][6][11] Phospho-L-tyrosine disodium salt is another highly soluble derivative used in bioprocessing.[10][12]

Data Presentation

Table 1: Solubility Comparison of L-Tyrosine and its Derivatives

Compound	Solubility in Water (Neutral pH)	Key Advantages	Considerations
L-Tyrosine	< 0.5 mg/mL[1][2]	Standard, widely available.	Requires pH adjustment or organic solvents for stock preparation.[1]
L-Tyrosine Disodium Salt Dihydrate	~100 mg/mL[1]	High solubility at neutral pH, easy to prepare.[6]	Introduces additional sodium ions to the medium.
Glycyl-L-Tyrosine (Dipeptide)	Up to 50x more soluble than L-Tyrosine.[2][8]	High solubility, pH neutral, stable.[11]	Cell line must be able to utilize the dipeptide.
Phospho-L-Tyrosine Disodium Salt	> 50 g/L[10]	Extremely high solubility, stable in liquid feed.[10][12]	Requires cellular phosphatases to release free Tyrosine.[10]

Experimental Protocols

Protocol 1: Preparation of L-Tyrosine Stock Solution (100 mM) using HCl

Objective: To prepare a sterile, concentrated stock solution of L-Tyrosine by leveraging its increased solubility at a low pH.

Materials:

• L-Tyrosine powder (MW: 181.19 g/mol )[1]

• 1 N Hydrochloric Acid (HCl), sterile

• 1 N Sodium Hydroxide (NaOH), sterile

• Sterile, purified water (e.g., cell culture grade)

• Sterile 50 mL conical tubes

• Sterile 0.22 µm syringe filter

• pH meter

Methodology:

• Weigh L-Tyrosine: Accurately weigh 0.906 g of L-Tyrosine powder and place it into a sterile 50 mL conical tube.

• Acidic Dissolution: Add a small volume of sterile 1 N HCl (e.g., 5-10 mL) to the powder.[4][13] Vortex or stir thoroughly. The solution should become clear as the L-Tyrosine dissolves. If it doesn't dissolve completely, add 1 N HCl dropwise until a clear solution is achieved.

• Volume Adjustment: Once fully dissolved, add sterile purified water to bring the volume to approximately 40 mL.

• pH Neutralization (CRITICAL STEP): Slowly add sterile 1 N NaOH drop-by-drop while constantly stirring and monitoring the pH with a calibrated meter. Adjust the pH to ~7.0. Caution: L-Tyrosine will precipitate if the solution is neutralized too quickly or if the pH rises above its isoelectric point (5.63) before it can be stabilized in the final medium.[1] Some researchers prefer to skip this step and add the acidic stock directly to a large volume of buffered media, but this requires careful pH monitoring of the final medium.

• Final Volume & Sterilization: Adjust the final volume to 50 mL with sterile purified water. Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

• Storage: Store the stock solution at 2-8°C. Use promptly, as stability may be limited.

Visualizations

Logical Troubleshooting Workflow

This diagram outlines the decision-making process when encountering poor cell viability after L-Tyrosine supplementation.

Caption: Troubleshooting flowchart for L-Tyrosine issues.

L-Tyrosine Signaling & Metabolism Precursor Role

L-Tyrosine is a critical precursor for several key biological pathways, including protein synthesis and the production of neurotransmitters.

Caption: Key metabolic pathways involving L-Tyrosine.

References

• 1. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 2. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 3. echemi.com [echemi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. L-Tyrosine Disodium Salt | Derivatives for Cell Culture | Baishixing [aminoacids-en.com]
• 7. Comparison of l‐tyrosine containing dipeptides reveals maximum ATP availability for l‐prolyl‐l‐tyrosine in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimizing the stability and solubility of cell culture media ingredients - Evonik Industries [healthcare.evonik.com]
• 9. How to Rescue Cells with Slow Growth and Poor Adhesion in Passages? [procellsystem.com]
• 10. cellculturedish.com [cellculturedish.com]
• 11. Enhancing The Solubility Of L-Tyrosine In Cell Culture Media Applications [bioprocessonline.com]
• 12. bioprocessintl.com [bioprocessintl.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: L-Tyrosine Disodium Salt in Experimental Applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the use of L-Tyrosine disodium (B8443419) salt, particularly focusing on the challenges arising from high salt concentrations in research and biopharmaceutical development.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I observing precipitation after adding L-Tyrosine disodium salt to my neutral pH cell culture medium?

A: Precipitation is a common issue stemming from the inherent properties of L-Tyrosine and its salt form.

• Poor Solubility of L-Tyrosine: L-Tyrosine itself has very low solubility (around 0.45 mg/mL) in water at a neutral pH.[1] The disodium salt is used to dramatically increase this solubility.[2]

• Co-precipitation: The use of L-Tyrosine disodium salt at concentrations above 1 g/L in feed media can induce its own precipitation or, more commonly, cause the co-precipitation of other amino acids and media components.[3]

• pH Shifts: L-Tyrosine disodium salt creates an alkaline solution (pH 10.5-11.5 for a 1% solution).[4] When a concentrated stock is added to a neutral pH medium, it can cause a localized, transient pH spike. This shift can decrease the solubility of other components in the medium, leading to precipitation.[1][5]

Troubleshooting Steps:

• Microscopic Examination: First, verify that the precipitate is chemical and not microbial contamination.

• pH Monitoring: Measure the pH of the medium immediately after adding the salt solution. A significant increase indicates a pH spike is the likely cause.

• Concentration Review: Check if the final concentration of the L-Tyrosine disodium salt in your feed exceeds recommended limits (e.g., >1 g/L).[3]

Solutions:

• Add the salt solution slowly and with vigorous stirring to allow the medium's buffering system to neutralize the pH.

• Prepare a less concentrated stock solution of the salt.

• Consider using alternative, more soluble and pH-neutral derivatives of L-Tyrosine.[1][3][6]

Caption: Troubleshooting workflow for media precipitation.

Q2: How does L-Tyrosine disodium salt impact the osmolality of my cell culture medium, and what are the consequences?

A: L-Tyrosine disodium salt (C₉H₉NO₃Na₂) contributes significantly to the total osmolality of a solution because each molecule dissociates into three ions: one L-Tyrosine anion and two sodium cations.

• Osmotic Stress: A substantial increase in medium osmolality creates a hypertonic environment for cells. This osmotic stress can negatively impact cell growth, viability, and recombinant protein synthesis.[7]

• Cellular Response: Cells in hyperosmotic conditions may respond by altering gene expression, activating stress pathways, and changing metabolic fluxes, often to their detriment.[7] For instance, high salt intake has been shown to elicit inflammation and cognitive dysfunction in animal models.[8]

Solutions:

• Calculate and Monitor: Always calculate the theoretical contribution to osmolality when adding the salt and confirm empirically using an osmometer.

• Use Alternatives: Employing dipeptides or other modified tyrosine forms provides the necessary amino acid with a much lower osmotic footprint compared to the disodium salt.[1][9]

Q3: What are the primary alternatives to L-Tyrosine disodium salt for high-concentration formulations?

A: Several chemically modified alternatives offer superior solubility at neutral pH without the associated problems of high salt load and pH spikes.[1][6]

• Dipeptides: Coupling L-Tyrosine with another amino acid (e.g., glycine (B1666218) to form Glycyl-L-tyrosine) dramatically increases solubility.[1][10] These are efficiently metabolized by cells to release free L-Tyrosine.[9]

• Phospho-L-Tyrosine (pTyr): The disodium salt of phospho-L-tyrosine is over 100 times more soluble in water than L-Tyrosine and remains highly soluble in concentrated neutral pH feeds where the standard disodium salt would precipitate.[3][11] Cellular phosphatases cleave the phosphate (B84403) group, making L-Tyrosine available to the cell.[3]

Compound	Solubility in Water (Neutral pH)	Key Advantage
L-Tyrosine	~0.45 g/L	Base amino acid
L-Tyrosine Disodium Salt Dihydrate	~100 g/L	High solubility but introduces high salt/pH
Phospho-L-Tyrosine Disodium Salt	>53 g/L[3]	Very high solubility at neutral pH, low salt impact
Glycyl-L-Tyrosine (Dipeptide)	Up to 50x higher than L-Tyrosine[1][9]	High solubility at neutral pH, low salt/pH impact

Q4: Beyond osmolality, are there specific cellular effects of high sodium ion (Na+) concentrations?

A: Yes, elevated sodium concentrations can have direct biological effects independent of the osmotic pressure.

• Ion Channel and Transporter Function: High extracellular sodium can alter the electrochemical gradients across the cell membrane, affecting the function of voltage-gated ion channels and sodium-coupled symporters, which are critical for nutrient uptake and signaling.[12][13]

• Enzyme Activity and Receptor Binding: Sodium ions can act as allosteric modulators for certain receptors, such as G protein-coupled receptors (GPCRs), altering ligand binding affinities.[14] They can also compete with other essential cations like potassium (K+), potentially disrupting processes like the Na+/K+ pump.[13][15]

Caption: Cause-and-effect relationship of using L-Tyrosine disodium salt.

Experimental Protocols

Protocol 1: Preparation of L-Tyrosine Disodium Salt Stock Solution

Objective: To prepare a concentrated stock solution of L-Tyrosine disodium salt while minimizing risks of precipitation and pH shock upon use.

Materials:

• L-Tyrosine disodium salt dihydrate (e.g., Sigma-Aldrich, Cat# T66020)[4]

• Cell culture-grade water

• Sterile container

• 0.22 µm sterile filter

Procedure:

• Weigh the desired amount of L-Tyrosine disodium salt dihydrate powder in a sterile container.

• Gradually add cell culture-grade water while stirring continuously to create, for example, a 100 mg/mL solution.[2]

• Note that the resulting solution will be alkaline (pH ~10.5-11.5).[4] Do not adjust the pH of this stock solution downwards, as this will cause the L-Tyrosine to precipitate out of solution.[16]

• Once fully dissolved, sterile-filter the solution using a 0.22 µm filter into a final sterile container.

• Store the stock solution as recommended by the manufacturer, typically for short periods to avoid degradation. Aqueous solutions are not recommended to be stored for more than one day.[17]

• When adding to cell culture media, introduce the stock solution slowly, preferably drop-wise, into a region of high turbulence (e.g., near the impeller) to facilitate rapid mixing and pH buffering.

Protocol 2: Spectrophotometric Quantification of L-Tyrosine

Objective: To determine the concentration of L-Tyrosine in a solution using a colorimetric reaction with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole (NBD-Cl). This is useful for verifying stock solution concentration or measuring uptake from media.

Principle: NBD-Cl reacts with the primary amino group of L-Tyrosine in an alkaline medium to form a colored product that can be measured by a spectrophotometer.[18][19]

Materials:

• L-Tyrosine standard

• NBD-Cl solution (0.024% w/v)

• Buffer solution (pH 10.0)

• 0.01M HCl

• Spectrophotometer

Procedure:

• Standard Curve Preparation:

  • Prepare a stock solution of L-Tyrosine (e.g., 200 µg/mL) by dissolving the powder in 0.01M HCl.[18]

  • Create a series of dilutions from the stock to generate standards in the desired range (e.g., 10-50 µg/mL).

• Sample Preparation:

  • Dilute the experimental sample (e.g., cell culture supernatant) with 0.01M HCl to fall within the range of the standard curve.

• Reaction:

  • To 1 mL of each standard and sample, add 1 mL of pH 10.0 buffer solution.

  • Add 2 mL of the NBD-Cl solution.

  • Incubate the reaction mixture at 70°C for 25 minutes.[18]

  • Allow the mixture to cool to room temperature and bring it to a final volume (e.g., 10 mL) with distilled water.

• Measurement:

  • Measure the absorbance of each sample at 388 nm against a blank prepared in the same manner but without L-Tyrosine.[18]

• Calculation:

  • Plot the absorbance of the standards against their concentrations to create a standard curve.

  • Use the linear regression equation from the curve to calculate the L-Tyrosine concentration in the experimental samples.

Signaling & Metabolic Pathways

L-Tyrosine is a critical precursor for the synthesis of key neurotransmitters known as catecholamines. The high concentration of this amino acid is often required to support this and other metabolic functions in cell culture.

Caption: L-Tyrosine as a precursor in the catecholamine synthesis pathway.

References

• 1. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 2. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 3. cellculturedish.com [cellculturedish.com]
• 4. rpicorp.com [rpicorp.com]
• 5. benchchem.com [benchchem.com]
• 6. cellculturedish.com [cellculturedish.com]
• 7. Hyperosmolarity adversely impacts recombinant protein synthesis by Yarrowia lipolytica—molecular background revealed by quantitative proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High Salt Elicits Brain Inflammation and Cognitive Dysfunction, Accompanied by Alternations in the Gut Microbiota and Decreased SCFA Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Optimizing the stability and solubility of cell culture media ingredients - Evonik Industries [healthcare.evonik.com]
• 10. cellculturedish.com [cellculturedish.com]
• 11. bioprocessintl.com [bioprocessintl.com]
• 12. mdpi.com [mdpi.com]
• 13. The influence of external sodium ions on the sodium pump in erythrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Examining the Effects of Sodium Ions on the Binding of Antagonists to Dopamine D2 and D3 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Role of a conserved ion-binding site tyrosine in ion selectivity of the Na+/K+ pump - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. cdn.caymanchem.com [cdn.caymanchem.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

How to filter sterilize concentrated L-Tyrosine solutions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the preparation and sterile filtration of concentrated L-Tyrosine solutions.

Frequently Asked Questions (FAQs)

Q1: Why is it difficult to prepare and filter sterilize concentrated L-Tyrosine solutions?

A1: The primary challenge is the low aqueous solubility of L-Tyrosine, especially at a neutral pH. In its zwitterionic form (at its isoelectric point of 5.63), L-Tyrosine has a solubility of only about 0.45 mg/mL in water at 25°C.[1][2][3] This poor solubility can lead to precipitation and filter clogging during attempts to prepare and sterilize concentrated solutions.

Q2: How can the solubility of L-Tyrosine be increased to prepare a concentrated stock solution?

A2: The solubility of L-Tyrosine is highly pH-dependent.[2][3] By adjusting the pH of the solvent, you can significantly increase its solubility.

• Acidic Conditions: Lowering the pH to below 2 protonates the carboxyl group, increasing solubility. L-Tyrosine is soluble in 1 M HCl at a concentration of 100 mg/mL with heating.[2][3]

• Alkaline Conditions: Increasing the pH to above 9 deprotonates the amino group, also increasing solubility.[1][2] At a pH of 10, the solubility is approximately 3.8 mg/mL.[2][3]

Q3: Are there alternatives to dissolving L-Tyrosine in highly acidic or alkaline solutions?

A3: Yes, several alternatives can be considered:

• L-Tyrosine Disodium Salt: This salt form of L-Tyrosine has a much higher solubility in water (100 mg/mL) compared to the free acid form.[1]

• Dipeptides: Using dipeptides containing L-Tyrosine, such as Glycyl-L-Tyrosine, can increase solubility by up to 50 times at a neutral pH.[4]

• N-Acetyl-L-Tyrosine: This derivative of L-Tyrosine also exhibits enhanced aqueous solubility.[5]

• Co-solvents: L-Tyrosine can be dissolved in organic solvents like Dimethyl Sulfoxide (DMSO).[6][7] However, the introduction of DMSO may not be suitable for all cell culture applications and can cause the L-Tyrosine to precipitate when diluted into an aqueous solution.[7]

Data Presentation

L-Tyrosine Solubility at 25°C

Solvent/Condition	pH	Solubility (mg/mL)	Molar Equivalent (mM)
Water	3.2 - 7.5	0.45	~2.48
Water	1.8	2.0	~11.04
Water	9.5	1.4	~7.73
Water	10	3.8	~20.97
1 M HCl	< 2	100 (with heating)	~551.85
L-Tyrosine Disodium Salt in Water	Neutral	100	~551.85

Experimental Protocols

Protocol for Preparing a Concentrated, Sterile L-Tyrosine Stock Solution (pH Adjustment Method)

This protocol describes the preparation of a 100X (e.g., ~4.5 mg/mL) L-Tyrosine stock solution for cell culture supplementation.

Materials:

• L-Tyrosine powder

• Sterile, deionized water

• 1 M NaOH and/or 1 M HCl

• Sterile 0.22 µm syringe filter (low protein binding, chemically resistant membrane such as PVDF or PES)

• Sterile conical tubes or bottles for preparation and storage

• Sterile pipettes and other necessary lab equipment

• pH meter

Procedure:

• Initial Weighing and Mixing:

  • In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of L-Tyrosine powder. For a 100 mL solution at 4.5 mg/mL, weigh 450 mg.

  • Add the L-Tyrosine powder to a sterile container with a stir bar.

  • Add approximately 80% of the final volume of sterile water (e.g., 80 mL for a 100 mL final volume). The solution will appear as a milky suspension.

• pH Adjustment for Dissolution:

  • While stirring, slowly add 1 M NaOH dropwise to the suspension.

  • Monitor the pH of the solution. Continue adding NaOH until the L-Tyrosine is fully dissolved. The pH will likely need to be raised to >10.

• Final Volume Adjustment:

  • Once the L-Tyrosine is completely dissolved, add sterile water to bring the solution to the final desired volume (e.g., 100 mL).

• Sterile Filtration:

  • Draw the L-Tyrosine solution into a sterile syringe.

  • Attach a sterile 0.22 µm syringe filter to the syringe.

  • Filter the solution into a new, sterile container.

  • Note: If you encounter significant resistance, this may indicate precipitation or that the filter is clogged. Do not force the solution through the filter. (See Troubleshooting Guide).

• Post-Filtration pH Adjustment (Optional but Recommended):

  • To avoid pH shock when adding the stock solution to your cell culture media, you can partially neutralize the stock solution.

  • In a sterile hood, slowly add sterile 1 M HCl to the filtered stock solution while gently stirring.

  • Crucially, do not adjust the pH back to neutral , as this will cause the L-Tyrosine to precipitate. A final pH of around 9 is a reasonable target that is less harsh on cell cultures while keeping the L-Tyrosine in solution.

• Storage:

  • Store the sterile, concentrated L-Tyrosine stock solution at 2-8°C.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
L-Tyrosine does not dissolve	Insufficient pH adjustment.	Continue to add 1 M NaOH (or 1 M HCl if using an acidic dissolution method) dropwise while monitoring the pH until the solution is clear. Gentle warming can also aid dissolution.
Filter clogs during sterilization	- Precipitate in the solution.- Undissolved L-Tyrosine.- High viscosity of the solution.	- Ensure the L-Tyrosine is fully dissolved before attempting to filter.- Consider using a pre-filter (e.g., 0.45 µm) before the final 0.22 µm sterile filtration.[8]- Use a larger surface area filter or a filter designed for viscous solutions.
Precipitation occurs after filtration	- The solution cooled down, and the L-Tyrosine is coming out of a supersaturated state.- The pH was adjusted too close to the isoelectric point.	- Prepare the solution at a concentration that remains stable at the storage temperature.- If precipitation is observed upon cooling, gently warm the solution before use to redissolve the precipitate.- Ensure the pH of the final stock solution is sufficiently high (or low) to maintain solubility.
pH shock to cell culture	The high (or low) pH of the L-Tyrosine stock solution drastically changes the pH of the cell culture medium upon addition.	- Add the concentrated stock solution to the culture medium slowly while gently swirling.- Perform a partial neutralization of the stock solution after filtration, as described in the protocol.- Prepare a more dilute stock solution to minimize the volume added to the culture.
Chemical incompatibility with filter	The high or low pH of the solution is degrading the filter membrane.	- Use a filter membrane that is chemically resistant to strong acids or bases. Polytetrafluoroethylene (PTFE) and Polyvinylidene Fluoride (PVDF) are generally resistant to a wide range of chemicals, including acids and bases.[1][2] Polyethersulfone (PES) is also a good option for many applications.[3] Always check the manufacturer's chemical compatibility chart.

Mandatory Visualization

Caption: Workflow for preparing sterile concentrated L-Tyrosine solutions.

References

• 1. permegear.com [permegear.com]
• 2. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 3. cytivalifesciences.com [cytivalifesciences.com]
• 4. tischscientific.com [tischscientific.com]
• 5. The Increasing Demand For Sterile Filtration Of High Concentration Drugs [bioprocessonline.com]
• 6. internationalfilterproducts.com [internationalfilterproducts.com]
• 7. Methods to Avoid Post-Filtration Precipitation in Treatment of High-Level Waste | Semantic Scholar [semanticscholar.org]
• 8. gmpplastic.com [gmpplastic.com]

Technical Support Center: L-Tyrosine Disodium Salt Dihydrate in Cell Culture Media

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the use of L-Tyrosine disodium (B8443419) salt dihydrate in research and manufacturing environments.

Frequently Asked Questions (FAQs)

Q1: What is L-Tyrosine disodium salt dihydrate, and why is it used in cell culture?

A1: L-Tyrosine disodium salt dihydrate is a highly water-soluble form of the amino acid L-Tyrosine.[1][2] L-Tyrosine is a critical component of cell culture media, serving as a building block for protein synthesis.[3][4] Its supplementation is particularly important in high-density cultures, such as those for monoclonal antibody (mAb) production using Chinese Hamster Ovary (CHO) cells, to prevent its depletion which can reduce cell viability and protein productivity.[3][5][6] The disodium salt form is preferred over free L-Tyrosine due to its significantly higher solubility in water at a neutral pH, which simplifies media preparation.[3][7][8]

Q2: What are the key chemical properties of L-Tyrosine disodium salt dihydrate?

A2: The key properties are summarized in the table below.

Property	Value	References
Molecular Formula	C₉H₉NNa₂O₃ · 2H₂O	[9][10]
Molecular Weight	261.19 g/mol	[9][10][11]
Appearance	Off-white to light tan powder	[9][10]
Solubility in Water	100 mg/mL	[3][8]
pH of 1% Solution	10.5 - 11.5	[9][10][12]
Storage Temperature	Room Temperature or 2-8°C	[9][13]
Hygroscopicity	Hygroscopic	[13][14]

Q3: How should I prepare a stock solution of L-Tyrosine disodium salt dihydrate?

A3: Due to its high solubility, a stock solution can be prepared by dissolving the powder in cell culture grade water. Given the alkaline nature of the solution, it is recommended to adjust the pH to the desired level for your specific application before adding it to your cell culture medium to avoid pH shock. For detailed steps, refer to the experimental protocols section.

Q4: Is L-Tyrosine disodium salt dihydrate stable in solution?

A4: While L-Tyrosine itself is a relatively stable amino acid, solutions of L-Tyrosine disodium salt dihydrate, especially concentrated stock solutions, are best prepared fresh.[3] It is not recommended to store aqueous solutions for more than one day.[15] For longer-term storage, it is advisable to store the powder in a cool, dry place, protected from moisture due to its hygroscopic nature.[4][14]

Troubleshooting Guide

Issue: I am observing a precipitate in my cell culture medium after adding L-Tyrosine disodium salt dihydrate.

This is a common issue that can arise from several factors. The following guide will help you identify the cause and find a solution.

Q1: What are the common causes of precipitation involving L-Tyrosine disodium salt dihydrate?

A1: Precipitation can be caused by chemical interactions, temperature fluctuations, or changes in pH. The use of L-Tyrosine disodium salt at concentrations above 1 g/L in feeds can lead to precipitation and co-precipitation of other amino acids.[16][17]

Cause of Precipitation	Description	Solution
High Concentration	Exceeding the solubility limit of L-Tyrosine disodium salt or other components in the final medium formulation.	Prepare a more dilute stock solution or add the salt directly to the bulk of the medium with gentle agitation.
pH Imbalance	The alkaline nature of the L-Tyrosine disodium salt solution can cause a localized increase in pH upon addition to the medium, leading to the precipitation of other components.[18]	Adjust the pH of the L-Tyrosine stock solution before adding it to the medium. Add the stock solution slowly while stirring.
Interaction with Metal Ions	Divalent cations such as calcium (Ca²⁺) and magnesium (Mg²⁺) can form insoluble salts with other media components like phosphate (B84403) at alkaline pH.[19]	Prepare stock solutions of potentially interacting components separately and add them to the medium in a specific order, ensuring each is fully dissolved before adding the next.
Temperature Shift	Storing concentrated media or stock solutions at low temperatures can cause some components to precipitate out of solution.[18]	Gently warm the solution to room temperature to redissolve the precipitate before use. Avoid repeated freeze-thaw cycles.
Co-precipitation	High concentrations of L-Tyrosine disodium salt can induce the precipitation of other, less soluble amino acids present in the media.[16][17]	Optimize the concentration of all amino acids in your feed strategy. Consider using chemically modified, more soluble forms of tyrosine for very high concentration feeds.[16]

Q2: How can I determine the cause of the precipitate?

A2: A systematic approach is necessary. Refer to the experimental workflow diagram below for a step-by-step guide to troubleshooting precipitation. A microscopic examination can help differentiate between chemical precipitates and microbial contamination.[18]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution of L-Tyrosine Disodium Salt Dihydrate

Objective: To prepare a sterile, pH-adjusted stock solution of L-Tyrosine disodium salt dihydrate for addition to cell culture media.

Materials:

• L-Tyrosine disodium salt dihydrate powder

• Cell culture grade water

• Sterile conical tubes or bottles

• Sterile magnetic stir bar and stir plate

• pH meter

• 1N HCl for pH adjustment

• Sterile 0.22 µm filter

Methodology:

• Weigh the desired amount of L-Tyrosine disodium salt dihydrate powder in a sterile container.

• Add the appropriate volume of cell culture grade water to achieve the desired concentration (e.g., for a 100 mg/mL stock, add 10 g of powder to 100 mL of water).

• Add a sterile magnetic stir bar and stir the solution at room temperature until the powder is completely dissolved.

• Measure the pH of the solution using a calibrated pH meter. The pH will be alkaline (around 10.5-11.5).

• Slowly add 1N HCl dropwise while continuously monitoring the pH until the desired pH (typically 7.2-7.4) is reached. Be cautious as adding acid too quickly can cause localized precipitation.

• Once the desired pH is stable, remove the stir bar and filter-sterilize the solution using a 0.22 µm filter into a sterile container.

• Store the stock solution at 2-8°C. It is recommended to use the solution within 24 hours.[15]

Protocol 2: Compatibility Test of L-Tyrosine Disodium Salt Dihydrate with Other Media Components

Objective: To assess the compatibility of a concentrated L-Tyrosine disodium salt dihydrate stock solution with a basal cell culture medium.

Materials:

• Prepared sterile stock solution of L-Tyrosine disodium salt dihydrate

• Basal cell culture medium

• Sterile conical tubes

• Incubator at 37°C

Methodology:

• In a sterile conical tube, add the desired volume of the basal cell culture medium.

• Add the intended volume of the L-Tyrosine disodium salt dihydrate stock solution to the medium to achieve the final working concentration.

• As a control, prepare a separate tube with the same volume of basal medium and an equivalent volume of sterile water.

• Gently mix the solutions by inverting the tubes.

• Visually inspect the solutions for any immediate signs of precipitation or turbidity.

• Incubate the tubes at 37°C for a period that mimics your experimental conditions (e.g., 24-48 hours).

• After incubation, visually inspect the tubes again for any signs of precipitation. Compare the test tube with the control tube.

Visualizations

Caption: Potential interactions leading to precipitation.

Caption: Workflow for troubleshooting precipitation.

Caption: L-Tyrosine as a precursor in signaling pathways.

References

• 1. chemimpex.com [chemimpex.com]
• 2. CAS 122666-87-9: L-Tyrosine disodium salt, dihydrate [cymitquimica.com]
• 3. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 4. Thermo Scientific Chemicals L-Tyrosine disodium salt dihydrate 500 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.co.uk]
• 5. Investigation into the impact of tyrosine on the product formation and quality attributes of mAbs in rCHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Insight into the roles of tyrosine on rCHO cell performance in fed-batch cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 9. usbio.net [usbio.net]
• 10. rpicorp.com [rpicorp.com]
• 11. Tyrosine disodium dihydrate | C9H13NNa2O5 | CID 71587456 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. cdhfinechemical.com [cdhfinechemical.com]
• 13. L-酪氨酸 二钠盐 水合物 BioReagent, suitable for cell culture, suitable for insect cell culture, ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 14. fishersci.com [fishersci.com]
• 15. cdn.caymanchem.com [cdn.caymanchem.com]
• 16. cellculturedish.com [cellculturedish.com]
• 17. merckmillipore.com [merckmillipore.com]
• 18. benchchem.com [benchchem.com]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Managing L-Tyrosine-Induced Oxidative Stress in Cell Culture

This technical support center is designed for researchers, scientists, and drug development professionals to address challenges associated with L-Tyrosine-induced oxidative stress in cell culture experiments. Here you will find comprehensive troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: Can L-Tyrosine induce oxidative stress and cytotoxicity in cell culture?

A1: Yes, under certain conditions, L-Tyrosine can contribute to oxidative stress and cytotoxicity. While L-Tyrosine is an essential amino acid for cell growth and protein synthesis, high concentrations or specific experimental conditions can lead to the generation of reactive oxygen species (ROS). For instance, L-Tyrosine can act as a photosensitizer, especially in the presence of riboflavin (B1680620) (Vitamin B2) and light, leading to the production of ROS such as superoxide (B77818) radicals and hydrogen peroxide. This can be particularly relevant in cell culture media, which often contain riboflavin, when exposed to ambient light.

Q2: What are the signs of L-Tyrosine-induced oxidative stress in my cell cultures?

A2: Signs of oxidative stress in cell culture can include:

• Reduced cell viability and proliferation: You may observe a decrease in cell numbers or a slower growth rate.

• Changes in cell morphology: Cells may appear rounded, detached, or show signs of apoptosis (e.g., membrane blebbing).

• Increased ROS levels: This can be measured using fluorescent probes like DCFDA or CellROX.

• Decreased activity of antioxidant enzymes: A reduction in the activity of enzymes like superoxide dismutase (SOD) can indicate an overwhelmed antioxidant defense system.

Q3: My L-Tyrosine solution is precipitating in the cell culture medium. What can I do?

A3: L-Tyrosine has low solubility at neutral pH, which is a common issue in cell culture.[1] To address this:

• Prepare a concentrated stock solution at an extreme pH: Dissolve L-Tyrosine in a small volume of sterile 0.1 M HCl or 0.1 M NaOH and then neutralize it carefully with an equimolar amount of base or acid, respectively, before adding it to your culture medium. Be cautious to avoid pH shock to your cells.

• Use L-Tyrosine disodium (B8443419) salt: This salt form has significantly higher solubility in aqueous solutions.

• Utilize dipeptides containing L-Tyrosine: Dipeptides such as Glycyl-L-Tyrosine or Alanyl-L-Tyrosine are more soluble and can be readily used by cells.[1]

• Warm the medium: Gently warming the medium to 37°C can help dissolve L-Tyrosine, but be careful not to overheat it, as this can degrade other components.

Q4: How can I mitigate L-Tyrosine-induced oxidative stress?

A4: To reduce oxidative stress, you can supplement your cell culture medium with antioxidants. Commonly used antioxidants include:

• N-acetylcysteine (NAC): A precursor to the antioxidant glutathione.

• Vitamin E (α-tocopherol): A lipid-soluble antioxidant that protects cell membranes.

• Vitamin C (Ascorbic acid): A water-soluble antioxidant that can regenerate Vitamin E.

It is crucial to determine the optimal, non-toxic concentration of these antioxidants for your specific cell line and experimental conditions through a dose-response experiment.

Troubleshooting Guides

Problem 1: High background fluorescence in my ROS assay (e.g., DCFDA).

• Possible Cause: Spontaneous oxidation of the fluorescent probe.

  • Solution: Prepare the probe solution fresh and protect it from light. Use a phenol (B47542) red-free medium during the assay, as phenol red can contribute to background fluorescence. Include a "no-cell" control (medium with the probe but without cells) to quantify the background signal.

• Possible Cause: Incomplete removal of the probe after loading.

  • Solution: Ensure thorough washing of the cells with pre-warmed, serum-free buffer after incubation with the probe to remove any extracellular dye.

• Possible Cause: Photobleaching and photo-oxidation.

  • Solution: Minimize the exposure of your stained cells to the excitation light source. Use low light conditions during microscopy.

Problem 2: Inconsistent results in my cell viability assay (e.g., MTT).

• Possible Cause: Uneven cell seeding.

  • Solution: Ensure a single-cell suspension before seeding and mix the cell suspension thoroughly between plating wells to ensure a uniform cell number across the plate.

• Possible Cause: Interference of L-Tyrosine or antioxidants with the assay.

  • Solution: Run proper controls, including wells with the compound of interest but without cells, to check for any direct reaction with the assay reagents.

• Possible Cause: Incomplete solubilization of formazan (B1609692) crystals (in MTT assay).

  • Solution: Ensure complete dissolution of the formazan crystals by adding the solubilization buffer and mixing thoroughly. You can use a multi-channel pipette to aid in mixing.

Problem 3: Low or no detectable activity of antioxidant enzymes (e.g., SOD).

• Possible Cause: Improper sample preparation.

  • Solution: Prepare cell lysates on ice to prevent enzyme degradation. Use appropriate lysis buffers containing protease inhibitors. Ensure the protein concentration of the lysate is within the optimal range for the assay.

• Possible Cause: Enzyme inactivation.

  • Solution: Avoid repeated freeze-thaw cycles of your cell lysates. Aliquot lysates into single-use tubes before freezing.

• Possible Cause: Incorrect assay conditions.

  • Solution: Ensure that the pH and temperature of the assay are optimal for the enzyme's activity. Follow the manufacturer's protocol for the assay kit carefully.

Data Presentation

Table 1: Cytotoxicity of 3-amino-L-tyrosine (a tyrosine analog) in various cell lines.

Cell Line	Concentration (µg/mL)	Incubation Time	Effect on Viability/Proliferation
HL-60	100	4 days	>70% reduction in viability, ~60% inhibition of proliferation[2]
HL-60	up to 400	4 days	80% reduction in proliferation, viability reduced to 1-3%[2]
KG-1	200 - 400	7 days	Comparable cytotoxicity to HL-60
K562	400	7 days	40% reduction in cell number, no significant effect on viability
RAW 264.7	up to 400	-	No significant effect on viability or proliferation

Table 2: Recommended starting concentrations for antioxidants.

Antioxidant	Starting Concentration Range	Cell Line Examples	Reference
N-acetylcysteine (NAC)	0.1 - 10 mM	SH-SY5Y, Bovine secondary follicles	[3]
Vitamin E (α-tocopherol)	10 - 100 µM	Hepatocytes, Breast cancer cells	[4]
Vitamin C (Ascorbic acid)	50 - 200 µM	Lymphocytes

Note: The optimal concentration should be determined experimentally for each cell line and experimental condition.

Experimental Protocols

Protocol 1: Measurement of Intracellular ROS using DCFDA/H2DCFDA

This protocol is for a 96-well plate format.

Materials:

• Cells of interest

• Complete cell culture medium

• Phenol red-free medium

• DCFDA/H2DCFDA reagent (e.g., 25 mM stock in DMSO)

• Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS)

• Positive control (e.g., H₂O₂)

• Black, clear-bottom 96-well plate

• Fluorescence microplate reader (Excitation/Emission: ~485 nm/~535 nm)

Procedure:

• Seed cells in a black, clear-bottom 96-well plate at a density that allows them to be in the exponential growth phase during the experiment. Allow cells to adhere overnight.

• The next day, remove the culture medium and wash the cells gently with 100 µL of pre-warmed PBS or HBSS.

• Prepare a fresh working solution of DCFDA/H2DCFDA at a final concentration of 10-20 µM in pre-warmed, serum-free, phenol red-free medium. Protect the solution from light.

• Add 100 µL of the DCFDA/H2DCFDA working solution to each well and incubate for 30-45 minutes at 37°C in the dark.

• After incubation, remove the loading solution and wash the cells twice with 100 µL of pre-warmed PBS or HBSS to remove any extracellular probe.

• Add 100 µL of pre-warmed, phenol red-free medium containing your L-Tyrosine concentrations and/or antioxidants to the respective wells. Include appropriate controls (untreated cells, vehicle control, positive control with H₂O₂).

• Incubate for the desired treatment period.

• Measure the fluorescence intensity using a microplate reader at an excitation of ~485 nm and an emission of ~535 nm.

Protocol 2: Cell Viability Assessment using MTT Assay

Materials:

• Cells of interest

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• 96-well plate

• Microplate reader (absorbance at 570 nm)

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with different concentrations of L-Tyrosine and/or antioxidants for the desired duration. Include untreated and vehicle controls.

• After the treatment period, add 10 µL of MTT solution to each well (final concentration of 0.5 mg/mL).

• Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.

• Carefully remove the medium from each well.

• Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker for 15 minutes.

• Read the absorbance at 570 nm using a microplate reader.

Protocol 3: Superoxide Dismutase (SOD) Activity Assay

This is a general protocol; it is recommended to follow the specific instructions of the commercial kit being used.

Materials:

• Cells of interest

• Ice-cold PBS

• Lysis buffer (e.g., 0.1 M Tris-HCl, pH 7.4, with 0.5% Triton X-100 and protease inhibitors)

• Commercial SOD activity assay kit

• Microplate reader

Procedure:

• Culture cells to the desired confluency.

• Harvest the cells and wash them with ice-cold PBS.

• Lyse the cells in ice-cold lysis buffer.

• Centrifuge the lysate at 14,000 x g for 5 minutes at 4°C to pellet cell debris.

• Collect the supernatant (cell lysate) and determine the protein concentration using a standard protein assay (e.g., Bradford or BCA).

• Follow the instructions of the commercial SOD assay kit to prepare the reaction mixtures, including standards and samples. This typically involves mixing the cell lysate with a substrate that generates superoxide radicals and a detection reagent.

• Incubate the plate as per the kit's instructions.

• Measure the absorbance at the specified wavelength using a microplate reader. The SOD activity is typically inversely proportional to the colorimetric signal.

Visualizations

Caption: L-Tyrosine and Riboflavin-Mediated ROS Production Pathway.

Caption: Troubleshooting Workflow for L-Tyrosine Experiments.

Caption: Logical Relationships in L-Tyrosine-Induced Cell Stress.

References

• 1. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 2. Selective cytotoxicity of 3-amino-L-tyrosine correlates with peroxidase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Vitamin E protection against chemical-induced cell injury. I. Maintenance of cellular protein thiols as a cytoprotective mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: L-Tyrosine Disodium Salt Dihydrate and Cell Line Specificity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the cell line-specific toxicity of L-Tyrosine disodium (B8443419) salt dihydrate.

Disclaimer: Direct comparative cytotoxicity data for L-Tyrosine disodium salt dihydrate across a wide range of cell lines is limited in publicly available literature. The information provided here is synthesized from studies on L-Tyrosine and its derivatives. The primary mechanism of toxicity at high concentrations is understood to be the induction of oxidative stress. It is strongly recommended that researchers perform dose-response experiments to determine the specific IC50 value for their cell line of interest.

Frequently Asked Questions (FAQs)

Q1: What is the expected cytotoxic concentration of L-Tyrosine disodium salt dihydrate in cell culture?

A1: The cytotoxic concentration of L-Tyrosine disodium salt dihydrate is highly cell line-dependent and has not been extensively reported. For its parent compound, L-Tyrosine, concentrations in the millimolar range have been shown to affect cell viability and growth in specific contexts. For example, a high concentration of L-Tyrosine (3 mM) was observed to decrease the growth rate of a human melanoma cell line. Due to its higher solubility, the disodium salt may exhibit effects at different concentrations, necessitating empirical determination for each cell line.

Q2: What is the primary mechanism of L-Tyrosine-induced toxicity at high concentrations?

A2: The primary mechanism of toxicity for high concentrations of L-Tyrosine is the induction of oxidative stress through the generation of reactive oxygen species (ROS)[1][2]. This can lead to cellular damage, including DNA damage, and the activation of apoptotic signaling pathways[3].

Q3: Are cancer cell lines more sensitive to L-Tyrosine toxicity than normal cell lines?

A3: The relative sensitivity is cell-type specific and can be influenced by the metabolic state of the cells. Some cancer cells, particularly those with a high metabolic rate or those sensitive to oxidative stress, may be more susceptible. For instance, melanoma cells, which actively metabolize tyrosine for melanin (B1238610) synthesis, can be sensitive to high concentrations of tyrosine or its oxidation products, leading to genotoxicity and apoptosis. Conversely, some cancer cells have altered tyrosine metabolism, which could either increase or decrease their sensitivity. Pre-treatment with L-Tyrosine has been shown to increase the uptake of certain anticancer compounds in both cancerous (A549) and normal (V79-4) cell lines, suggesting a complex role in cellular transport and metabolism[4][5].

Q4: How does the solubility of L-Tyrosine disodium salt dihydrate compare to L-Tyrosine, and how might this affect my experiments?

A4: L-Tyrosine has very low solubility in neutral pH aqueous solutions. L-Tyrosine disodium salt dihydrate is significantly more soluble, which facilitates the preparation of concentrated stock solutions for cell culture applications. This higher solubility allows for the administration of higher effective concentrations without precipitation, but also means that cytotoxic effects might be observed at different nominal concentrations compared to L-Tyrosine.

Q5: What are the key signaling pathways involved in L-Tyrosine-induced cell death?

A5: High levels of L-Tyrosine can induce oxidative stress, which is known to activate several signaling pathways leading to apoptosis. Key pathways include the c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK) pathways[6][7][8][9][10][11][12]. These stress-activated pathways can trigger both caspase-dependent and -independent cell death.

Troubleshooting Guides

Issue	Possible Cause(s)	Troubleshooting Steps
Unexpectedly high cytotoxicity at low concentrations.	1. Cell line is highly sensitive to oxidative stress. 2. Contamination of the L-Tyrosine disodium salt dihydrate. 3. Error in concentration calculation or dilution.	1. Test a wider range of lower concentrations. Include an antioxidant like N-acetylcysteine (NAC) as a control to see if it rescues the cells. 2. Use a new, unopened vial of the compound. 3. Double-check all calculations and ensure proper mixing of stock solutions.
No observable cytotoxicity even at high concentrations.	1. Cell line is resistant to oxidative stress. 2. The compound has degraded. 3. Insufficient incubation time.	1. Consider using a positive control for oxidative stress (e.g., H₂O₂) to confirm your cell line's responsiveness. 2. Prepare a fresh stock solution from a new vial. 3. Extend the incubation period (e.g., 48-72 hours) and perform a time-course experiment.
High variability between replicate wells.	1. Uneven cell seeding. 2. Incomplete dissolution of the compound in the media. 3. Edge effects in the multi-well plate.	1. Ensure a single-cell suspension before seeding and mix gently after seeding. 2. Vortex the stock solution before diluting it into the media and mix the media well before adding to the cells. 3. Avoid using the outermost wells of the plate for experimental samples. Fill them with sterile PBS or media to maintain humidity.
Precipitation of the compound in the culture medium.	1. The concentration exceeds the solubility limit in the specific medium. 2. Interaction with components in the serum or medium.	1. Although the disodium salt is highly soluble, check for precipitation under a microscope. If observed, use a lower concentration. 2. Prepare the final concentration in serum-free media first, then add serum if required.

Data Presentation

Table 1: Summary of Reported Effects of L-Tyrosine and its Derivatives on Various Cell Lines

Disclaimer: This table is a qualitative summary based on available literature for L-Tyrosine and its derivatives, as direct comparative IC50 data for L-Tyrosine disodium salt dihydrate is scarce. The observed effects are highly dependent on the specific compound, concentration, and experimental conditions.

Cell Line	Cell Type	Compound	Observed Effect	Reference
Human Melanoma (Carl-1 MEL)	Melanoma	L-Tyrosine (0.1-1.0 mM)	Increased micronuclei production, apoptosis	[13]
Human Amelanotic Melanoma (Carl-1 AMEL)	Melanoma	L-Tyrosine (1 mM)	Lower micronuclei production compared to melanotic cells	[13]
A549	Human Non-small Cell Lung Cancer	L-Tyrosine (pre-treatment)	Increased uptake of 4-borono-L-phenylalanine	[4][5]
V79-4	Chinese Hamster Lung Fibroblasts	L-Tyrosine (pre-treatment)	Increased uptake of 4-borono-L-phenylalanine	[4][5]
MCF-7	Human Breast Cancer	L-Tyrosine-Chlorambucil Conjugates	Increased cellular uptake and cytotoxicity compared to chlorambucil (B1668637) alone	[14]
HeLa	Human Cervical Cancer	-	No significant changes in cell growth with wheat bran antioxidants (contextual)
Normal Human Fibroblasts	Normal Fibroblasts	L-Tyrosine	Major transporter is LAT1	[15][16]

Experimental Protocols

MTT Cell Viability Assay

This protocol is a colorimetric assay for assessing cell metabolic activity.

Materials:

• 96-well plate with cultured cells

• L-Tyrosine disodium salt dihydrate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• MTT Solvent (e.g., 0.04 M HCl in isopropanol, or DMSO)

• Culture medium

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of L-Tyrosine disodium salt dihydrate in culture medium and add to the wells. Include untreated control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of MTT solvent to each well.

• Absorbance Measurement: Shake the plate for 15 minutes to dissolve the formazan crystals and measure the absorbance at 570 nm.

XTT Cell Viability Assay

This is another colorimetric assay that measures metabolic activity.

Materials:

• 96-well plate with cultured cells

• L-Tyrosine disodium salt dihydrate

• XTT labeling reagent

• Electron-coupling reagent

• Culture medium

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Incubation: Incubate for the desired exposure time.

• XTT Reagent Preparation: Prepare the XTT labeling mixture by mixing the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions.

• XTT Addition: Add 50 µL of the XTT labeling mixture to each well.

• Incubation: Incubate for 2-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 450-500 nm.

LDH Cytotoxicity Assay

This assay measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells.

Materials:

• 96-well plate with cultured cells

• L-Tyrosine disodium salt dihydrate

• LDH assay kit (containing substrate, cofactor, and dye)

• Lysis buffer (provided with the kit)

• Culture medium

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with lysis buffer).

• Incubation: Incubate for the desired exposure time.

• Supernatant Collection: Centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the kit's protocol and add 50 µL to each well containing the supernatant.

• Incubation: Incubate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm.

Mandatory Visualization

Caption: Experimental workflow for cytotoxicity assessment.

Caption: ROS-induced intrinsic apoptosis pathway.

References

• 1. Activation of apoptosis signalling pathways by reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. L-tyrosine induces DNA damage in brain and blood of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Appropriate amino acids can improve the effectiveness of therapy for hard-to-reach cancers | NCBJ [ncbj.gov.pl]
• 5. Investigation of the Impact of L-Phenylalanine and L-Tyrosine Pre-Treatment on the Uptake of 4-Borono-L-Phenylalanine in Cancerous and Normal Cells Using an Analytical Approach Based on SC-ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phosphorylation of p38 MAPK induced by oxidative stress is linked to activation of both caspase-8- and -9-mediated apoptotic pathways in dopaminergic neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. p38 MAPK links oxidative stress to autophagy-related gene expression in cachectic muscle wasting - PMC [pmc.ncbi.nlm.nih.gov]
• 8. JNK signaling pathway is a key modulator in cell death mediated by reactive oxygen and nitrogen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ovid.com [ovid.com]
• 10. The Role of JNK Signalling in Responses to Oxidative DNA Damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Inhibition of L-tyrosine-induced micronuclei production by phenylthiourea in human melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Tyrosine-Chlorambucil Conjugates Facilitate Cellular Uptake through L-Type Amino Acid Transporter 1 (LAT1) in Human Breast Cancer Cell Line MCF-7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Functional characterization of tyrosine transport in fibroblast cells from healthy controls - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Bioproduction Yields through Improved L-Tyrosine Solubility

This technical support center is designed for researchers, scientists, and drug development professionals to address the common challenges associated with L-Tyrosine solubility in bioproduction. Here, you will find practical troubleshooting guidance and frequently asked questions to optimize your cell culture experiments and improve yields.

Frequently Asked Questions (FAQs)

Q1: Why is L-Tyrosine solubility a critical issue in bioproduction?

A1: L-Tyrosine is an essential amino acid for protein synthesis and cellular metabolism. However, it has a very low solubility of less than 0.5 g/L in water at a neutral pH.[1][2][3] This poor solubility presents a significant challenge in preparing the concentrated feed media required for high-density fed-batch and perfusion cultures, which are standard in modern biopharmaceutical production.[1][2] Insufficient L-Tyrosine supply can lead to reduced specific productivity and the formation of protein sequence variants.

Q2: What are the traditional methods for delivering L-Tyrosine in cell culture, and what are their drawbacks?

A2: The traditional method involves using a separate, highly alkaline feed solution (pH > 9) to dissolve L-Tyrosine.[1] While this increases solubility, it introduces several process complexities and risks:

• Increased Process Complexity: Requires an additional feed tank and line, complicating bioreactor setup and operation.[1][4]

• pH Spikes: The addition of a high-pH feed can cause localized pH spikes in the bioreactor, stressing the cells and potentially affecting product quality.[1][5]

• Precipitation Risk: If not managed carefully, the alkaline feed can cause precipitation of L-Tyrosine upon contact with the neutral pH of the culture medium.[1][5]

• Higher Salt Concentrations: The pH adjustment of the feed solution introduces additional salt, which can increase the osmolality of the culture medium.[1]

Q3: What are the modern alternatives to improve L-Tyrosine delivery?

A3: The industry is rapidly adopting the use of chemically modified L-Tyrosine derivatives or dipeptides to overcome solubility limitations.[1][2][5] These molecules are significantly more soluble at neutral pH, allowing for their inclusion in a single, concentrated, pH-neutral feed.[4][5] Common examples include:

• Dipeptides: Glycyl-L-tyrosine (GY) and L-Alanyl-L-tyrosine (AY) are popular choices.[1][6]

• Phosphorylated Tyrosine: Phospho-L-tyrosine disodium (B8443419) salt (PTyr2Na+) is another highly soluble alternative.[4][7]

• N-Acetyl-L-Tyrosine (NALT): This derivative also offers enhanced solubility.[8]

Q4: How do cells utilize these L-Tyrosine derivatives?

A4: Cells possess enzymes that can cleave the chemical modification or peptide bond, releasing free L-Tyrosine intracellularly where it can be used for protein synthesis and other metabolic processes.[1][8] For instance, N-Acetyl-L-tyrosine requires the acetyl group to be removed by intracellular enzymes.[8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Precipitation in media feed	L-Tyrosine concentration exceeds its solubility limit at neutral pH.	1. Switch to a highly soluble L-Tyrosine dipeptide (e.g., Glycyl-L-tyrosine) or a modified form (e.g., Phospho-L-tyrosine).2. If using a separate alkaline feed, ensure slow addition and adequate mixing in the bioreactor to avoid localized supersaturation.[9]
Sub-optimal cell growth or protein titer	L-Tyrosine limitation due to poor solubility and insufficient delivery.	1. Replace standard L-Tyrosine with a highly soluble derivative in your feed media to ensure a consistent and adequate supply.[1][6]2. Perform a spent media analysis to quantify L-Tyrosine consumption and optimize your feeding strategy accordingly.[10]
pH instability in the bioreactor	Use of a separate, high-pH L-Tyrosine feed.	1. Transition to a single, pH-neutral concentrated feed by incorporating a soluble L-Tyrosine derivative.[4][5] This simplifies the feeding process and eliminates the risk of pH spikes.[4]
Variability in product quality (e.g., sequence variants)	Depletion of L-Tyrosine during the culture process.	1. Ensure a consistent supply of L-Tyrosine by using a highly soluble form that can be included in a concentrated feed.[7]2. Monitor L-Tyrosine levels in the bioreactor throughout the run.

Data Presentation: Solubility of L-Tyrosine and its Derivatives

Compound	Solubility in Water at Neutral pH (g/L)	Fold Increase vs. L-Tyrosine	Reference
L-Tyrosine	< 0.5	1x	[1][2][3]
L-Tyrosine Disodium Salt	< 1	~2x	[5][7]
Glycyl-L-tyrosine (GY)	Up to 25	Up to 50x	[1]
Phospho-L-tyrosine disodium salt (PTyr2Na+)	53 - 70	> 100x	[7]
Chemically Modified Tyrosines (general)	10 - 70	20x - 140x	[5]

Experimental Protocols

Protocol 1: Comparative Solubility Assay of L-Tyrosine and its Derivatives

Objective: To determine and compare the maximum solubility of L-Tyrosine and its derivatives in a neutral pH buffer.

Materials:

• L-Tyrosine

• Glycyl-L-tyrosine

• Phospho-L-tyrosine disodium salt

• Phosphate-buffered saline (PBS), pH 7.4

• Magnetic stirrer and stir bars

• 0.22 µm syringe filters

• Spectrophotometer or HPLC system

Methodology:

• Prepare a saturated solution of each compound by adding an excess amount to a known volume of PBS at room temperature.

• Stir the solutions vigorously for 24 hours to ensure equilibrium is reached.

• Allow the solutions to settle for 1 hour.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any undissolved solids.

• Measure the concentration of the dissolved compound in the filtrate using a suitable analytical method (e.g., UV-Vis spectrophotometry at a characteristic wavelength or a validated HPLC method).[11][12]

• Repeat the measurement in triplicate for each compound.

Protocol 2: Evaluating the Impact of L-Tyrosine Source on CHO Cell Growth and Titer

Objective: To compare the performance of a standard L-Tyrosine feed with a feed containing a soluble L-Tyrosine derivative in a fed-batch culture of CHO cells.

Materials:

• CHO cell line expressing a model monoclonal antibody (mAb)

• Basal cell culture medium

• Feed A: Concentrated feed medium with L-Tyrosine dissolved at an alkaline pH.

• Feed B: Concentrated, pH-neutral feed medium containing an equimolar amount of a soluble L-Tyrosine derivative (e.g., Glycyl-L-tyrosine).

• Shake flasks or benchtop bioreactors

• Cell counter

• Biochemistry analyzer (for metabolites)

• HPLC or ELISA kit for mAb quantification

Methodology:

• Inoculate shake flasks or bioreactors with the CHO cell line in the basal medium.

• On day 3 (or as determined by your process), begin feeding with either Feed A (control) or Feed B (test).

• For the control group (Feed A), slowly add the alkaline feed while monitoring the pH.

• For the test group (Feed B), add the pH-neutral feed.

• Monitor viable cell density, viability, glucose, lactate, and ammonia (B1221849) daily.

• Collect samples at regular intervals to measure the mAb titer.

• Continue the fed-batch culture for the desired duration (e.g., 14 days).

• Compare the growth profiles, peak cell densities, and final mAb titers between the two groups.

Visualizations

Caption: Comparison of traditional vs. single-feed fed-batch strategies.

Caption: Workflow for evaluating different L-Tyrosine feeding strategies.

Caption: Cellular uptake and utilization of a dipeptide L-Tyrosine derivative.

References

• 1. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 2. Enhancing The Solubility Of L-Tyrosine In Cell Culture Media Applications [bioprocessonline.com]
• 3. benchchem.com [benchchem.com]
• 4. cellculturedish.com [cellculturedish.com]
• 5. cellculturedish.com [cellculturedish.com]
• 6. Optimizing the stability and solubility of cell culture media ingredients - Evonik Industries [healthcare.evonik.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. benchchem.com [benchchem.com]
• 9. bioprocessintl.com [bioprocessintl.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. biochemden.com [biochemden.com]
• 12. alliedacademies.org [alliedacademies.org]

Reference Data & Comparative Studies

L-Tyrosine Derivatives: A Comparative Guide to Solubility for Enhanced Research Applications

For researchers, scientists, and drug development professionals, achieving optimal concentrations of L-Tyrosine in aqueous solutions is a frequent challenge due to its inherently low solubility. This guide provides a comprehensive comparison of L-Tyrosine salts and dipeptides, offering a data-driven perspective on how these derivatives can overcome solubility limitations, thereby enhancing their utility in various research and biopharmaceutical applications.

L-Tyrosine, a critical amino acid in protein synthesis and a precursor to key neurotransmitters and hormones, exhibits poor solubility in water at a neutral pH, typically less than 0.5 g/L.[1][2] This characteristic can significantly hinder the preparation of concentrated stock solutions for cell culture media and other experimental setups. To address this, L-Tyrosine is often chemically modified into salts or dipeptides to improve its dissolution properties. This guide will compare the solubility of L-Tyrosine with two common derivatives: L-Tyrosine disodium (B8443419) salt and the dipeptide L-alanyl-L-tyrosine.

Comparative Solubility Data

The solubility of L-Tyrosine and its derivatives varies significantly. The following table summarizes the available quantitative data for the solubility of L-Tyrosine, L-Tyrosine disodium salt, and L-alanyl-L-tyrosine in water.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Solubility in Water	Temperature (°C)	pH
L-Tyrosine	C₉H₁₁NO₃	181.19	~0.45 mg/mL	25	Neutral
L-Tyrosine Disodium Salt Dihydrate	C₉H₉NO₃Na₂ · 2H₂O	261.19	100 mg/mL[3]	Room Temperature	Alkaline (10.5-11.5 for a 1% solution)[4]
L-alanyl-L-tyrosine	C₁₂H₁₆N₂O₄	252.27	17.99 mg/mL[5]	20	Not specified
L-alanyl-L-tyrosine	C₁₂H₁₆N₂O₄	252.27	4 mg/mL[6]	25	Not specified

Note: The solubility of L-alanyl-L-tyrosine is reported with some variability in the literature, which may be due to differences in experimental conditions.

The data clearly demonstrates that both the salt and dipeptide forms of L-Tyrosine offer a substantial increase in aqueous solubility compared to the parent amino acid. The disodium salt, in particular, exhibits exceptionally high solubility.

Chemical Structure Comparison

The differences in solubility can be attributed to the distinct chemical structures of these compounds. The introduction of ionic salt groups or the formation of a peptide bond alters the intermolecular forces and enhances interaction with water molecules.

Caption: Comparison of L-Tyrosine and its soluble derivatives.

Experimental Protocol: Determination of Aqueous Solubility by the Shake-Flask Method

The following is a generalized protocol for determining and comparing the aqueous solubility of L-Tyrosine and its derivatives. This method is based on the principle of achieving equilibrium between the solid compound and its saturated solution.

Materials:

• L-Tyrosine

• L-Tyrosine disodium salt

• L-alanyl-L-tyrosine

• Deionized water

• Analytical balance

• 20 mL glass vials with screw caps

• Shaking incubator or orbital shaker set at a constant temperature (e.g., 25°C)

• Centrifuge

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

• pH meter

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of the test compound (L-Tyrosine, L-Tyrosine disodium salt, or L-alanyl-L-tyrosine) to separate 20 mL glass vials containing a known volume of deionized water (e.g., 10 mL). The amount of solid should be sufficient to ensure that undissolved particles remain after reaching equilibrium.

• Equilibration:

  • Tightly cap the vials and place them in a shaking incubator set at a constant temperature (e.g., 25°C).

  • Shake the vials at a constant speed for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After the equilibration period, allow the vials to stand undisturbed for at least 2 hours to allow the undissolved solid to settle.

  • Centrifuge the vials at a high speed (e.g., 10,000 rpm) for 15 minutes to further separate the solid and liquid phases.

• Sample Collection and Preparation:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Filter the collected supernatant through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Dilute the filtered saturated solution with a known volume of deionized water to a concentration that falls within the linear range of the analytical method.

• Quantification:

  • Analyze the concentration of the dissolved compound in the diluted samples using a calibrated HPLC-UV or UV-Vis spectrophotometry method.

  • Measure the pH of the saturated solution.

• Calculation:

  • Calculate the solubility of the compound in mg/mL or g/L using the measured concentration and the dilution factor.

The following flowchart illustrates the experimental workflow for determining solubility.

Caption: Experimental workflow for solubility determination.

Conclusion

The use of L-Tyrosine salts and dipeptides provides a reliable solution to the challenge of its low aqueous solubility. L-Tyrosine disodium salt offers a dramatic increase in solubility, making it suitable for applications requiring very high concentrations. Dipeptides like L-alanyl-L-tyrosine also significantly improve solubility and are often used in cell culture media to provide a stable and readily available source of L-Tyrosine without causing pH shock. The choice between a salt or a dipeptide will depend on the specific requirements of the experiment, including the desired concentration, pH constraints, and the biological system being studied. The provided experimental protocol offers a standardized method for researchers to verify and compare the solubility of these and other amino acid derivatives in their own laboratory settings.

References

• 1. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 2. benchchem.com [benchchem.com]
• 3. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 4. rpicorp.com [rpicorp.com]
• 5. chembk.com [chembk.com]
• 6. selleck.co.jp [selleck.co.jp]

Mass Spectrometry Analysis: A Comparative Guide to L-Tyrosine Disodium Salt Dihydrate and Its Alternatives

Comparative Analysis of Mass Spectrometric Data

The selection of a tyrosine source in drug development and research often depends on factors like solubility and stability. L-Tyrosine disodium (B8443419) salt dihydrate and N-Acetyl-L-Tyrosine are frequently chosen over L-Tyrosine for their improved solubility. However, these modifications influence their mass spectrometric profiles. The following table summarizes the key mass-to-charge ratio (m/z) values for these compounds.

Compound	Molecular Formula	Molecular Weight ( g/mol )	[M+H]⁺ (m/z)	Key Fragment Ions (m/z)
L-Tyrosine Disodium Salt Dihydrate	C₉H₁₃NNa₂O₅	261.18[1][2]	226.07 (as L-Tyrosine + H⁺)	Expected fragments similar to L-Tyrosine: 182.08, 136.08, 119.05, 107.01, 79.02
L-Tyrosine	C₉H₁₁NO₃	181.19	182.08119[3]	136.07578, 119.04925, 107.01124, 79.0179[3]
N-Acetyl-L-Tyrosine	C₁₁H₁₃NO₄	223.22[4]	224.09	182.08, 136.08, 107.05

Note: The [M+H]⁺ for L-Tyrosine disodium salt dihydrate is predicted for the L-Tyrosine molecule after dissociation of the sodium ions and water molecules in the ionization source.

Fragmentation Patterns and Structural Elucidation

L-Tyrosine: In positive ion mode, the protonated molecule of L-Tyrosine ([M+H]⁺) at m/z 182.08 readily undergoes fragmentation. The most prominent fragment at m/z 136.08 results from the loss of the carboxyl group (COOH).[3] Subsequent fragmentation can involve the loss of the amino group (NH₂) to produce an ion at m/z 119.05.[3] Further fragmentation of the phenolic side chain can also be observed.

N-Acetyl-L-Tyrosine: As an acetylated derivative, N-Acetyl-L-Tyrosine exhibits a different fragmentation pathway. While it can also lose the carboxyl group, a characteristic loss of the acetyl group (CH₃CO) is a key identifier. The metabolic pathway of N-Acetyl-L-Tyrosine involves its conversion back to L-Tyrosine in the body.

L-Tyrosine Disodium Salt Dihydrate: It is anticipated that under typical electrospray ionization (ESI) conditions, the sodium ions and water molecules would readily dissociate, yielding the protonated L-Tyrosine ion at m/z 182.08. Therefore, the subsequent fragmentation pattern is expected to be identical to that of standard L-Tyrosine. The primary difference in analysis would be the initial observation of the compound in its salt form and the potential for sodium adducts in the mass spectrum.

Experimental Protocols

Detailed methodologies are essential for reproducible mass spectrometry results. Below are typical protocols for the analysis of tyrosine derivatives.

Sample Preparation

A common and effective method for extracting small molecules like tyrosine derivatives from biological matrices (e.g., plasma, serum) is protein precipitation.

• To 100 µL of the biological sample, add 300 µL of a protein precipitating agent, such as acetonitrile (B52724).

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing.

• Centrifuge the sample at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate for subsequent LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides the sensitivity and selectivity required for quantifying these compounds in complex mixtures.

• Chromatographic Column: A reversed-phase C18 column (e.g., 50 mm × 2.1 mm, 1.8 µm particle size) is typically used for separation.

• Mobile Phase: A gradient elution with a mobile phase consisting of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B) is common.

• Mass Spectrometry: The analysis is performed on a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode. Multiple Reaction Monitoring (MRM) is often used for targeted quantification.

Workflow and Pathway Diagrams

To visualize the experimental and metabolic processes, the following diagrams are provided.

References

• 1. Tyrosine disodium dihydrate | C9H13NNa2O5 | CID 71587456 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. L-Tyrosine disodium salt dihydrate | 122666-87-9 | FT137329 [biosynth.com]
• 3. researchgate.net [researchgate.net]
• 4. N-Acetyl-L-tyrosine | C11H13NO4 | CID 68310 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the ¹H and ¹³C NMR Spectra of L-Tyrosine and its Salts

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of L-Tyrosine disodium (B8443419) salt dihydrate and its related forms, L-Tyrosine and L-Tyrosine hydrochloride. Understanding the spectral characteristics of these compounds is crucial for their identification, purity assessment, and for studying their interactions in various chemical and biological systems.

Chemical Structures and Deprotonation Pathway

The following diagram illustrates the structures of L-Tyrosine, its zwitterionic form, and the fully deprotonated L-Tyrosine disodium salt. The transition between these forms is pH-dependent.

Caption: Chemical structures of L-Tyrosine forms at different pH values.

Comparative ¹H NMR Data

The following table summarizes the ¹H NMR chemical shifts for L-Tyrosine hydrochloride and L-Tyrosine at pH 11.15 (approximating the disodium salt). The deprotonation of the phenolic hydroxyl and carboxylic acid groups in the disodium salt leads to characteristic upfield shifts for the aromatic protons and changes in the chemical environment of the aliphatic protons.

Proton Assignment	L-Tyrosine Hydrochloride (δ, ppm) [1]	L-Tyrosine at pH 11.15 (δ, ppm) [2]	Predicted L-Tyrosine Disodium Salt Dihydrate (δ, ppm)	Multiplicity
H-α	4.27	3.94	~3.94	Triplet
H-β	3.20	3.20, 3.06	~3.20, 3.06	Doublet of Doublets
H-2, H-6 (Aromatic)	7.16	7.19	~7.19	Doublet
H-3, H-5 (Aromatic)	6.86	6.90	~6.90	Doublet

Comparative ¹³C NMR Data

The ¹³C NMR chemical shifts are also sensitive to the protonation state of the molecule. The table below compares the ¹³C NMR data for L-Tyrosine hydrochloride and L-Tyrosine at pH 11.15. The deprotonation in the disodium salt form results in significant changes in the chemical shifts of the carbon atoms, particularly those in the aromatic ring and the carboxyl group.

Carbon Assignment	L-Tyrosine Hydrochloride (δ, ppm) [1]	L-Tyrosine at pH 11.15 (δ, ppm) [2]	Predicted L-Tyrosine Disodium Salt Dihydrate (δ, ppm)
C=O	172.6	177.0	~177.0
C-α	55.4	58.8	~58.8
C-β	35.9	38.3	~38.3
C-1 (Aromatic)	126.8	129.5	~129.5
C-2, C-6 (Aromatic)	132.0	133.5	~133.5
C-3, C-5 (Aromatic)	117.2	118.6	~118.6
C-4 (Aromatic)	156.4	157.7	~157.7

Experimental Protocols

The following is a general protocol for acquiring ¹H and ¹³C NMR spectra of amino acid salts, based on established methodologies.

Sample Preparation

• Dissolution: Dissolve approximately 10-20 mg of the amino acid salt (e.g., L-Tyrosine disodium salt dihydrate) in 0.5-0.7 mL of deuterium (B1214612) oxide (D₂O). The use of a deuterated solvent is essential to avoid a large solvent signal in the ¹H NMR spectrum.

• Internal Standard: Add a small amount of an internal standard, such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (DSS) or tetramethylsilane (B1202638) (TMS), to the solution. The internal standard provides a reference signal at 0.00 ppm for calibrating the chemical shifts.

• pH Adjustment (if necessary): For comparative studies under different pH conditions, the pH of the sample can be adjusted using dilute solutions of DCl or NaOD in D₂O.

• Transfer: Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition

• Instrumentation: Utilize a high-resolution NMR spectrometer, typically with a proton frequency of 400 MHz or higher.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

  • Collect a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Apply solvent suppression techniques if a residual HDO signal is significant.

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling.

  • A larger number of scans (e.g., 1024 or more) is typically required due to the lower natural abundance and sensitivity of the ¹³C nucleus.

  • Employ techniques such as DEPT (Distortionless Enhancement by Polarization Transfer) to aid in the assignment of different types of carbon atoms (CH, CH₂, CH₃).

Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

• Phasing and Baseline Correction: Manually or automatically phase the spectrum and correct the baseline to ensure accurate integration and peak picking.

• Referencing: Reference the spectrum to the internal standard signal at 0.00 ppm.

• Peak Integration and Analysis: Integrate the peaks to determine the relative ratios of different protons and analyze the multiplicities (singlet, doublet, triplet, etc.) and coupling constants (J-values) to elucidate the structure.

Logical Workflow for NMR Analysis

The following diagram outlines the logical workflow for the NMR analysis of L-Tyrosine and its salts.

Caption: A streamlined workflow for NMR analysis of amino acid salts.

References

• 1. bmse000051 L-Tyrosine at BMRB [bmrb.io]
• 2. medchemexpress.com [medchemexpress.com]

A Comparative Guide to L-Tyrosine Disodium Salt Dihydrate and its Alternatives for Research Applications

For researchers, scientists, and professionals in drug development, the selection of raw materials is a critical factor influencing experimental outcomes and manufacturing efficiency. L-Tyrosine, a crucial amino acid in cell culture media and a precursor to key neurotransmitters, is often limited by its poor solubility. This guide provides an objective comparison of L-Tyrosine disodium (B8443419) salt dihydrate and its common alternatives, supported by experimental data to inform selection based on performance metrics such as solubility, stability, bioavailability, and impact on cell culture.

Overview of L-Tyrosine and its Alternatives

L-Tyrosine is a non-essential amino acid vital for protein synthesis and the production of catecholamines like dopamine (B1211576) and norepinephrine.[1] Its low solubility in aqueous solutions at neutral pH presents a significant challenge in various applications, particularly in the formulation of concentrated cell culture media. To overcome this limitation, several derivatives have been developed. This guide focuses on the comparison of L-Tyrosine disodium salt dihydrate with its primary alternatives:

• L-Tyrosine: The parent amino acid, characterized by low solubility at physiological pH.

• N-Acetyl-L-Tyrosine (NALT): An acetylated form of L-Tyrosine with enhanced solubility, though its bioavailability has been a subject of debate.[1]

• Dipeptides (e.g., Glycyl-L-Tyrosine): Short peptides incorporating L-Tyrosine, which offer significantly improved solubility and are readily metabolized by cells.[2][3]

Certificate of Analysis: L-Tyrosine Disodium Salt Dihydrate

A typical Certificate of Analysis (CoA) for L-Tyrosine disodium salt dihydrate specifies the following quality parameters:

Parameter	Specification
Appearance	White to off-white or tan crystalline powder
Assay (Titration)	≥ 98.0%
Water (Karl Fischer)	12.0% - 16.0%
pH (1% aqueous solution)	10.5 - 11.5
Specific Rotation	-12.6° to -14.4°
Heavy Metals (as Pb)	≤ 15 ppm
Endotoxin	≤ 0.04 EU/mg

Performance Comparison

Solubility

The primary advantage of L-Tyrosine derivatives is their enhanced solubility compared to the parent amino acid.

Compound	Solubility in Water (at neutral pH, 25°C)
L-Tyrosine	~0.45 g/L
L-Tyrosine Disodium Salt Dihydrate	~100 g/L
N-Acetyl-L-Tyrosine (NALT)	~25 g/L[4]
Glycyl-L-Tyrosine (Gly-L-Tyr)	~36.9 g/L[5]

Note: Solubility can be influenced by temperature and pH.

Stability

While L-Tyrosine itself is relatively stable, its derivatives can exhibit varying stability profiles, particularly in solution.

Compound	Stability Profile
L-Tyrosine	Generally stable as a solid and in solution, though susceptible to halogenation in the presence of high concentrations of HCl.
L-Tyrosine Disodium Salt Dihydrate	Stable as a solid when stored in a cool, dry place. Aqueous solutions should be used fresh as they are susceptible to microbial growth.
N-Acetyl-L-Tyrosine (NALT)	Susceptible to hydrolysis back to L-Tyrosine and acetic acid, a process accelerated by strongly acidic or alkaline conditions.[6] It is also prone to oxidation, indicated by a yellow or brownish hue in solution.[7]
Dipeptides (e.g., Glycyl-L-Tyrosine)	Generally stable in solution and can be autoclaved. They are considered a stable source of L-Tyrosine for cell culture applications.[8]

Bioavailability

Bioavailability, particularly the ability to raise plasma L-Tyrosine levels, is a critical performance indicator for in vivo applications.

Compound	Bioavailability Summary
L-Tyrosine	Oral administration has been shown to significantly increase plasma tyrosine concentrations by 130% to over 276%.[9]
N-Acetyl-L-Tyrosine (NALT)	Despite higher solubility, NALT demonstrates poor conversion to L-Tyrosine in the body, with a significant portion being excreted unchanged.[1][9] Intravenous administration of NALT resulted in only a modest increase in plasma tyrosine levels.[9]
Dipeptides (e.g., Glycyl-L-Tyrosine)	Readily taken up by cells and hydrolyzed to release free L-Tyrosine, making them a highly bioavailable source for cellular metabolism.[2]

Performance in Cell Culture

The choice of a tyrosine source can significantly impact cell growth, viability, and protein production in cell culture.

Compound	Impact on CHO Cell Culture Performance
L-Tyrosine	Depletion can lead to reduced specific productivity and the introduction of protein sequence variants.[10] Maintaining adequate levels is crucial for optimal performance.[11][12]
L-Tyrosine Disodium Salt Dihydrate	The high pH of concentrated stock solutions can cause pH spikes in the bioreactor, potentially affecting cell viability and process control.
N-Acetyl-L-Tyrosine (NALT)	While more soluble, its utility can be limited by its stability and the potential for accumulation of byproducts from its degradation.
Dipeptides (e.g., Glycyl-L-Tyrosine)	Supplementation has been shown to enhance culture viability and monoclonal antibody (mAb) titer.[3] Different dipeptide combinations can have varied effects on cellular metabolism and ATP availability.[2]

Experimental Protocols

Solubility Assessment

A standard method for determining the solubility of amino acid derivatives involves the shake-flask method followed by quantification.

Solubility Determination Workflow

Stability Analysis by HPLC

A common method to assess the stability of a compound in solution over time is through High-Performance Liquid Chromatography (HPLC).

HPLC-Based Stability Study Workflow

In Vivo Bioavailability Study

A typical crossover study design is employed to assess the bioavailability of different L-Tyrosine forms.

Crossover Bioavailability Study Design

Conclusion

The selection of an appropriate L-Tyrosine source is highly dependent on the specific application.

• L-Tyrosine disodium salt dihydrate is a cost-effective option that significantly improves upon the poor solubility of L-Tyrosine. However, its high pH in solution requires careful consideration, especially in pH-sensitive applications like cell culture.

• N-Acetyl-L-Tyrosine (NALT) , while highly soluble, has demonstrated inferior bioavailability compared to L-Tyrosine for in vivo applications due to inefficient conversion.[1] Its stability in solution can also be a concern.

• Dipeptides such as Glycyl-L-Tyrosine represent a superior alternative for demanding applications like fed-batch cell culture. They offer excellent solubility at neutral pH, high stability, and are efficiently utilized by cells, leading to improved culture performance.[3][8]

For researchers prioritizing high solubility and process simplicity in cell culture, dipeptides are the most robust choice. For applications where cost is a primary driver and pH can be managed, L-Tyrosine disodium salt dihydrate offers a viable solution to the solubility limitations of L-Tyrosine. NALT may be less suitable for applications requiring an increase in systemic tyrosine levels.

References

• 1. benchchem.com [benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 4. N-Acetyl-L-tyrosine | 537-55-3 [chemicalbook.com]
• 5. chayon.co.kr [chayon.co.kr]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. cellculturedish.com [cellculturedish.com]
• 9. prbreaker.com [prbreaker.com]
• 10. researchgate.net [researchgate.net]
• 11. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Navigating Endotoxin Levels in Cell Culture Grade L-Tyrosine Disodium Salt: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the purity of cell culture reagents is paramount to reliable and reproducible results. Endotoxins, lipopolysaccharides from the outer membrane of Gram-negative bacteria, are potent inflammatory mediators that can significantly impact cell growth, differentiation, and function even at picogram-per-milliliter concentrations. This guide provides a comparative analysis of endotoxin (B1171834) levels in commercially available cell culture grade L-Tyrosine disodium (B8443419) salt, a crucial amino acid supplement in many basal media formulations.

Endotoxin Specifications: A Supplier Comparison

The acceptable level of endotoxin in cell culture reagents can vary depending on the cell type and application. However, a general guideline for sensitive applications is to use reagents with the lowest possible endotoxin concentration. Below is a comparison of the specified endotoxin levels for L-Tyrosine disodium salt from various suppliers. It is important to note that these are the maximum permissible levels as stated in the product specifications, and actual lot-to-lot values may be lower.

Supplier	Product Name/Grade	Endotoxin Specification (EU/mg)
Thermo Fisher Scientific	L-Tyrosine disodium salt dihydrate	≤0.04 EU/mg[1]
RPI	L-Tyrosine, Disodium Salt Dihydrate	≤0.04 EU/mg[2]
Avantor (J.T. Baker)	L-Tyrosine Disodium Salt, Dihydrate	< 0.003 IU/mg (For Information Only)
Aladdin Scientific	N-Glycyl-L-tyrosine dihydrate	2.06 EU/g (equivalent to 0.00206 EU/mg)[3]
Merck Millipore	L-Tyrosine disodium salt dihydrate	Not Specified

Note: Endotoxin Units (EU) and International Units (IU) are generally considered equivalent. 1 EU is approximately equal to 0.1 to 0.2 ng of endotoxin.[4][5]

The Critical Impact of Endotoxins on Cell Culture

Endotoxin contamination can lead to a wide range of undesirable effects in cell culture systems, jeopardizing experimental outcomes and the quality of cell-based products. These effects are often cell-type specific but can include:

• Induction of inflammatory responses: Endotoxins are potent activators of immune cells like macrophages and monocytes, leading to the release of pro-inflammatory cytokines such as TNF-α, IL-1, and IL-6.

• Alteration of cell growth and proliferation: Endotoxin can either inhibit or stimulate cell growth depending on the cell type and concentration.

• Induction of differentiation: In some cell types, endotoxins can trigger unintended differentiation pathways.

• Apoptosis: High concentrations of endotoxin can induce programmed cell death.

• Interference with signaling pathways: Endotoxins can activate various intracellular signaling cascades, leading to non-specific cellular responses and confounding experimental results.

Given these significant and varied effects, the selection of cell culture reagents with certified low endotoxin levels is a critical step in experimental design and biopharmaceutical manufacturing.

Experimental Protocol: Endotoxin Detection by Limulus Amebocyte Lysate (LAL) Assay

The most common method for quantifying endotoxin levels is the Limulus Amebocyte Lysate (LAL) assay, which utilizes a lysate derived from the blood cells (amebocytes) of the horseshoe crab (Limulus polyphemus).[4] There are three main variations of the LAL test: the gel-clot, turbidimetric, and chromogenic assays.[6] The following is a generalized protocol for the quantitative chromogenic LAL assay.

Materials:

• L-Tyrosine disodium salt sample

• LAL Chromogenic Endotoxin Quantitation Kit (containing LAL reagent, chromogenic substrate, and endotoxin standard)

• Endotoxin-free water (LAL Reagent Water)

• Endotoxin-free test tubes and pipette tips

• Microplate reader capable of measuring absorbance at 405 nm

• Heating block or incubator set to 37°C

Procedure:

• Reagent Preparation: Reconstitute the LAL reagent, chromogenic substrate, and endotoxin standard according to the manufacturer's instructions using endotoxin-free water.

• Standard Curve Preparation: Prepare a series of endotoxin standards by serially diluting the reconstituted endotoxin standard with endotoxin-free water to cover the desired concentration range (e.g., 0.01 to 1.0 EU/mL).

• Sample Preparation: Dissolve the L-Tyrosine disodium salt in endotoxin-free water to a known concentration. The pH of the sample solution should be adjusted to 6.0-8.0 if necessary, using endotoxin-free acid or base. Dilute the sample as needed to ensure the endotoxin concentration falls within the range of the standard curve.

• Assay Procedure:

  • Add equal volumes of the standards, samples, and a negative control (endotoxin-free water) to individual wells of a microplate.

  • Add the reconstituted LAL reagent to each well and mix gently. .

  • Incubate the plate at 37°C for the time specified in the kit protocol.

  • Add the reconstituted chromogenic substrate to each well and incubate at 37°C for the specified time.

  • Stop the reaction by adding a stop solution (as provided in the kit or specified in the protocol).

• Data Analysis:

  • Measure the absorbance of each well at 405 nm using a microplate reader.

  • Generate a standard curve by plotting the absorbance values of the standards against their corresponding endotoxin concentrations.

  • Determine the endotoxin concentration of the samples by interpolating their absorbance values on the standard curve.

  • Calculate the endotoxin level in the original L-Tyrosine disodium salt sample in EU/mg, taking into account the sample concentration and any dilution factors.

Visualizing Key Processes

To further clarify the concepts discussed, the following diagrams illustrate the experimental workflow for endotoxin testing and the cellular signaling pathway initiated by endotoxin.

Endotoxin Testing Workflow

References

• 1. J61770.36 [thermofisher.com]
• 2. rpicorp.com [rpicorp.com]
• 3. ald-pub-files.oss-cn-shanghai.aliyuncs.com [ald-pub-files.oss-cn-shanghai.aliyuncs.com]
• 4. Cell Culture FAQs: Bacterial Endotoxin Contamination [sigmaaldrich.com]
• 5. corning.com [corning.com]
• 6. microbe-investigations.com [microbe-investigations.com]

A Comparative Guide to L-Tyrosine Dipeptides in CHO Cell Culture for Enhanced Biopharmaceutical Production

For Researchers, Scientists, and Drug Development Professionals

In the realm of biopharmaceutical manufacturing, optimizing Chinese Hamster Ovary (CHO) cell culture processes is paramount for maximizing the yield and quality of recombinant proteins. A critical challenge in formulating high-concentration feed media is the poor solubility of L-Tyrosine (B559521), an essential amino acid for cell growth and protein synthesis.[1][2][3] L-Tyrosine dipeptides have emerged as a highly effective solution to overcome this solubility issue, leading to improved process stability and performance.[1][3] This guide provides an objective comparison of the performance of various L-Tyrosine dipeptides in CHO cell culture, supported by experimental data, detailed protocols, and visualizations of the underlying metabolic impact.

Performance Comparison of L-Tyrosine Dipeptides

The choice of dipeptide can significantly influence cell metabolism, growth, and productivity. While some dipeptides offer a straightforward enhancement of L-Tyrosine availability with minimal metabolic alteration, others can actively modulate cellular energetics. Below is a summary of the performance of commonly studied L-Tyrosine dipeptides compared to the traditional supplementation of free L-Tyrosine.

Key Performance Indicators:

• Viable Cell Density (VCD): A measure of the number of living cells in a given volume of culture.

• Product Titer: The concentration of the recombinant protein product in the culture.

• Specific Productivity (qP): The rate of protein production on a per-cell basis.

• Metabolic Impact: Effects on key metabolites such as lactate (B86563) and ammonia (B1221849), and cellular energy states (e.g., ATP levels).

Summary of Experimental Data:

The following tables summarize quantitative data from various studies. It is important to note that the experimental conditions (cell line, basal media, feed strategy) may vary between studies, making direct comparisons challenging.

Table 1: Performance of Glycyl-L-Tyrosine (GY) vs. L-Tyrosine

Parameter	L-Tyrosine (Control)	Glycyl-L-Tyrosine (GY)	Fold Change	Reference
Peak Viable Cell Density (x10⁶ cells/mL)	~18	~22 (at optimal 0.5x concentration)	~1.22x	[1]
Max Titer (g/L)	~4.0	~5.0 (at optimal 0.5x concentration)	~1.25x	[1]
Specific Productivity (relative)	1	~1.1	~1.1x	[1]

Data synthesized from Park et al. (2024) where different concentrations of GY were tested against a control with L-Tyrosine.[1]

Table 2: Comparative Performance of Various L-Tyrosine Dipeptides

Dipeptide	Peak Viable Cell Density (relative to control)	Key Metabolic Observation	Reference
Glycyl-L-Tyrosine (GY)	No significant difference	Minimal impact on cellular metabolism compared to reference.	[4][5]
L-Tyrosyl-L-Valine (YV)	No significant difference	Minimal impact on cellular metabolism compared to reference.	[4][5]
L-Prolyl-L-Tyrosine (PY)	Significantly reduced	Amplified L-Tyrosine uptake, leading to a ~4-fold increase in ATP formation.	[4][5]
L-Alanyl-L-Tyrosine (AY)	Data not available	Taken up by CHO cells and cleaved intracellularly.	[5]

Data synthesized from Verhagen et al. (2020), which compared GY, YV, and PY against a reference culture. Quantitative titer and specific productivity data for a side-by-side comparison were not provided in this study.[4][5]

Key Findings:

• Glycyl-L-Tyrosine (GY) at an optimized concentration can lead to significant improvements in viable cell density and product titer compared to L-Tyrosine supplementation.[1] However, some studies report minimal phenotypic differences compared to controls.[4][5]

• L-Prolyl-L-Tyrosine (PY) demonstrates a unique impact on CHO cell metabolism. While it may lead to a reduction in viable cell density, it dramatically increases intracellular ATP availability.[4][5] This suggests a potential to fuel higher specific productivity, although this requires further optimization.

• L-Tyrosyl-L-Valine (YV) and Glycyl-L-Tyrosine (GY) , in some studies, show little to no phenotypic or metabolic differences compared to reference cultures, effectively serving as soluble and stable sources of L-Tyrosine without otherwise altering cell behavior.[4][5]

• The use of L-Tyrosine dipeptides, such as L-Tyrosyl-L-Alanine (YA) and L-Tyrosyl-L-Valine (YV) , has been shown to decrease the secretion of metabolic byproducts like lactate and ammonium.[5]

Experimental Protocols

The following section outlines a generalized experimental protocol for evaluating the performance of L-Tyrosine dipeptides in a fed-batch CHO cell culture process.

1. Cell Line and Culture Maintenance:

• Cell Line: A recombinant CHO cell line producing a monoclonal antibody (e.g., CHO-K1, CHO BIBH1).

• Culture Medium: A chemically defined basal medium, supplemented with L-glutamine and any necessary selection agents.

• Maintenance: Cells are typically maintained in shake flasks in a humidified incubator at 37°C and 5% CO₂.

2. Fed-Batch Culture Setup:

• Bioreactors: Small-scale bioreactors (e.g., ambr® 15) or shake flasks.

• Inoculation Density: A typical starting viable cell density of 0.3 x 10⁶ cells/mL.

• Working Volume: Dependent on the culture vessel (e.g., 12 mL for ambr® 15).

• Culture Conditions: 37°C, with controlled pH (e.g., 7.0) and dissolved oxygen (e.g., 40% saturation).

3. Feeding Strategy:

• Feed Medium: A concentrated, chemically defined feed medium.

• L-Tyrosine Source:

  • Control Group: Feed medium supplemented with a stock solution of L-Tyrosine (often prepared at a high pH to ensure solubility).

  • Experimental Groups: Feed medium containing equimolar concentrations of the L-Tyrosine dipeptide being tested (e.g., GY, PY, YV, AY).

• Feeding Schedule: A pre-defined feeding schedule, for instance, daily or every other day, starting from day 3 of the culture.

4. Sampling and Analysis:

• Cell Density and Viability: Measured daily using an automated cell counter (e.g., Vi-CELL).

• Metabolite Analysis: Glucose, lactate, and ammonia concentrations in the supernatant are measured using a biochemistry analyzer (e.g., BioProfile).

• Product Titer: The concentration of the monoclonal antibody in the supernatant is quantified using methods like Protein A HPLC or ELISA.

• Intracellular ATP: Measured using commercially available ATP assay kits.

Experimental Workflow Diagram:

Caption: Generalized workflow for comparing L-Tyrosine dipeptides.

Impact on Cellular Signaling and Metabolism

The availability of amino acids is a critical signal for cell growth and proliferation, primarily mediated through the mTOR (mammalian Target of Rapamycin) signaling pathway .

Amino Acid Sensing and mTORC1 Activation:

The mTORC1 complex is a central regulator of protein synthesis. Its activation is dependent on the presence of sufficient amino acids. While the precise mechanisms for sensing all amino acids are still being elucidated, it is known that intracellular amino acid levels are a key trigger. When L-Tyrosine or its dipeptide form is supplied, it contributes to the intracellular amino acid pool, promoting mTORC1 activation. This, in turn, leads to the phosphorylation of downstream targets like S6K1 and 4E-BP1, which unleashes the protein synthesis machinery required for cell growth and the production of recombinant antibodies. Conversely, the depletion of tyrosine has been shown to inhibit the mTOR pathway, leading to autophagy and reduced cell viability.

Caption: Simplified overview of L-Tyrosine dipeptide metabolism.

Conclusion

The use of L-Tyrosine dipeptides is a well-established strategy to overcome the solubility limitations of free L-Tyrosine in neutral pH CHO cell culture media. This enables the formulation of more concentrated and stable feed solutions, which is crucial for high-density fed-batch and perfusion processes.

The selection of a specific dipeptide can have distinct effects on cell culture performance:

• Glycyl-L-Tyrosine (GY) and L-Tyrosyl-L-Valine (YV) can serve as effective, direct replacements for L-Tyrosine, improving its delivery without significantly altering cellular metabolism.

• L-Prolyl-L-Tyrosine (PY) offers a more profound metabolic effect, substantially boosting ATP production, which could be harnessed to enhance specific productivity through further process optimization.

References

• 1. Comparison of l‐tyrosine containing dipeptides reveals maximum ATP availability for l‐prolyl‐l‐tyrosine in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of l-tyrosine containing dipeptides reveals maximum ATP availability for l-prolyl-l-tyrosine in CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Investigation into the impact of tyrosine on the product formation and quality attributes of mAbs in rCHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to L-Tyrosine Quantification in Spent Media

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of L-Tyrosine, an essential amino acid, in spent cell culture media is critical for optimizing bioprocesses, ensuring product quality, and understanding cellular metabolism. This guide provides an objective comparison of common analytical methods for L-Tyrosine quantification, supported by experimental data and detailed protocols to assist researchers in selecting the most appropriate method for their needs.

Method Comparison

A variety of analytical techniques are available for the quantification of L-Tyrosine, each with distinct advantages and limitations in terms of sensitivity, specificity, throughput, and cost. The primary methods employed are High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), Spectrophotometry, and Enzymatic Assays.

Quantitative Performance

The choice of method often depends on the specific requirements of the experiment, such as the need for high sensitivity or high throughput. The following table summarizes the key quantitative performance parameters of each method.

Feature	HPLC with UV/Fluorescence Detection	LC-MS/MS	Spectrophotometric (NBD-Cl)	Enzymatic (Tyrosinase-based)
Principle	Chromatographic separation followed by UV or fluorescence detection.	Chromatographic separation coupled with mass analysis for high specificity and sensitivity.[1][2][3][4]	Chemical derivatization of L-Tyrosine with a chromogenic agent (e.g., NBD-Cl) followed by absorbance measurement.[5][6]	Enzymatic conversion of L-Tyrosine to a detectable product.[7]
Linear Range	10-50 µg/mL (with NBD-Cl derivatization)[5]	0.01 - 10 µM[8]	10-50 µg/mL[5][6]	Varies by kit, typically in the µM range.
Limit of Detection (LOD)	2.85 µg/mL (with NBD-Cl derivatization)[5]	Down to sub-µM levels.	2.85 µg/mL[5][6]	As low as 15.6 µM[7] to 50 µM
Limit of Quantification (LOQ)	8.6 µg/mL (with NBD-Cl derivatization)[5]	Typically in the low µM range.	8.6 µg/mL[5][6]	Varies by kit.
Specificity	Moderate to High (potential for co-elution)	Very High	Low to Moderate (potential for interference from other primary amines)	High (dependent on enzyme specificity)
Throughput	Moderate[9]	High, with run times as short as 9-20 minutes.[3][8][10]	High (suitable for plate-based assays)	High (suitable for plate-based assays)[9]
Sample Preparation	Derivatization may be required; dilution and filtration are common.	Simple dilution and protein precipitation are often sufficient.[1]	Derivatization reaction is necessary.[5][6]	Minimal, often just deproteinization.
Cost	Moderate instrument cost, ongoing solvent and column expenses.[9]	High initial instrument cost.	Low equipment cost.	Low equipment cost, but recurring enzyme/reagent costs.[9]

Experimental Protocols

Detailed and robust experimental protocols are crucial for obtaining accurate and reproducible results. Below are representative methodologies for the key analytical techniques discussed.

High-Performance Liquid Chromatography (HPLC) with Pre-column Derivatization

This method involves the derivatization of amino acids with a fluorescent tag, enabling sensitive detection.

Sample Preparation:

• Collect spent media and centrifuge to remove cells and debris.

• Dilute the supernatant 10-fold with ultrapure water.

• An internal standard is added to the diluted sample.

Automated Pre-column Derivatization (using OPA and FMOC reagents): This procedure is often automated using an autosampler.

• Borate buffer is added to the sample.

• OPA (o-phthalaldehyde) reagent is added to derivatize primary amino acids.

• FMOC (9-fluorenylmethyl chloroformate) reagent is then added to derivatize secondary amino acids.

HPLC Conditions:

• Column: C18 reversed-phase column.[9]

• Detection: Diode Array Detector (DAD) and/or Fluorescence Detector (FLD).

• Mobile Phase: A gradient of an aqueous buffer and an organic solvent (e.g., acetonitrile).

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS offers high sensitivity and specificity and often requires minimal sample preparation.

Sample Preparation:

• Centrifuge the spent media sample to remove cells.

• Perform protein precipitation by adding 2 volumes of acetonitrile, then centrifuge.[1][11]

• Take the supernatant and dilute it (e.g., 100-fold) with an appropriate solvent like 0.1% formic acid in water.[1][11] An internal standard can be added.[8]

LC-MS Conditions:

• LC System: A UHPLC system is typically used for fast and efficient separation.[2]

• Column: A C18 or HILIC column can be used.[12][8]

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Orbitrap) is used for detection.[2]

• Ionization Mode: Electrospray ionization (ESI) in positive mode is common for amino acid analysis.

Spectrophotometric Method using NBD-Cl

This colorimetric method is based on the reaction of L-Tyrosine with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole (NBD-Cl).[5][6]

Procedure:

• Prepare a standard stock solution of L-Tyrosine.

• In a series of volumetric flasks, add increasing volumes of the standard solution.

• To each flask, add 1 mL of a buffer solution (pH 10.0) followed by 2 mL of NBD-Cl solution.[6]

• Heat the mixture in a water bath at 70°C for 25 minutes.[6]

• Cool the solutions and dilute to the final volume with water.

• Measure the absorbance of the resulting orange product at 388 nm against a reagent blank.[5][6]

Enzymatic Assay using Tyrosinase

This assay is based on the tyrosinase-catalyzed oxidation of L-Tyrosine.

Procedure (based on a generic kit): [7]

• Prepare a Tyrosine standard curve by diluting a standard solution.

• Add samples and standards to the wells of a 96-well microplate.

• Prepare a reaction mix containing an assay buffer and a tyrosinase enzyme solution.

• Add the reaction mix to each well to initiate the reaction.

• Incubate the plate for a specified time (e.g., 10 minutes) at room temperature.[7]

• Read the absorbance at a specific wavelength (e.g., 490-492 nm) using a microplate reader.[7]

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for the primary analytical methods.

HPLC with Pre-column Derivatization Workflow

LC-MS/MS Analysis Workflow

Spectrophotometric (NBD-Cl) Method Workflow

Conclusion: Selecting the Optimal Method

The ideal method for L-Tyrosine quantification is contingent on the specific research question and available resources.

• LC-MS/MS is the gold standard for applications requiring high sensitivity, specificity, and the ability to analyze a wide range of metabolites simultaneously.[1][2][3][4] Its simple sample preparation is also a significant advantage.

• HPLC with fluorescence detection offers a balance of sensitivity and cost, making it a suitable alternative to LC-MS when the highest sensitivity is not required.

• Spectrophotometric and enzymatic assays are well-suited for high-throughput screening applications where speed and cost are primary considerations, and a lower level of specificity is acceptable.[9]

By carefully considering the performance characteristics and experimental requirements outlined in this guide, researchers can confidently select the most appropriate method for the accurate and reliable quantification of L-Tyrosine in their spent media samples.

References

• 1. lcms.cz [lcms.cz]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. sciex.com [sciex.com]
• 4. waters.com [waters.com]
• 5. alliedacademies.org [alliedacademies.org]
• 6. researchgate.net [researchgate.net]
• 7. cellbiolabs.com [cellbiolabs.com]
• 8. lcms.cz [lcms.cz]
• 9. benchchem.com [benchchem.com]
• 10. cellculturedish.com [cellculturedish.com]
• 11. lcms.cz [lcms.cz]
• 12. agilent.com [agilent.com]

A Comparative Analysis of L-Tyrosine Disodium Salt and L-Alanyl-L-Tyrosine for Enhanced Tyrosine Delivery

For researchers, scientists, and professionals in drug development, the effective delivery of L-tyrosine, a critical amino acid precursor for neurotransmitters and hormones, is paramount. This guide provides an objective comparison of two soluble derivatives of L-tyrosine: L-Tyrosine disodium (B8443419) salt and L-Alanyl-L-Tyrosine. The following analysis, supported by experimental data, evaluates their performance based on key parameters including solubility, stability, bioavailability, and cellular uptake to inform selection for various research and biopharmaceutical applications.

Executive Summary

L-Tyrosine, an essential amino acid for protein synthesis and cellular metabolism, suffers from poor aqueous solubility at physiological pH, limiting its application in cell culture media and parenteral nutrition solutions. To overcome this, more soluble derivatives have been developed. L-Tyrosine disodium salt offers a significant improvement in solubility over its parent amino acid. L-Alanyl-L-Tyrosine, a dipeptide, provides an even more substantial increase in solubility and is readily metabolized to release free L-tyrosine. This guide demonstrates that while both derivatives enhance solubility, L-Alanyl-L-Tyrosine exhibits superior performance in terms of providing a stable and bioavailable source of L-tyrosine, particularly in applications requiring high concentrations.

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative data comparing L-Tyrosine disodium salt and L-Alanyl-L-Tyrosine.

Parameter	L-Tyrosine	L-Tyrosine Disodium Salt Dihydrate	L-Alanyl-L-Tyrosine	Reference
Solubility in Water (neutral pH)	< 0.5 g/L	~100 g/L	Significantly higher than L-Tyrosine (up to 250-fold increase)	[1][2][3]
Molecular Weight	181.19 g/mol	261.18 g/mol	252.27 g/mol	[1][4]

Study Parameter	L-Alanyl-L-Tyrosine	Key Findings	Reference
Bioavailability (in vivo, rats)	Infusion at 2 mmole/kg/day	Increased plasma tyrosine above fasting levels and maintained tissue tyrosine at levels seen in orally fed control animals.	[5]
Plasma Half-life (in vivo, humans, intravenous)	3.8 +/- 0.5 min	Rapidly cleared from plasma.	[6]
Hydrolysis	Rapid	Peptide disappearance was accompanied by a prompt equimolar increase in the concentrations of the constituent amino acids.	[6]
Urinary Loss (in vivo, rats)	5.5% at 2 mmole/kg/day infusion	Minimal urinary losses.	[5]
Cellular Uptake (in vitro, CHO cells)	Efficient	Dipeptides such as L-alanyl-L-tyrosine are taken up by CHO cells and cleaved intracellularly.	[3]

Experimental Protocols

Determination of Amino Acid and Dipeptide Solubility

Objective: To quantify the solubility of L-Tyrosine disodium salt and L-Alanyl-L-Tyrosine in a physiological buffer.

Materials:

• L-Tyrosine disodium salt

• L-Alanyl-L-Tyrosine

• Phosphate-buffered saline (PBS), pH 7.4

• Magnetic stirrer and stir bars

• Analytical balance

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable column for amino acid and dipeptide analysis

Procedure:

• Prepare a series of saturated solutions by adding an excess amount of each compound to a known volume of PBS at a constant temperature (e.g., 25°C).

• Stir the solutions vigorously for a sufficient time to ensure equilibrium is reached (e.g., 24 hours).

• After stirring, centrifuge the solutions at high speed to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm filter.

• Analyze the concentration of the dissolved compound in the supernatant using a validated HPLC method.

• The solubility is reported as the concentration of the compound in the saturated solution (e.g., in g/L or mol/L).

In Vivo Bioavailability Assessment: Plasma Tyrosine Levels

Objective: To determine the effect of intravenous administration of L-Alanyl-L-Tyrosine on plasma tyrosine concentrations in a rat model.

Materials:

• L-Alanyl-L-Tyrosine

• Sterile saline solution for injection

• Male Wistar rats (or other appropriate animal model)

• Catheters for intravenous infusion and blood sampling

• Blood collection tubes (containing anticoagulant, e.g., EDTA)

• Centrifuge

• HPLC system for amino acid analysis

Procedure:

• Fast the animals overnight with free access to water.

• Anesthetize the animals and place catheters in a suitable vein for infusion and an artery for blood sampling.

• Collect a baseline blood sample (t=0).

• Infuse a sterile solution of L-Alanyl-L-Tyrosine at a defined dose (e.g., 2 mmole/kg) over a specific period.

• Collect blood samples at predetermined time points during and after the infusion (e.g., 30, 60, 120, 240 minutes).

• Immediately centrifuge the blood samples to separate the plasma.

• Store plasma samples at -80°C until analysis.

• Determine the concentration of tyrosine in the plasma samples using a validated HPLC method.

• Plot plasma tyrosine concentration versus time to evaluate the pharmacokinetic profile.

In Vitro Cellular Uptake Assay

Objective: To measure the uptake of L-Alanyl-L-Tyrosine into a relevant cell line (e.g., CHO cells).

Materials:

• CHO (Chinese Hamster Ovary) cells or other suitable cell line

• Cell culture medium and supplements

• L-Alanyl-L-Tyrosine

• Radio-labeled L-Alanyl-L-[¹⁴C]-Tyrosine or a fluorescently labeled analog

• Hank's Balanced Salt Solution (HBSS) or other suitable uptake buffer

• Cell lysis buffer

• Scintillation counter or fluorescence plate reader

Procedure:

• Seed cells in multi-well plates and grow to a confluent monolayer.

• On the day of the experiment, wash the cells with pre-warmed HBSS.

• Add HBSS containing a known concentration of labeled L-Alanyl-L-Tyrosine to each well to initiate the uptake.

• Incubate the plates at 37°C for various time points (e.g., 1, 5, 15, 30 minutes).

• To terminate the uptake, rapidly wash the cells three times with ice-cold HBSS.

• Lyse the cells using a suitable lysis buffer.

• Measure the amount of radioactivity or fluorescence in the cell lysate using a scintillation counter or fluorescence plate reader.

• Determine the protein concentration in each well to normalize the uptake data.

• Calculate the uptake rate (e.g., in nmol/mg protein/min).

Mandatory Visualization

Signaling Pathways

L-Tyrosine is a crucial precursor for the synthesis of catecholamine neurotransmitters and a key substrate in cellular signaling pathways mediated by tyrosine kinases.

References

• 1. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 2. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 3. Comparison of l‐tyrosine containing dipeptides reveals maximum ATP availability for l‐prolyl‐l‐tyrosine in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. L-Alanyl-L-Tyrosine | Amino Acids for Cell Culture | Baishixing [aminoacids-en.com]
• 5. L-alanyl-L-tyrosine as a tyrosine source during total parenteral nutrition. Infusion at 0.5 and 2 mmoles/kg/day in adult rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Availability of amino acids supplied intravenously in healthy man as synthetic dipeptides: kinetic evaluation of L-alanyl-L-glutamine and glycyl-L-tyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to L-Tyrosine Sources for Optimal Recombinant Protein Quality

For researchers, scientists, and drug development professionals, ensuring the quality and consistency of recombinant proteins is paramount. A critical but often overlooked factor in the cell culture process is the source of raw materials, including amino acids like L-Tyrosine. This guide provides a comprehensive comparison of L-Tyrosine derived from animal versus plant-based or synthetic sources, focusing on their potential impact on recombinant protein quality attributes such as titer, purity, aggregation, and post-translational modifications.

While direct comparative studies on the impact of L-Tyrosine source are limited in publicly available literature, this guide outlines the potential risks and differences associated with each source and provides detailed experimental protocols for you to rigorously evaluate and select the optimal L-Tyrosine for your specific needs.

Understanding the Potential Impact of L-Tyrosine Source

L-Tyrosine is a critical amino acid for cell growth and protein synthesis. Its consistent supply is crucial for achieving high titers and maintaining the desired quality of recombinant proteins produced in host cells like Chinese Hamster Ovary (CHO) cells.[1][2] However, the source of L-Tyrosine—be it animal-derived, plant-derived, or chemically synthesized—can introduce variability that may affect the final product.

Animal-derived L-Tyrosine , traditionally extracted from sources like keratin (B1170402) from feathers, raises concerns about potential contamination with adventitious agents such as viruses and prions.[3] Although purification processes are in place, the risk, however minimal, necessitates rigorous testing and documentation.

Plant-based and synthetic L-Tyrosine are generally considered to have a lower risk of adventitious agent contamination. However, they may present their own set of challenges, such as different impurity profiles (e.g., residual solvents, starting material contaminants) and potential variations in isotopic composition, which could theoretically influence protein structure and function.

The key to ensuring consistent recombinant protein quality lies in understanding these potential differences and implementing a robust raw material qualification and testing strategy.

Key Quality Attributes and the Influence of L-Tyrosine Source

The source of L-Tyrosine can potentially impact several critical quality attributes (CQAs) of a recombinant protein. The following table summarizes these attributes and the potential influence of the L-Tyrosine source.

Critical Quality Attribute	Potential Impact of L-Tyrosine Source	Recommended Analytical Techniques
Protein Titer	The presence of impurities or contaminants could inhibit cell growth or protein synthesis, leading to lower product yields.	ELISA, HPLC, Biacore
Protein Purity	Impurities from the L-Tyrosine source could co-purify with the recombinant protein, affecting its overall purity.	SDS-PAGE, Western Blot, Capillary Electrophoresis (CE-SDS)
Protein Aggregation	Variations in L-Tyrosine quality or the presence of pro-oxidant impurities could lead to protein misfolding and aggregation, which can impact product efficacy and immunogenicity.	Size Exclusion Chromatography (SEC-HPLC), Dynamic Light Scattering (DLS)
Post-Translational Modifications (PTMs)	The availability and purity of L-Tyrosine can influence critical PTMs such as phosphorylation and sulfation.[4][5] Impurities could also interfere with enzymatic processes responsible for these modifications.	Mass Spectrometry (LC-MS/MS), Isoelectric Focusing (IEF)

Experimental Protocols for Evaluating L-Tyrosine Source

To empower researchers to make data-driven decisions, this section provides detailed methodologies for key experiments to compare the impact of different L-Tyrosine sources on recombinant protein quality.

Experimental Workflow

The following diagram illustrates a typical workflow for comparing different L-Tyrosine sources.

Experimental workflow for comparing L-Tyrosine sources.

Protein Titer Quantification by ELISA

Objective: To quantify the concentration of the recombinant protein produced using different L-Tyrosine sources.

Materials:

• Conditioned media from cell cultures

• Coating antibody specific to the recombinant protein

• Blocking buffer (e.g., 1% BSA in PBS)

• Detection antibody (conjugated to an enzyme like HRP)

• Substrate for the enzyme (e.g., TMB)

• Stop solution (e.g., 2N H2SO4)

• 96-well microplate

• Plate reader

Protocol:

• Coating: Dilute the coating antibody to a predetermined optimal concentration in a coating buffer. Add 100 µL of the diluted antibody to each well of a 96-well plate. Incubate overnight at 4°C.

• Washing: Wash the plate three times with 200 µL of wash buffer (e.g., PBS with 0.05% Tween-20) per well.

• Blocking: Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature.

• Sample and Standard Incubation: Wash the plate as before. Prepare serial dilutions of a known concentration of the recombinant protein standard. Add 100 µL of the standards and conditioned media samples to the wells. Incubate for 2 hours at room temperature.

• Detection Antibody Incubation: Wash the plate. Add 100 µL of the diluted detection antibody to each well. Incubate for 1 hour at room temperature.

• Substrate Reaction: Wash the plate. Add 100 µL of the substrate solution to each well and incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Add 50 µL of stop solution to each well.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a plate reader.

• Analysis: Generate a standard curve from the absorbance readings of the standards and calculate the concentration of the recombinant protein in the samples.

Protein Purity Assessment by SDS-PAGE and Western Blot

Objective: To assess the purity and identity of the recombinant protein.

Materials:

• Protein samples from cell culture harvest

• Laemmli sample buffer

• Polyacrylamide gels

• Electrophoresis running buffer

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody specific to the recombinant protein

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Sample Preparation: Mix protein samples with Laemmli sample buffer and heat at 95-100°C for 5 minutes to denature the proteins.[6][7]

• Gel Electrophoresis: Load the prepared samples and a molecular weight marker into the wells of a polyacrylamide gel. Run the gel in electrophoresis running buffer until the dye front reaches the bottom of the gel.[8]

• Protein Transfer: Transfer the separated proteins from the gel to a membrane using a wet or semi-dry transfer system.[9]

• Blocking: Incubate the membrane in blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane three times with wash buffer (e.g., TBST). Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again. Apply the chemiluminescent substrate and capture the signal using an imaging system.[6]

• Analysis: Analyze the resulting bands to confirm the molecular weight and purity of the recombinant protein.

Protein Aggregation Analysis by Size Exclusion Chromatography (SEC-HPLC)

Objective: To quantify the amount of high molecular weight species (aggregates) in the protein sample.

Materials:

• Purified recombinant protein samples

• SEC-HPLC system with a UV detector

• Size exclusion column suitable for the molecular weight of the protein

• Mobile phase (e.g., phosphate-buffered saline)

Protocol:

• System Preparation: Equilibrate the SEC-HPLC system and column with the mobile phase until a stable baseline is achieved.[10]

• Sample Preparation: Filter the protein samples through a 0.22 µm filter to remove any particulates.[10]

• Injection: Inject a defined volume of the sample onto the column.

• Chromatography: Run the chromatography method with a constant flow rate.[11]

• Detection: Monitor the eluate using a UV detector at 280 nm.

• Analysis: Integrate the peaks in the chromatogram. The main peak represents the monomeric protein, while earlier eluting peaks correspond to aggregates.[12][13] Calculate the percentage of aggregates relative to the total peak area.

Post-Translational Modification (PTM) Analysis by Mass Spectrometry

Objective: To identify and quantify critical PTMs on the recombinant protein.

Materials:

• Purified recombinant protein samples

• Trypsin or other suitable protease

• Reduction and alkylation reagents (DTT and iodoacetamide)

• LC-MS/MS system

Protocol:

• Protein Digestion: Denature, reduce, and alkylate the protein sample. Digest the protein into peptides using trypsin overnight.

• Peptide Cleanup: Desalt the peptide mixture using a C18 solid-phase extraction column.

• LC-MS/MS Analysis: Inject the peptide mixture into the LC-MS/MS system. The peptides are separated by liquid chromatography and then analyzed by tandem mass spectrometry to determine their amino acid sequence and identify any modifications.[14][15]

• Data Analysis: Use specialized software to search the acquired MS/MS spectra against the known sequence of the recombinant protein to identify and localize PTMs.[16]

L-Tyrosine Metabolism and Signaling in CHO Cells

L-Tyrosine is not only a building block for proteins but also a precursor for various important molecules and a participant in cellular signaling pathways.[4] Understanding these pathways is crucial for interpreting the effects of L-Tyrosine source on cell behavior and protein quality.

Simplified overview of L-Tyrosine metabolism and signaling.

Variations in the purity or composition of the L-Tyrosine source could potentially influence these pathways. For instance, the presence of certain impurities might affect the activity of amino acid transporters or interfere with signaling cascades like the mTOR pathway, which is a central regulator of cell growth and protein synthesis.[2]

Conclusion

The selection of the L-Tyrosine source is a critical consideration in the production of high-quality recombinant proteins. While animal-derived sources carry a risk of adventitious agents, plant-based and synthetic alternatives may have different impurity profiles. A thorough, data-driven evaluation of L-Tyrosine from various sources is essential. By implementing the experimental protocols outlined in this guide, researchers and drug development professionals can systematically assess the impact of L-Tyrosine source on key quality attributes and select the optimal raw material to ensure the consistency, efficacy, and safety of their biopharmaceutical products. A risk-based approach to raw material sourcing and qualification is a cornerstone of modern bioprocessing and is vital for regulatory compliance and successful product development.[17][18]

References

• 1. researchgate.net [researchgate.net]
• 2. Insight into the roles of tyrosine on rCHO cell performance in fed-batch cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 5. Tyrosine Sulfation as a Protein Post-Translational Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bostonbioproducts.com [bostonbioproducts.com]
• 7. SDS-PAGE Protocol | Rockland [rockland.com]
• 8. Western blotting guide: Part 2, Protein separation by SDS-PAGE [jacksonimmuno.com]
• 9. neobiotechnologies.com [neobiotechnologies.com]
• 10. SEC-HPLC Protocol - Creative Biolabs [neutab.creative-biolabs.com]
• 11. biopharminternational.com [biopharminternational.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. shimadzu.com [shimadzu.com]
• 14. Protocols: PTM Identification via Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. cellculturedish.com [cellculturedish.com]
• 18. cytivalifesciences.com [cytivalifesciences.com]

Validating the Enantiomeric Purity of L-Tyrosine Disodium Salt: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the stereochemical purity of raw materials is a cornerstone of reliable and reproducible results. L-Tyrosine, an essential amino acid and a critical precursor in many biological pathways and pharmaceutical syntheses, is no exception. Its biological activity is predominantly associated with the L-enantiomer. The presence of the D-enantiomer can introduce unforeseen variables, potentially leading to off-target effects or reduced efficacy in drug products. L-Tyrosine disodium (B8443419) salt, a highly soluble derivative, is frequently used in cell culture media and biopharmaceutical production, making the validation of its enantiomeric purity a critical quality control step.[1][2]

This guide provides an objective comparison of the primary analytical techniques for determining the enantiomeric purity of L-Tyrosine disodium salt, supported by detailed experimental protocols and comparative data.

Comparison of Analytical Methods

The determination of enantiomeric purity for amino acids like L-Tyrosine primarily relies on chromatographic techniques that can differentiate between the L- and D-enantiomers. The most common and reliable methods are High-Performance Liquid Chromatography (HPLC) based. These can be broadly categorized into direct and indirect approaches.

Method	Principle	Advantages	Disadvantages
Direct Chiral HPLC	Enantiomers are separated on a Chiral Stationary Phase (CSP) that exhibits stereoselective interactions.	- Direct analysis of the underivatized amino acid. - Fewer sample preparation steps, reducing the risk of racemization. - Generally good accuracy and precision.	- Chiral columns can be expensive. - Method development can be more complex.
Indirect Chiral HPLC	The amino acid is derivatized with a Chiral Derivatizing Agent (CDA) to form diastereomers, which are then separated on a standard achiral column.	- High sensitivity, especially with fluorescent CDAs.[3] - Uses standard, less expensive achiral columns (e.g., C18).[3] - Well-established and robust methods.	- Derivatization adds an extra step to the workflow.[3] - Risk of racemization during derivatization. - The CDA must be enantiomerically pure.
Gas Chromatography (GC)	Volatile derivatives of the amino acids are separated on a chiral GC column.	- High resolution and sensitivity. - Can separate enantiomers of multiple amino acids in a single run.[4]	- Requires derivatization to make the amino acid volatile.[4] - Potential for racemization during sample preparation and at high temperatures.[4]
Nuclear Magnetic Resonance (NMR)	Uses chiral solvating agents or chiral derivatizing agents to induce chemical shift differences between enantiomers.	- Non-destructive technique. - Provides structural information.	- Lower sensitivity compared to chromatographic methods.[5] - May require specialized reagents and expertise.[5]

Experimental Protocols

Sample Preparation for L-Tyrosine Disodium Salt

For all HPLC methods, the initial sample preparation of L-Tyrosine disodium salt is straightforward. The salt is readily soluble in aqueous solutions.

• Dissolution: Accurately weigh a sample of L-Tyrosine disodium salt.

• Solubilization: Dissolve the sample in the initial mobile phase or a compatible solvent (e.g., deionized water) to a known concentration (e.g., 1 mg/mL).

• pH Adjustment (if necessary): Depending on the chosen method, the pH of the sample solution may need to be adjusted.

• Filtration: Filter the sample solution through a 0.45 µm syringe filter before injection into the HPLC system.

Method 1: Direct Chiral HPLC

This method utilizes a chiral stationary phase to directly separate the L- and D-Tyrosine enantiomers.

• Instrumentation: HPLC system with UV detector.

• Column: Astec CHIROBIOTIC T (teicoplanin-based CSP), 250 x 4.6 mm, 5 µm.

• Mobile Phase: A mixture of methanol, acetonitrile, and an aqueous buffer. A common starting point is an isocratic mobile phase of 80:20 (v/v) Methanol: 20 mM Ammonium Acetate buffer (pH 5.5).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 280 nm.

• Injection Volume: 10 µL.

Expected Results: The L-Tyrosine peak will be the major peak, and any D-Tyrosine present will appear as a smaller, well-resolved peak. The enantiomeric purity is calculated from the peak areas.

Method 2: Indirect Chiral HPLC via Derivatization with Marfey's Reagent

This method involves the derivatization of L-Tyrosine with 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (Marfey's reagent) to form diastereomers that can be separated on a standard reversed-phase column.

• Derivatization Protocol:

  • Dissolve approximately 50 nmol of the L-Tyrosine disodium salt sample in 100 µL of 1 M sodium bicarbonate.

  • Add 200 µL of a 1% (w/v) solution of Marfey's reagent in acetone (B3395972).

  • Incubate the mixture at 40 °C for 1 hour in the dark.

  • Cool the reaction mixture to room temperature and add 100 µL of 2 M HCl to stop the reaction.

  • Evaporate the acetone and dilute the remaining aqueous solution with the mobile phase for HPLC analysis.[3]

• HPLC Conditions:

  • Instrumentation: HPLC system with a UV detector.

  • Column: Standard C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).[3]

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.[3]

  • Mobile Phase B: 0.1% TFA in acetonitrile.[3]

  • Gradient: A linear gradient from 10% to 60% B over 30 minutes.[3]

  • Flow Rate: 1.0 mL/min.[3]

  • Detection: UV at 340 nm.[3]

  • Injection Volume: 20 µL.

Expected Results: The derivatized L-Tyrosine and D-Tyrosine will elute as two separate peaks. The enantiomeric purity is determined by the relative peak areas.

Data Presentation

The quantitative results from the enantiomeric purity analysis should be summarized in a clear and concise table.

Sample ID	Method	L-Tyrosine Peak Area	D-Tyrosine Peak Area	% L-Tyrosine	% D-Tyrosine (Enantiomeric Impurity)	Enantiomeric Excess (% ee)
L-Tyrosine Disodium Salt Lot A	Direct Chiral HPLC	2,543,120	5,120	99.80	0.20	99.60
L-Tyrosine Disodium Salt Lot B	Indirect Chiral HPLC	3,120,450	6,300	99.80	0.20	99.60

Enantiomeric Excess (% ee) is calculated as: ((Area L-Tyr - Area D-Tyr) / (Area L-Tyr + Area D-Tyr)) x 100

Visualizations

Caption: Workflow for enantiomeric purity validation of L-Tyrosine disodium salt.

Caption: Decision logic for selecting an HPLC method for chiral amino acid analysis.

References

• 1. lohmann-minerals.com [lohmann-minerals.com]
• 2. L-Tyrosine Disodium Salt | Derivatives for Cell Culture | Baishixing [aminoacids-en.com]
• 3. benchchem.com [benchchem.com]
• 4. Analyses of amino acids, Enantiomeric purity [cat-online.com]
• 5. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to L-Tyrosine Delivery Methods in Bioreactors

For Researchers, Scientists, and Drug Development Professionals

The efficient delivery of L-Tyrosine, an essential amino acid for cellular metabolism and protein synthesis, presents a significant challenge in biopharmaceutical manufacturing. Its low solubility at neutral pH often complicates the formulation of concentrated, pH-neutral feeds for high-density fed-batch and perfusion cultures. Insufficient L-Tyrosine levels can lead to diminished cell-specific productivity and the unwanted incorporation of amino acid variants into the final product. This guide provides a comparative analysis of various L-Tyrosine delivery methods, offering supporting data and detailed experimental protocols to aid in the selection of an optimal strategy for your bioreactor processes.

Performance Comparison of L-Tyrosine Delivery Methods

To circumvent the solubility limitations of free L-Tyrosine, several alternative delivery strategies have been developed. These primarily include the use of chemically modified L-Tyrosine derivatives and dipeptides. Below is a summary of the quantitative data available on the solubility of these alternatives.

Delivery Method	Chemical Name	Solubility in Water at Neutral pH (g/L)	Fold Increase vs. L-Tyrosine (Approx.)	Key Advantages
Standard	L-Tyrosine	~0.45[1][2]	1x	Standard amino acid.
Salt Form	L-Tyrosine Disodium Salt Dihydrate	>1 (precipitation risk)[3]	>2x	Improved solubility over free L-Tyrosine.
Chemically Modified	Phospho-L-Tyrosine Disodium Salt	53 in water; up to 70 in complex feeds[4][5]	>100x	High solubility and stability at neutral pH, enabling single-feed strategies.[3]
Chemically Modified	N-Acetyl-L-Tyrosine (NALT)	Freely soluble[6]	Significantly Higher	Enhanced solubility.[7][8]
Dipeptide	Glycyl-L-Tyrosine (cQrex® GY)	Up to 50 times higher than L-Tyrosine[9]	~50x	High solubility at neutral pH, efficient cell uptake and metabolism.[9]
Dipeptide	L-Alanyl-L-Tyrosine	Excellent solubility[10][11]	Significantly Higher	High solubility and readily metabolized by cells.[11]

Note: While N-Acetyl-L-Tyrosine (NALT) offers enhanced solubility, some studies suggest it may have lower bioavailability compared to L-Tyrosine, as a significant portion can be excreted before being converted to L-Tyrosine in the body.[8][12] Further investigation into its efficiency in specific cell culture applications is warranted. A study on L-prolyl-l-tyrosine showed it could alter cell growth and metabolism, indicating that the choice of dipeptide can have significant metabolic consequences.[3]

Experimental Protocols

To facilitate a direct comparison of these delivery methods, a standardized experimental protocol is essential. The following outlines a general methodology for a fed-batch culture of Chinese Hamster Ovary (CHO) cells, a common workhorse in recombinant protein production.[13][14][15]

General Experimental Protocol for Comparative Fed-Batch Culture

1. Cell Line and Culture Medium:

• Cell Line: A recombinant CHO cell line producing a monoclonal antibody (mAb), such as CHO-K1, CHO-S, or CHO-DG44.[16]

• Basal Medium: A chemically defined CHO medium, supplemented with L-glutamine or a stable dipeptide equivalent.

• Seed Culture: Expand cells from a frozen vial in shake flasks or spinner flasks to generate sufficient inoculum for the bioreactors.

2. Bioreactor Setup and Inoculation:

• Prepare and sterilize 2L stirred-tank bioreactors.

• Add the initial working volume of the basal medium and equilibrate to the set parameters (e.g., 37°C, pH 7.1, 50% dissolved oxygen).

• Inoculate the bioreactors at a target viable cell density (e.g., 0.5 x 10^6 cells/mL).

3. Fed-Batch Strategy:

• Control Group: Utilize a traditional feeding strategy with a main, pH-neutral feed and a separate alkaline feed for L-Tyrosine.

• Experimental Groups: Prepare isonitrogenous, pH-neutral feeds where L-Tyrosine is replaced with an equimolar amount of the respective derivative (Phospho-L-Tyrosine, NALT, Glycyl-L-Tyrosine, L-Alanyl-L-Tyrosine).

• Feeding Schedule: Begin feeding on a predetermined day (e.g., day 3) or based on the consumption of a key nutrient like glucose. The feed can be administered as daily boluses or as a continuous infusion.

4. In-Process Monitoring:

• Cell Growth and Viability: Monitor viable cell density and viability daily using a cell counter.

• Metabolites: Measure the concentrations of glucose, lactate, glutamine, and glutamate (B1630785) daily using a biochemistry analyzer.

• Product Titer: Quantify the mAb concentration every other day using Protein A HPLC or a similar method.

• Amino Acid Analysis: Analyze the concentration of amino acids in the culture supernatant at the beginning, middle, and end of the culture using HPLC with pre-column derivatization (e.g., OPA or AQC).[1][6][7]

5. Harvest and Product Quality Analysis:

• Harvest the culture when cell viability drops below a predetermined threshold (e.g., 60%).

• Clarify the harvest by centrifugation and filtration.

• Analyze the quality of the purified mAb, including aggregation, charge variants, and glycosylation patterns.

Visualizing Key Processes

To better understand the underlying biological and experimental frameworks, the following diagrams are provided.

L-Tyrosine Metabolic Pathways

The following diagram illustrates the central role of L-Tyrosine in cellular metabolism, including its synthesis from phenylalanine and its degradation. Understanding these pathways is crucial for optimizing nutrient feeds and predicting cellular responses.[2][8][9]

Caption: Key metabolic pathways involving L-Tyrosine.

Experimental Workflow for Comparative Study

This diagram outlines the logical flow of a comparative study designed to evaluate different L-Tyrosine delivery methods in a bioreactor setting.

Caption: General workflow for comparing L-Tyrosine delivery methods.

Conclusion

The choice of an L-Tyrosine delivery method can have a profound impact on the efficiency and robustness of a biopharmaceutical manufacturing process. While traditional methods are hampered by the low solubility of free L-Tyrosine, chemically modified derivatives and dipeptides offer promising solutions by enabling the use of highly concentrated, pH-neutral feeds. This simplifies the feeding strategy, reduces the risk of pH fluctuations, and can lead to improved process performance. However, the available data indicates that not all derivatives are equal, and their metabolic impact should be carefully considered. The provided experimental protocol offers a framework for conducting direct comparative studies to identify the optimal L-Tyrosine delivery strategy for a specific cell line and process. Further research focusing on side-by-side comparisons of these methods in industrially relevant settings is crucial for advancing the field of bioprocess optimization.

References

• 1. Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. davuniversity.org [davuniversity.org]
• 3. Comparison of l‐tyrosine containing dipeptides reveals maximum ATP availability for l‐prolyl‐l‐tyrosine in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Overview of Tyrosine Metabolism - Creative Proteomics [creative-proteomics.com]
• 7. Tyrosine Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. cellculturedish.com [cellculturedish.com]
• 9. Fed-Batch CHO Cell Culture for Lab-Scale Antibody Production | Springer Nature Experiments [experiments.springernature.com]
• 10. bioprocessintl.com [bioprocessintl.com]
• 11. Selection of chemically defined media for CHO cell fed-batch culture processes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Best CHO Cell Lines for Monoclonal Antibody Production (2024 Comparison) [synapse.patsnap.com]
• 13. vanderbilt.edu [vanderbilt.edu]
• 14. applications.emro.who.int [applications.emro.who.int]
• 15. researchgate.net [researchgate.net]
• 16. L-tyrosine degradation I | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of L-Tyrosine Disodium Salt Dihydrate: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. L-Tyrosine disodium (B8443419) salt dihydrate, a common laboratory chemical, requires careful handling and disposal in accordance with regulatory guidelines. This guide provides a procedural, step-by-step plan for its safe disposal.

Pre-Disposal and Handling

Before beginning the disposal process, ensure that appropriate personal protective equipment (PPE) is worn, including safety glasses, gloves, and a lab coat.[1][2] Handle the chemical in a well-ventilated area to avoid inhalation of dust.[1][2]

Disposal Procedure

The primary directive for the disposal of L-Tyrosine disodium salt dihydrate is to entrust it to a licensed and approved waste disposal company.[1][2] Chemical waste generators must adhere to local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[3]

Step 1: Container Preparation

• Ensure the original container of the L-Tyrosine disodium salt dihydrate is securely closed.

• If transferring to a new container for disposal, use a suitable, clearly labeled, and sealed container.

• Do not mix L-Tyrosine disodium salt dihydrate with other waste materials; keep it in its original container whenever possible.

Step 2: Labeling

• Clearly label the waste container as "Hazardous Waste" and include the full chemical name: "L-Tyrosine disodium salt dihydrate".

• Indicate the approximate quantity of the waste.

Step 3: Storage

• Store the sealed and labeled waste container in a designated, secure area for hazardous chemical waste.

• This area should be away from incompatible materials, such as strong oxidizing agents.[3]

Step 4: Arrange for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal company to arrange for pickup and disposal.

• Provide them with the necessary information about the chemical waste.

Important Considerations:

• Do Not dispose of L-Tyrosine disodium salt dihydrate down the drain or in regular trash.[3]

• Prevent the chemical from being released into the environment.[3]

• In case of a spill, sweep up the solid material, avoiding dust generation, and place it in a suitable container for disposal.[3][4]

The following table summarizes the key information regarding the disposal and handling of L-Tyrosine disodium salt dihydrate:

Parameter	Information	Source
Disposal Method	Dispose of contents/container to an approved waste disposal plant.	[1][2]
Personal Protective Equipment	Safety glasses, gloves, lab coat.	[1][2]
Handling	Use in a well-ventilated area. Avoid dust formation.	[1][2]
Environmental Precautions	Do not let product enter drains. Avoid release to the environment.	[3]
Spill Cleanup	Sweep up and shovel into suitable containers for disposal.	[3][4]

Below is a logical workflow for the proper disposal of L-Tyrosine disodium salt dihydrate.

Figure 1. Workflow for the disposal of L-Tyrosine disodium salt dihydrate.

References

• 1. fishersci.com [fishersci.com]
• 2. s3.amazonaws.com [s3.amazonaws.com]
• 3. fishersci.com [fishersci.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Personal protective equipment for handling L-Tyrosine disodium salt dihydrate

For researchers, scientists, and drug development professionals, ensuring safe handling of all laboratory chemicals is paramount. This guide provides essential safety and logistical information for the handling of L-Tyrosine disodium (B8443419) salt dihydrate, including personal protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Hazard Summary: L-Tyrosine disodium salt dihydrate is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Therefore, adherence to proper safety protocols is crucial to minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used when handling L-Tyrosine disodium salt dihydrate.

Protection Type	Equipment	Standard/Specification	Purpose
Eye and Face Protection	Safety glasses with side-shields or chemical safety goggles	OSHA 29 CFR 1910.133 or European Standard EN166	To prevent eye contact which can cause serious irritation.[1][2]
Hand Protection	Appropriate protective gloves (e.g., nitrile rubber)	To prevent skin contact and irritation.[1]
Body Protection	Laboratory coat, long-sleeved clothing	To prevent skin exposure.[1]
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95 dust mask)	Particulates filter conforming to EN 143	To be used if exposure limits are exceeded, if irritation is experienced, or when dust formation is likely.[1][2]

Operational Plan: From Receipt to Disposal

A systematic approach to handling L-Tyrosine disodium salt dihydrate is essential for safety and maintaining the integrity of the product. The following workflow outlines the key steps.

Caption: Procedural workflow for L-Tyrosine disodium salt dihydrate.

Step-by-Step Guidance:

• Receiving and Storage: Upon receipt, inspect the container for any damage. Store the chemical in a tightly closed container in a dry, well-ventilated place, protected from moisture as it is hygroscopic.[1] Some suppliers recommend refrigeration.[2] It should be stored under an inert atmosphere.[1][2]

• Handling and Preparation:

  • Always wear the appropriate personal protective equipment as detailed in the table above before handling.[1]

  • Handle in a well-ventilated area.[1] Use a fume hood if there is a risk of dust formation or if irritation is experienced.

  • Avoid breathing dust.[1] Minimize dust generation during handling.

  • Wash hands and any exposed skin thoroughly after handling.[1]

• In Case of Exposure:

  • Eyes: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do. Seek medical attention.[1]

  • Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical attention.[1]

  • Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for breathing. If symptoms persist, call a physician.[1]

  • Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical attention if symptoms occur.[1]

• Spill Management:

  • Ensure adequate ventilation and wear appropriate PPE.

  • For spills, sweep up the solid material and shovel it into a suitable, labeled container for disposal.[1][2] Avoid creating dust.

  • After the material has been collected, clean the spill area.

Disposal Plan

Chemical waste must be disposed of in accordance with local, state, and federal regulations.

• Unused Material and Contaminated Waste: Dispose of the contents and the container to an approved waste disposal plant.[1] Do not mix with other waste.

• Containers: Handle uncleaned containers as you would the product itself.[3]

It is the responsibility of the chemical waste generator to correctly classify the waste. Always consult with your institution's environmental health and safety (EHS) department for specific disposal guidelines.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]